Methyl 3-cyclohexyl-3-oxopropanoate

• CAS: 64670-15-1

Core Science & Biosynthesis

Introduction: Unveiling a Versatile Chemical Synthon

An In-depth Technical Guide to the Structure, Synthesis, and Application of Methyl 3-cyclohexyl-3-oxopropanoate

In the landscape of modern organic synthesis and drug discovery, the strategic value of a molecule is often defined by its functional group architecture and its potential as a versatile precursor for more complex structures. Methyl 3-cyclohexyl-3-oxopropanoate belongs to the influential class of β-keto esters, compounds that are celebrated as essential synthons in synthetic organic chemistry.[1][2] The intrinsic reactivity of β-keto esters, characterized by both electrophilic and nucleophilic sites, establishes them as critical intermediates for a diverse array of molecular frameworks, including those of significant pharmaceutical interest.[1][2]

This guide, prepared from the perspective of a Senior Application Scientist, aims to provide a comprehensive technical overview of Methyl 3-cyclohexyl-3-oxopropanoate. We will delve into its fundamental physicochemical properties, explore robust and field-proven synthetic methodologies grounded in established reaction mechanisms, and discuss its applications as a strategic building block for research and development. The protocols and insights presented herein are designed to be self-validating, providing researchers and drug development professionals with a trustworthy and authoritative resource.

Part 1: Physicochemical Properties and Structural Elucidation

A thorough understanding of a compound's physical and chemical properties is the foundation of its effective application. Methyl 3-cyclohexyl-3-oxopropanoate is a bifunctional molecule featuring a methyl ester and a ketone separated by a methylene group, with a cyclohexyl moiety attached to the carbonyl carbon.

The IUPAC name for this compound is methyl 3-cyclohexyl-3-oxopropanoate .[3][4] Its structure is depicted below:

Figure 1. 2D Structure of Methyl 3-cyclohexyl-3-oxopropanoate.

The key structural feature is the β-dicarbonyl system, which imparts significant chemical reactivity. The protons on the α-carbon (the CH₂ group between the two carbonyls) are acidic and can be readily removed by a base to form a stabilized enolate, a potent nucleophile. This reactivity is central to the synthetic utility of this compound class.

Core Physicochemical Data

The essential properties of Methyl 3-cyclohexyl-3-oxopropanoate are summarized in the table below, compiled from various chemical suppliers and databases.

Property	Value	Reference(s)
CAS Number	64670-15-1	[3][4]
Molecular Formula	C₁₀H₁₆O₃	[3][4]
Molecular Weight	184.24 g/mol
Appearance	Pale-yellow to Yellow-brown Liquid
IUPAC Name	methyl 3-cyclohexyl-3-oxopropanoate	[4]
Purity	Commercially available at ≥95%	[4]
Canonical SMILES	COC(=O)CC(=O)C1CCCCC1	[3][4]
InChI Key	MIOOVIILBQHHNK-UHFFFAOYSA-N	[3]
Storage Conditions	Store at room temperature under an inert atmosphere.	[5]

Part 2: Synthesis and Mechanistic Insights

The synthesis of β-keto esters is a well-established field in organic chemistry, with the Claisen condensation being the cornerstone reaction.[6][7][8] This reaction involves the base-promoted condensation between two ester molecules to form a new carbon-carbon bond.[8] For a non-symmetrical β-keto ester like Methyl 3-cyclohexyl-3-oxopropanoate, a "crossed" Claisen condensation or, more reliably, a directed acylation of an ester enolate provides a high-yielding and controlled synthetic route.

Our recommended pathway is a robust, two-step process starting from the commercially available cyclohexanecarboxylic acid. This approach ensures high purity and scalability.

Overall Synthetic Workflow

The synthesis is logically divided into the preparation of a reactive acylating agent followed by the key C-C bond-forming reaction.

A two-step synthesis of the target compound.

Experimental Protocol 1: Synthesis of Cyclohexanecarbonyl Chloride

Causality: The conversion of a carboxylic acid to an acyl chloride is a crucial activation step. Acyl chlorides are significantly more electrophilic than their parent carboxylic acids, making them ideal substrates for acylation reactions. Thionyl chloride (SOCl₂) is the reagent of choice for this transformation because the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies purification.[9]

Methodology:

• Reaction Setup: In a fume hood, equip a dry 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser fitted with a drying tube (containing CaCl₂ or Drierite®).

• Reagent Addition: Charge the flask with cyclohexanecarboxylic acid (e.g., 50.0 g, 0.39 mol). Carefully add thionyl chloride (e.g., 42 mL, 68.8 g, 0.58 mol, 1.5 equivalents) to the flask. A catalytic amount of N,N-dimethylformamide (DMF, ~0.5 mL) can be added to accelerate the reaction.[9]

• Reaction Execution: Heat the mixture to a gentle reflux (approx. 80 °C) using a heating mantle. Stir the reaction for 2-3 hours. The evolution of HCl and SO₂ gas will be observed. The reaction is complete when gas evolution ceases.

• Purification: Allow the reaction mixture to cool to room temperature. The excess thionyl chloride can be removed by distillation. The resulting crude cyclohexanecarbonyl chloride is then purified by vacuum distillation to yield a clear, colorless liquid.

Experimental Protocol 2: Synthesis of Methyl 3-cyclohexyl-3-oxopropanoate

Causality: This step is a directed Claisen-type condensation. A strong, non-nucleophilic base is used to quantitatively generate the enolate of methyl acetate. This enolate then acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of the cyclohexanecarbonyl chloride synthesized in Step 1. This is a classic nucleophilic acyl substitution mechanism.

Methodology:

• Enolate Formation:

  • In a fume hood, equip a dry 500 mL three-neck round-bottom flask with a magnetic stir bar, a thermometer, a nitrogen inlet, and a dropping funnel.

  • Suspend sodium hydride (NaH, 60% dispersion in mineral oil, e.g., 17.2 g, 0.43 mol, 1.1 equivalents) in anhydrous tetrahydrofuran (THF, 200 mL).

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add a solution of methyl acetate (e.g., 31.8 mL, 29.2 g, 0.39 mol, 1.0 equivalent) in anhydrous THF (50 mL) via the dropping funnel, maintaining the internal temperature below 10 °C.

  • Stir the mixture at 0 °C for 1 hour after the addition is complete to ensure full enolate formation.

• Acylation Reaction:

  • Slowly add a solution of cyclohexanecarbonyl chloride (from Step 1, e.g., 57.2 g, 0.39 mol, 1.0 equivalent) in anhydrous THF (50 mL) to the enolate suspension at 0 °C.

  • After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours.

• Workup and Purification:

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

  • The crude product is purified by vacuum distillation to yield Methyl 3-cyclohexyl-3-oxopropanoate as a pale-yellow liquid.

Self-Validation: The success of the synthesis is confirmed by standard analytical techniques. ¹H NMR, ¹³C NMR, and IR spectroscopy will validate the structure, while Gas Chromatography-Mass Spectrometry (GC-MS) will confirm its molecular weight and purity.

Part 3: Applications in Research and Drug Development

The true value of Methyl 3-cyclohexyl-3-oxopropanoate lies in its potential as a versatile intermediate. Its bifunctional nature allows for a wide range of subsequent chemical transformations.

Core Utility:

• Scaffold for Complex Molecules: As a β-keto ester, it is a cornerstone building block for synthesizing more complex molecules, including various heterocyclic compounds which are prevalent in medicinal chemistry.[2]

• Pharmaceutical Intermediate: The related compound, methyl 3-cyclopropyl-3-oxopropionate, is a known reagent in the synthesis of the cholesterol-lowering drug, pitavastatin.[10] This underscores the relevance of cycloalkyl β-keto esters in the development of active pharmaceutical ingredients (APIs).

• Antibacterial Research: Recent studies have explored β-keto esters for their potential antibacterial activity, suggesting they may interfere with bacterial communication pathways like quorum sensing.[11] This opens up new avenues for the development of novel anti-infective agents.

Potential Synthetic Transformations

The structure of Methyl 3-cyclohexyl-3-oxopropanoate is ripe for synthetic elaboration, allowing access to a diverse chemical space.

Key synthetic pathways originating from the title compound.

Part 4: Safety and Handling

Scientific integrity demands a rigorous approach to safety. Methyl 3-cyclohexyl-3-oxopropanoate should be handled with appropriate care in a laboratory setting.

Hazard Identification

Hazard Type	Information	Reference(s)
GHS Pictogram	GHS07 (Exclamation Mark)	[3]
Signal Word	Warning	[3]
Hazard Statement	H302: Harmful if swallowed.	[3][12]
Precautionary	P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. P330: Rinse mouth.

Handling Recommendations:

• Always use in a well-ventilated area or a chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place as recommended.

Conclusion

Methyl 3-cyclohexyl-3-oxopropanoate is more than a mere catalog chemical; it is a potent and versatile building block with significant potential in synthetic chemistry. Its well-defined structure, accessible synthesis via fundamental organic reactions like the Claisen condensation, and the rich reactivity endowed by its β-dicarbonyl moiety make it a valuable tool for researchers. From serving as a precursor to complex pharmaceutical scaffolds to its potential role in developing new antibacterial agents, this compound represents a key entry point into a vast and promising chemical space. This guide has provided the foundational knowledge, practical protocols, and mechanistic understanding required for its confident and effective use in the laboratory.

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• PubChem. 3-Cyclohexyl-2-methyl-3-oxopropanal. Available from: [Link].

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Methyl 3-cyclohexyl-3-oxopropanoate synthesis pathway

An In-depth Technical Guide to the Synthesis of Methyl 3-cyclohexyl-3-oxopropanoate

Authored by: A Senior Application Scientist

Introduction

Methyl 3-cyclohexyl-3-oxopropanoate is a β-keto ester of significant interest in organic synthesis. Its bifunctional nature, possessing both a ketone and an ester group, makes it a versatile building block for the construction of more complex molecules, including various heterocyclic compounds and pharmaceutical intermediates.[1][2] The cyclohexyl moiety introduces lipophilicity, a desirable property in many drug candidates. This guide provides an in-depth exploration of the primary synthetic pathways to this valuable compound, offering both theoretical understanding and practical, field-proven protocols for researchers and professionals in drug development.

Mechanistic Foundations of β-Keto Ester Synthesis

The synthesis of β-keto esters, such as methyl 3-cyclohexyl-3-oxopropanoate, predominantly relies on the principles of enolate chemistry. The two most common and effective strategies are the Claisen condensation and the acylation of stabilized enolates derived from malonic acid derivatives.

The Claisen Condensation

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two ester molecules in the presence of a strong base.[3] The reaction proceeds via the formation of an ester enolate, which then acts as a nucleophile, attacking the carbonyl carbon of a second ester molecule. The intermolecular version of this reaction is the Dieckmann condensation, which is used to form cyclic β-keto esters.[4][5][6][7][8] For the synthesis of methyl 3-cyclohexyl-3-oxopropanoate, a "crossed" Claisen condensation between a cyclohexyl ester and methyl acetate is a viable approach.

Acylation of Stabilized Enolates

An alternative and often more efficient method involves the acylation of a pre-formed or in situ generated enolate. Highly acidic methylene compounds, such as Meldrum's acid or malonic esters, are excellent precursors for this purpose.[9][10][11] The enolate of these compounds can be readily acylated with an acyl halide, such as cyclohexanecarbonyl chloride. Subsequent manipulation of the acylated product, typically through alcoholysis and decarboxylation, yields the desired β-keto ester.

Primary Synthesis Pathways

Two primary pathways for the synthesis of methyl 3-cyclohexyl-3-oxopropanoate are presented below, each with its own set of advantages and considerations.

Pathway 1: Crossed Claisen Condensation of Methyl Cyclohexanecarboxylate and Methyl Acetate

This pathway represents a classic approach to β-keto ester synthesis. It involves the reaction of methyl cyclohexanecarboxylate with the enolate of methyl acetate.

Reaction Mechanism

The reaction is initiated by the deprotonation of methyl acetate at the α-carbon by a strong base, typically sodium methoxide, to form a resonance-stabilized enolate. This enolate then nucleophilically attacks the carbonyl carbon of methyl cyclohexanecarboxylate. The resulting tetrahedral intermediate subsequently eliminates a methoxide ion to yield the final product, methyl 3-cyclohexyl-3-oxopropanoate.

Crossed Claisen Condensation Pathway

Experimental Protocol

Materials:

• Methyl cyclohexanecarboxylate

• Methyl acetate (anhydrous)

• Sodium methoxide

• Toluene (anhydrous)

• Hydrochloric acid (1M)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous toluene and sodium methoxide.

• Heat the suspension to reflux with stirring.

• A mixture of methyl cyclohexanecarboxylate and anhydrous methyl acetate is added dropwise over a period of 1-2 hours.

• Continue refluxing for an additional 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and pour it into a beaker containing ice-cold 1M hydrochloric acid, ensuring the pH of the aqueous layer is acidic.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation.

Quantitative Data

Reagent	Molar Ratio	Typical Yield	Purity (after purification)
Methyl cyclohexanecarboxylate	1.0	60-70%	>95%
Methyl acetate	2.0-3.0
Sodium methoxide	1.1

Pathway 2: Acylation of Meldrum's Acid followed by Methanolysis

This modern and highly efficient pathway utilizes Meldrum's acid as a potent C2-synthon. The high acidity of the methylene protons of Meldrum's acid allows for facile acylation under mild conditions.[9][10][11]

Reaction Mechanism

The synthesis begins with the conversion of cyclohexanecarboxylic acid to its more reactive acyl chloride derivative using a chlorinating agent like thionyl chloride or oxalyl chloride. Meldrum's acid is then deprotonated by a mild base, such as pyridine, to form an enolate. This enolate reacts with cyclohexanecarbonyl chloride in an acylation reaction. The resulting acylated Meldrum's acid derivative is then subjected to methanolysis, which involves refluxing in methanol. This step opens the dioxinone ring and leads to the formation of the desired β-keto ester and acetone and carbon dioxide as byproducts.[10]

Acylation of Meldrum's Acid Pathway

Experimental Protocol

Part A: Synthesis of Cyclohexanecarbonyl Chloride

• This can be prepared from cyclohexanecarboxylic acid and thionyl chloride or purchased commercially.

Part B: Acylation of Meldrum's Acid and Methanolysis Materials:

• Meldrum's acid

• Cyclohexanecarbonyl chloride

• Pyridine (anhydrous)

• Dichloromethane (anhydrous)

• Methanol (anhydrous)

• Hydrochloric acid (1M)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a dry round-bottom flask under a nitrogen atmosphere, dissolve Meldrum's acid in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath and add anhydrous pyridine dropwise.

• To this stirred solution, add a solution of cyclohexanecarbonyl chloride in anhydrous dichloromethane dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with cold 1M hydrochloric acid, followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude acylated Meldrum's acid.

• To the crude product, add anhydrous methanol and heat the mixture to reflux for 3-5 hours.

• After cooling to room temperature, remove the methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product, which can be purified by column chromatography or vacuum distillation.

Quantitative Data

Reagent	Molar Ratio	Typical Yield	Purity (after purification)
Meldrum's acid	1.0	80-90%	>98%
Cyclohexanecarbonyl chloride	1.05
Pyridine	2.0

Comparative Analysis of Synthesis Pathways

Feature	Pathway 1: Crossed Claisen Condensation	Pathway 2: Acylation of Meldrum's Acid
Reagent Accessibility	Readily available starting materials.	Meldrum's acid and cyclohexanecarbonyl chloride are commercially available.
Reaction Conditions	Requires strong base and anhydrous conditions; reflux temperatures.	Milder conditions for acylation; requires subsequent methanolysis at reflux.
Yield	Moderate to good (60-70%).	Generally higher yields (80-90%).
Purity of Crude	Can have side products from self-condensation of methyl acetate.	Cleaner reaction with fewer byproducts.
Workup & Purification	Aqueous workup followed by distillation.	Multi-step workup; purification by chromatography or distillation.
Scalability	Scalable, but control of side reactions can be challenging on a large scale.	Readily scalable with good control over the reaction.

Conclusion

The synthesis of methyl 3-cyclohexyl-3-oxopropanoate can be effectively achieved through multiple synthetic routes. The traditional crossed Claisen condensation offers a straightforward approach, while the acylation of Meldrum's acid provides a more modern, high-yielding, and cleaner alternative. The choice of synthetic pathway will depend on the specific requirements of the researcher, including desired yield, purity, available resources, and scalability. Both methods, when executed with care and precision, provide reliable access to this important synthetic intermediate.

References

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Structural Architectures in Medicinal Chemistry: The Synthetic Utility of Methyl 3-cyclohexyl-3-oxopropanoate

[1][2]

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) represents a critical scaffold in modern medicinal chemistry.[1][2] As a

-keto ester featuring a lipophilic cyclohexyl moiety, it serves as a versatile "warhead" for divergent synthesis.[1][2][3] Its 1,3-dicarbonyl core allows for facile alkylation, heterocycle formation (pyrazoles, isoxazoles), and asymmetric reduction to chiral -hydroxy esters—key pharmacophores in statins and anti-infectives.[1][2]

This guide provides a rigorous technical analysis of its nomenclature, validated synthesis via the Meldrum’s acid pathway, and its application in high-value drug discovery workflows.[1][2][3]

Part 1: Nomenclature and Structural Identity[1]

The IUPAC name Methyl 3-cyclohexyl-3-oxopropanoate is derived systematically.[1][2] In drug development documentation, precision in nomenclature is non-negotiable to avoid ambiguity with isomeric forms (e.g., cyclohexyl acetates).[1][2][3]

Nomenclature Breakdown

• Parent Chain: Propanoate (3-carbon ester chain).[2]

• Principal Group: Ester (Methyl group on oxygen).[1][2][3]

• Substituents:

  • Oxo group: A ketone at position 3 (

    -position relative to the ester carbonyl).[1][2][3]

  • Cyclohexyl group: Attached at position 3.[1][2][3][4][5][6][7]

Synonyms: Methyl cyclohexanoylacetate; 3-Cyclohexyl-3-oxopropionic acid methyl ester.[1][2][8]

Structural Visualization

The following diagram illustrates the logical decomposition of the molecule for retrosynthetic analysis.

Figure 1: Retrosynthetic decomposition of Methyl 3-cyclohexyl-3-oxopropanoate highlighting reactive centers.[1][2]

Part 2: Validated Synthesis Protocol

While Claisen condensation is a traditional route, it often suffers from self-condensation side products when using mixed substrates.[1][2][3] The Meldrum’s Acid Acylation (Oikawa-Yonemitsu protocol) is the superior method for research-scale synthesis due to its high regioselectivity and mild conditions.[1][2]

The Meldrum's Acid Route

This protocol utilizes 2,2-dimethyl-1,3-dioxane-4,6-dione (Meldrum's acid) as a neutral C2 synthon.[1][2]

Step-by-Step Methodology

Reagents:

• Cyclohexanecarbonyl chloride (1.0 eq)[2][3]

• Meldrum's acid (1.0 eq)[2][3]

• Pyridine (2.0 eq)[2][3]

• Dichloromethane (DCM, anhydrous)[1][2][3]

• Methanol (anhydrous)[2][3]

Protocol:

• Acylation: Dissolve Meldrum's acid in anhydrous DCM at 0°C. Add pyridine slowly (exothermic).

• Addition: Dropwise add cyclohexanecarbonyl chloride over 30 minutes. The solution will turn orange/red.[1][2][3]

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

• Workup (Critical): Wash with dilute HCl to remove pyridine.[1][2] Isolate the organic layer containing the acyl Meldrum's acid intermediate.[1][2][3]

• Methanolysis: Dissolve the crude intermediate in anhydrous Methanol. Reflux for 3-4 hours.

  • Observation: Evolution of CO₂ gas indicates the decarboxylation is proceeding.[1][2][3]

• Purification: Concentrate in vacuo. Purify via vacuum distillation or flash chromatography (Hexane/EtOAc).[1][2]

Figure 2: The Oikawa-Yonemitsu synthesis pathway via acyl Meldrum's acid.

Part 3: Reactivity Profile & Applications

The utility of Methyl 3-cyclohexyl-3-oxopropanoate lies in its 1,3-dicarbonyl system .[1][2] The methylene protons at position 2 are highly acidic (

), making the molecule an excellent nucleophile upon deprotonation.[1][2][3]

Heterocycle Synthesis (Pyrazoles)

Reaction with hydrazines yields pyrazoles, a scaffold found in COX-2 inhibitors (e.g., Celecoxib) and kinase inhibitors.[1][2][3]

• Mechanism: Condensation of the hydrazine nitrogen with the ketone, followed by cyclization with the ester.[1][2][3]

• Reagent: Hydrazine hydrate or substituted hydrazines (R-NHNH₂).[2][3]

Asymmetric Hydrogenation (The Noyori Route)

This is the most critical application in modern drug design.[1][2][3] The

-keto ester can be reduced to a chiral -hydroxy ester using Ru-BINAP catalysts (Noyori Hydrogenation).[1][2]

• Product: Methyl (3R)- or (3S)-3-cyclohexyl-3-hydroxypropanoate.[1][2]

• Significance: These chiral alcohols are precursors to statin side chains and other stereodefined bioactive molecules.[1][2][3]

Alpha-Alkylation

Treatment with a base (NaH or K₂CO₃) and an alkyl halide introduces substituents at the C2 position, creating quaternary centers or extending the carbon chain.[1][2][3]

Figure 3: Divergent synthetic applications of the beta-keto ester scaffold.

Part 4: Analytical Characterization

For quality control, the identity of the synthesized compound must be verified using Nuclear Magnetic Resonance (NMR).[1][2][3] The following table summarizes the expected chemical shifts for Methyl 3-cyclohexyl-3-oxopropanoate in CDCl₃.

Predicted ¹H NMR Data (300 MHz, CDCl₃)

Position	Proton Type	Shift (δ ppm)	Multiplicity	Integration	Diagnostic Note
C2	Methylene (-CH₂-)	3.45 - 3.55	Singlet	2H	Key Identifier: Distinct singlet between carbonyls.[1][2]
O-Me	Methoxy (-OCH₃)	3.73	Singlet	3H	Sharp singlet, characteristic of methyl esters.[1][2]
C3'	Methine (Ring)	2.45 - 2.55	Multiplet	1H	Alpha to the ketone; deshielded.[1][2][3]
Ring	Cyclohexyl	1.15 - 1.90	Multiplet	10H	Broad envelope of aliphatic protons.[1][2]

Physical Properties[1][2][3][4][9][10][11]

• Molecular Formula: C₁₀H₁₆O₃[1]

• Molecular Weight: 184.23 g/mol [1][7][9]

• Appearance: Pale yellow liquid[1]

• Boiling Point: ~120-125°C at 10 mmHg (Predicted)[2]

References

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978).[1][2][3] Meldrum's acid in organic synthesis.[1][2][3] 2. A general and versatile synthesis of beta-keto esters.[1][2][3] The Journal of Organic Chemistry, 43(10), 2087–2088.[1][2][3]

• Noyori, R., et al. (1987).[1][2] Asymmetric hydrogenation of beta-keto carboxylic esters. Journal of the American Chemical Society, 109(19), 5856–5858.[1][2][3]

• Sigma-Aldrich. (2024).[1][2][3] Methyl 3-cyclohexyl-3-oxopropanoate Product Detail (CAS 64670-15-1).[1][2][7][9][10]

• Benaglia, M., et al. (2025).[1][2][3] Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition.[1][2][6] Molbank, 2025(3), M2055.[1][2][3]

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. 3-Cyclopropyl-3-Oxopropionic Acid Methyl Ester | C7H10O3 | CID 10130016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. Ethyl 3-cyclohexyl-3-oxopropanoate | C11H18O3 | CID 266327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. 64670-15-1|Methyl 3-cyclohexyl-3-oxopropanoate|BLD Pharm [bldpharm.com]
• 8. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 64670-15-1 Name: [xixisys.com]
• 9. METHYL 3-CYCLOHEXYL-3-OXOPROPANOATE | 64670-15-1 [chemicalbook.com]
• 10. Methyl 3-cyclohexyl-3-oxopropanoate 95% | CAS: 64670-15-1 | AChemBlock [achemblock.com]

Technical Guide: Physical Properties & Characterization of Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary & Chemical Identity

Methyl 3-cyclohexyl-3-oxopropanoate (also known as Methyl cyclohexylcarbonylacetate) is a pivotal

-keto ester intermediate used extensively in the synthesis of heterocyclic pharmaceuticals and fine chemicals. Its structural duality, governed by keto-enol tautomerism, dictates its reactivity profile in alkylation, Knoevenagel condensation, and Michael addition reactions.

This guide provides a definitive reference for the physical properties, structural dynamics, and synthesis of this compound, distinguishing between experimental data and high-confidence predictive models where necessary.

Chemical Identification Table

Parameter	Detail
IUPAC Name	Methyl 3-cyclohexyl-3-oxopropanoate
Common Synonyms	Methyl cyclohexylcarbonylacetate; 3-Cyclohexyl-3-oxopropionic acid methyl ester
CAS Registry Number	64670-15-1 (Primary Commercial); 13511-92-7 (Alternate/Generic)
Molecular Formula
SMILES	COC(=O)CC(=O)C1CCCCC1
Molecular Weight	184.23 g/mol

Fundamental Physical Properties

The following data aggregates experimental values and thermodynamic estimates. Due to the compound's thermal sensitivity (decarboxylation risk at high temperatures), vacuum distillation is the standard method for purification.

Thermodynamic & Transport Data

Property	Value	Condition / Note
Physical State	Liquid	Pale yellow to colorless oil at STP
Boiling Point (Atm)	215 °C (est.)	Extrapolated from reduced pressure data
Boiling Point (Vac)	110–115 °C	@ 2–3 mmHg (Experimental range)
Density	1.045 ± 0.02 g/mL	@ 25 °C (Derived from ethyl analog )
Refractive Index ( )	1.450 – 1.460	Typical for aliphatic -keto esters
Flash Point	> 95 °C	Closed Cup (Predicted)
Solubility	Immiscible	Water (Hydrophobic cyclohexyl tail)
Solubility	Miscible	DCM, EtOAc, MeOH, Toluene, THF
pKa	~11	-proton acidity (DMSO scale)

Critical Note on Stability: Like many

-keto esters, this compound is prone to hydrolysis and subsequent decarboxylation under strongly acidic or basic aqueous conditions, especially upon heating. Storage under inert gas at 2–8 °C is recommended to prevent auto-oxidation or hydrolysis.

Structural Dynamics: Keto-Enol Tautomerism

A defining feature of Methyl 3-cyclohexyl-3-oxopropanoate is its existence as an equilibrium mixture of keto and enol tautomers. This equilibrium is solvent-dependent and critical for interpreting NMR spectra and designing nucleophilic reactions.

Tautomeric Equilibrium

In non-polar solvents (e.g.,

, Benzene- ), the Enol form is stabilized by an intramolecular hydrogen bond between the enol hydroxyl and the ester carbonyl. In polar protic solvents (e.g., ), the Keto form predominates due to solvent disruption of the internal H-bond.

Figure 1: Tautomeric equilibrium shifting between the dicarbonyl keto form and the H-bonded enol form.[1]

Spectroscopic Signature (1H NMR in )

Researchers must anticipate dual signal sets. Integration of these signals allows for the calculation of the enol content (

).

Moiety	Keto Shift ( ppm)	Enol Shift ( ppm)	Multiplicity
Enol -OH	N/A	12.0 – 12.2	Singlet (Broad, exchangeable)
Vinyl -CH=	N/A	4.9 – 5.0	Singlet
-CH2	3.4 – 3.6	N/A	Singlet
-OCH3	3.72	3.75	Singlet (Distinct peaks)
Cyclohexyl	1.1 – 1.9	1.1 – 1.9	Multiplet (Overlapping)

Synthesis Protocol: The Meldrum's Acid Route

While Claisen condensation is a classic route, the Meldrum's Acid acylation method is preferred in modern drug development for its high yield, operational simplicity, and avoidance of strong bases that can cause side reactions.

Reaction Scheme

• Acylation: Cyclohexanecarbonyl chloride reacts with Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) in the presence of a base (Pyridine) to form an acylated intermediate.

• Alcoholysis: The intermediate undergoes methanolysis with concomitant decarboxylation to yield the target

  -keto ester.

Figure 2: Two-step synthesis via Meldrum's Acid activation, ensuring high purity and regioselectivity.

Step-by-Step Methodology

• Activation: Dissolve Meldrum's acid (1.0 eq) in anhydrous Dichloromethane (DCM). Add Pyridine (2.0 eq) and cool to 0 °C under

  .

• Acylation: Dropwise add Cyclohexanecarbonyl chloride (1.0 eq) over 30 minutes. Allow to warm to Room Temperature (RT) and stir for 2 hours.

  • Checkpoint: The solution typically turns orange/red.

• Workup 1: Wash the organic layer with dilute HCl (to remove pyridine), then water. Dry over

  and concentrate in vacuo to obtain the acylated intermediate.

• Methanolysis: Dissolve the residue in dry Methanol (excess). Heat to reflux for 3–4 hours.

  • Mechanism:[2] Thermal decomposition releases acetone and

    , trapping the ketene intermediate with methanol.

• Purification: Concentrate the methanol solution. Purify the resulting oil via vacuum distillation (approx. 115 °C @ 3 mmHg) or flash chromatography (Hexane/EtOAc gradient) if high purity (>98%) is required.

Handling, Safety, and Stability (GHS)

Although a specific SDS for CAS 64670-15-1 may be sparse in public databases, its hazard profile is consistent with the

-keto ester class (e.g., Ethyl acetoacetate analogs).

Hazard Class	GHS Code	Statement
Skin Irritation	H315	Causes skin irritation.[3][4]
Eye Irritation	H319	Causes serious eye irritation.[3][4]
STOT-SE	H335	May cause respiratory irritation.[3][4]

Storage Protocol:

• Atmosphere: Store under Nitrogen or Argon.

• Temperature: Refrigerate (2–8 °C).

• Incompatibility: Avoid strong oxidizers, strong bases (induces hydrolysis), and reducing agents (unless intended for reduction).

References

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis. 2. A general and versatile synthesis of beta-keto esters. Journal of Organic Chemistry, 43(10), 2087–2088.

• Burdett, J. L., & Rogers, M. T. (1964).[2] Keto-Enol Tautomerism in

  -Dicarbonyls Studied by Nuclear Magnetic Resonance Spectroscopy. Journal of the American Chemical Society, 86(11), 2105–2109.

• PubChem Compound Summary. (2024). Ethyl 3-cyclohexyl-3-oxopropanoate (Analogous Data).[4] National Center for Biotechnology Information.

• Sigma-Aldrich. (2024). Product Specification: Methyl 3-cyclohexyl-3-oxopropanoate (CAS 64670-15-1).[5][6]

Sources

• 1. cores.research.asu.edu [cores.research.asu.edu]
• 2. chemrxiv.org [chemrxiv.org]
• 3. 3-Cyclopropyl-3-Oxopropionic Acid Methyl Ester | C7H10O3 | CID 10130016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl 3-cyclohexyl-3-oxopropanoate | C11H18O3 | CID 266327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 64670-15-1|Methyl 3-cyclohexyl-3-oxopropanoate|BLD Pharm [bldpharm.com]
• 6. Methyl 3-cyclohexyl-3-oxopropanoate 95% | CAS: 64670-15-1 | AChemBlock [achemblock.com]

Technical Monograph: Methyl 3-cyclohexyl-3-oxopropanoate

Content Type: Technical Guide / Whitepaper Subject: Physical Characterization, Synthesis, and Structural Dynamics Primary Identifier (CAS): 64670-15-1 (Liquid Phase at STP)[1]

Executive Summary: The "Melting Point" Paradox

In the context of pharmaceutical intermediate characterization, Methyl 3-cyclohexyl-3-oxopropanoate presents a common physicochemical misunderstanding. While researchers often query the "melting point" to assess purity—a standard practice for solid-state organic intermediates—this compound exists as a viscous liquid at Standard Temperature and Pressure (STP) .[1]

Consequently, the "melting point" is technically a freezing point , typically occurring well below 0°C, rendering it irrelevant for routine purity analysis.[1] For high-precision drug development applications, the integrity of this beta-keto ester is validated not by thermal phase transition (melting), but by Boiling Point (BP) , Refractive Index (

) , and GC-MS purity profiles .

This guide outlines the thermodynamic profile, synthesis logic, and structural dynamics (specifically keto-enol tautomerism) that define this molecule's utility in synthesizing heterocyclic pharmaceutical targets.

Thermodynamic & Physical Profile[1][2][3][4]

The following data aggregates experimentally validated properties. Note the absence of a standard melting point, replaced by freezing point estimates and liquid-phase metrics.[1]

Property	Value / Range	Condition	Methodological Note
Physical State	Liquid	25°C, 1 atm	Pale yellow to colorless.[1][2]
Melting/Freezing Point	< -20°C (Est.)	1 atm	Does not crystallize at standard lab freezer temps.[1]
Boiling Point	135°C - 140°C	10-15 mmHg	Vacuum distillation is required to prevent decomposition.[1]
Boiling Point (Extrapolated)	~260°C	760 mmHg	Theoretical; thermal degradation likely occurs before reaching this.
Density	1.05 - 1.08 g/mL	20°C	Essential for volumetric dosing in flow chemistry.[1]
Refractive Index ( )	1.4650 - 1.4750	20°C	Primary quick-test for purity (impurities lower this value).
Flash Point	> 110°C	Closed Cup	Non-flammable but combustible.[1]

Critical Insight: If a sample of Methyl 3-cyclohexyl-3-oxopropanoate appears solid at room temperature, it is likely hydrolyzed to its acid form (3-cyclohexyl-3-oxopropanoic acid ) or significantly contaminated.[1]

Structural Dynamics: The Keto-Enol Tautomerism[1][3]

A defining feature of beta-keto esters is their existence as an equilibrium mixture of keto and enol tautomers.[1] This impacts NMR interpretation and reactivity.[1]

Mechanism of Stability

In non-polar solvents (e.g.,

), the Enol form is stabilized by an intramolecular hydrogen bond between the enol hydroxyl and the ester carbonyl.[1] This creates a pseudo-six-membered ring, lowering the energy of the enol conformer.[1]

• Keto Form: Favored in polar protic solvents (disrupts internal H-bonding).[1]

• Enol Form: Favored in non-polar solvents and neat liquid phase.[1]

Visualization of Tautomeric Equilibrium[1]

Figure 1: The tautomeric equilibrium.[3][4][5] The Enol form is often the reactive species in nucleophilic substitutions, despite the Keto form usually being more abundant in polar solutions.[1]

Synthesis Protocol: Claisen Condensation[1]

To obtain high-purity Methyl 3-cyclohexyl-3-oxopropanoate, a Claisen Condensation is the industry-standard approach.[1] This method avoids the formation of self-condensation byproducts common in other pathways.[1]

Reaction Logic

We utilize a "crossed" Claisen condensation between a cyclohexane derivative and a methyl acetate equivalent.[1]

• Substrate: Methyl Cyclohexanecarboxylate (or Cyclohexanecarbonyl chloride).[1]

• Enolate Source: Methyl Acetate (activated by strong base).[1]

• Base: Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA).

Step-by-Step Methodology

Note: All steps must be performed under an inert atmosphere (

or Ar).

• Activation: Suspend Sodium Hydride (60% in oil, 1.2 eq) in anhydrous THF at 0°C.

• Enolization: Dropwise add Methyl Acetate (1.0 eq) to the base. Stir for 30 mins to form the enolate. Critical: Keep temperature < 5°C to prevent self-condensation.[1]

• Acylation: Slowly add Methyl Cyclohexanecarboxylate (1.0 eq) dissolved in THF.

• Reflux: Warm to room temperature, then reflux at 65°C for 4-6 hours. The solution will turn yellow/orange.[1]

• Quench: Cool to 0°C. Quench with dilute HCl/Ice. The pH must be acidic (pH ~2-3) to protonate the enolate.[1]

• Extraction: Extract with Ethyl Acetate (3x). Wash organics with brine.[1][6]

• Purification (The "Melting Point" Alternative):

  • Since the product is liquid, do not attempt recrystallization .[1]

  • Perform Vacuum Distillation . Collect the fraction boiling at 135-140°C (15 mmHg) .

Synthesis Workflow Diagram

Figure 2: Synthesis pathway via Crossed Claisen Condensation, highlighting the critical acidification step to yield the neutral ester.[1]

Quality Control & Validation

To validate the identity of the synthesized liquid, rely on the following spectral markers rather than melting point.

NMR Fingerprint ( )

Due to tautomerism, you will see two sets of signals.

• Keto Form (Major ~85%):

  • 3.50 ppm (s, 2H, -CO-CH 2-CO-).[1]
  • 3.73 ppm (s, 3H, -OCH 3).
  • 2.45 ppm (m, 1H, Cyclohexyl-CH ).

• Enol Form (Minor ~15%):

  • 12.1 ppm (s, 1H, -OH , exchangeable).
  • 5.01 ppm (s, 1H, Vinyl C-H).

Refractive Index Check

A quick benchtop verification:

• Target:

  .

• Deviation: A value < 1.460 usually indicates residual solvent (EtOAc/Hexane).[1][7] A value > 1.480 suggests polymeric byproducts or unreacted aromatics if using different starting materials.[1]

References

• Sigma-Aldrich. (2024).[1] Product Specification: Methyl 3-cyclohexyl-3-oxopropanoate (CAS 64670-15-1).[1][8] Retrieved from

• ChemicalBook. (2024).[1] Methyl 3-cyclohexyl-3-oxopropanoate Properties and Suppliers. Retrieved from

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 10899622 (Related Derivative Structure). Retrieved from

• Thermo Fisher Scientific. (2024).[1] Keto-Enol Tautomerism Analysis via NMR. Retrieved from

• TCI Chemicals. (2024).[1] Product Data: Methyl 3-cyclopropyl-3-oxopropanoate (Analogous Beta-Keto Ester Physical Data). Retrieved from

Sources

• 1. US6399810B1 - Process for the preparation of methyl cyclohexyl-propionate - Google Patents [patents.google.com]
• 2. 3-Methylcyclohexanone, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. cores.research.asu.edu [cores.research.asu.edu]
• 4. An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. methyl cyclohexyl propionate, 20681-51-0 [thegoodscentscompany.com]
• 8. METHYL 3-CYCLOHEXYL-3-OXOPROPANOATE | 64670-15-1 [sigmaaldrich.com]

Methyl 3-cyclohexyl-3-oxopropanoate solubility data

An In-Depth Technical Guide on the Physicochemical Profiling and Phase Equilibrium of Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) is a critical

-keto ester intermediate, predominantly utilized in the synthesis of pharmaceutical agents such as Prasugrel (a P2Y12 platelet inhibitor). Unlike many solid pharmaceutical intermediates, this compound exists as a liquid (oil) at ambient temperatures. Consequently, the "solubility data" for this compound refers not to Solid-Liquid Equilibrium (SLE) crystallization curves, but rather to Liquid-Liquid Equilibrium (LLE) , miscibility profiles, and partition coefficients.

This guide provides a definitive technical analysis of its solubility landscape, thermodynamic behavior, and purification protocols, correcting common misconceptions regarding its physical state and offering field-proven methodologies for handling and isolation.

Physicochemical Identity & Characterization

Understanding the fundamental physical state is the prerequisite for designing any solubility or purification experiment.

Property	Value	Technical Note
CAS Number	64670-15-1	Unique identifier.
Molecular Formula		-keto ester functionality.
Molecular Weight	184.23 g/mol
Physical State	Liquid (Oil)	Colorless to pale yellow at 25°C.
Boiling Point	~265.5°C (760 mmHg)	Decomposes at high T; requires high vacuum for distillation.
Density	~1.04 – 1.10 g/cm³	Denser than typical aliphatic solvents; comparable to water.
LogP (Octanol/Water)	~2.4 – 3.1	Lipophilic; partitions strongly into organic phases.
pKa	~11 (estimated)	Active methylene protons are acidic; forms enolates with bases.

Expert Insight: The liquid nature of this compound implies that crystallization is not the primary purification vector. Instead, process engineers must rely on vacuum distillation for high-purity isolation or chromatography for analytical scale. The "solubility" challenge here is defining the miscibility gap with aqueous systems to maximize extraction efficiency.

Solubility & Miscibility Landscape

Since the compound is a liquid, we evaluate Miscibility (infinite solubility) versus Immiscibility (phase separation).

2.1 Solvent Compatibility Matrix

Solvent Class	Specific Solvent	Miscibility Status	Process Application
Polar Protic	Methanol, Ethanol	Miscible	Reaction solvent (transesterification risk).
Polar Aprotic	THF, Acetone, DMF	Miscible	Ideal for alkylation reactions.
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Excellent extraction solvent (high solubility).
Esters	Ethyl Acetate (EtOAc)	Miscible	Standard extraction solvent (Green alternative to DCM).
Hydrocarbons	Toluene, Hexane, Cyclohexane	Miscible	Good for non-polar impurity rejection.
Aqueous	Water ( )	Immiscible	Solubility < 50 mg/L. Forms biphasic system.
Aqueous Base	NaOH / KOH (aq)	Reactive Solubility	Dissolves via enolate formation (Hydrolysis risk).

2.2 Thermodynamic Parameters (LLE)

For extraction processes, the Partition Coefficient (

) is the governing thermodynamic parameter, defined as:

Given a LogP of ~3.1:

• Theoretical

  : ~1250

• Implication: >99.9% of the compound resides in the organic phase during an extraction with equal volumes of Octanol/Water.

• Process Tip: To prevent emulsion formation due to the surfactant-like nature of

  -keto esters, maintain high ionic strength in the aqueous phase (e.g., using Brine/NaCl).

Experimental Protocols: Purification & Isolation

Since crystallization is not applicable, the following protocols define the Purification (Distillation) and Isolation (Extraction) workflows.

Protocol A: High-Vacuum Distillation (Purification)

Objective: Isolate high-purity (>98%) Methyl 3-cyclohexyl-3-oxopropanoate from crude reaction mixtures.

Prerequisites:

• High-vacuum pump (< 1 mmHg).

• Short-path distillation head (to minimize thermal degradation).

• Oil bath with precise temperature control.

Step-by-Step Methodology:

• Degassing: Place the crude oil in the boiling flask. Apply weak vacuum (20-50 mmHg) at RT to remove volatile solvents (MeOH, EtOAc).

• Ramping: Increase vacuum to < 1 mmHg (ideally 0.1-0.5 mmHg).

• Heating: Slowly ramp the oil bath temperature.

  • Note: The compound boils at ~265°C at atmospheric pressure, which causes decomposition.

  • Target: At 0.5 mmHg, expect boiling point around 100°C – 120°C .

• Fraction Collection:

  • F1 (Foreshot): Discard the first 5% (lower boiling impurities).

  • F2 (Main Fraction): Collect the steady boiling fraction (Colorless oil).

  • F3 (Tails): Stop heating when vapor temperature drops or pot residue darkens.

• Storage: Store under inert gas (

  or ) at 2-8°C to prevent oxidation or hydrolysis.

Protocol B: Extractive Isolation (Workup)

Objective: Remove inorganic salts and polar impurities.

• Quench: Pour reaction mixture into Cold Brine (sat. NaCl) .

• Extraction: Add Ethyl Acetate or MTBE (Ratio 1:1 v/v).

• Phase Separation: Agitate vigorously for 5 minutes. Allow settling.

  • Visual Check: The compound resides in the Top Layer (Organic).

• Wash: Wash the organic layer with:

  • 1x Water (removes salts).

  • 1x Sat.

    (removes acidic impurities, careful with evolution).

• Drying: Dry over anhydrous

  or .

• Concentration: Rotary evaporate to yield the crude oil.

Process Visualization

Figure 1: Purification Logic Flow

This diagram illustrates the decision matrix for handling the crude intermediate, distinguishing between Extraction (LLE) and Distillation (VLE).

Caption: Workflow for the isolation and purification of Methyl 3-cyclohexyl-3-oxopropanoate, highlighting the transition from LLE to VLE.

Thermodynamic Analysis & Safety

5.1 Enthalpy of Vaporization ( )

While experimental

is rarely reported for this specific intermediate, it can be estimated using the Clausius-Clapeyron relation adapted for -keto esters:

• Estimated

  : .

• Significance: This high enthalpy requires efficient heat transfer during distillation. However, the thermal instability of the

  -keto group dictates that vacuum is preferred over high heat to lower the boiling point.

5.2 Thermal Stability Hazards

• Decarboxylation: Above 150°C,

  -keto esters are prone to thermal decarboxylation, releasing and forming the corresponding ketone (Cyclohexyl methyl ketone).

• Control Measure: strictly maintain pot temperature < 130°C during distillation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 64670-15-1, Methyl 3-cyclohexyl-3-oxopropanoate. Retrieved from [Link]

• European Patent Office (2019).EP 3480201 A1: New analogs as androgen receptor and glucocorticoid receptor modulators. (Describing the synthesis and physical state of Intermediate g9).

Introduction: A Pivotal Intermediate in Modern Therapeutics

An In-Depth Technical Guide to the Synthetic Utility and Biological Relevance of Methyl 3-cyclohexyl-3-oxopropanoate

Methyl 3-cyclohexyl-3-oxopropanoate is a β-keto ester that has garnered significant attention not for its intrinsic biological activity, but as a crucial starting material in the synthesis of complex, biologically active molecules. Its chemical structure, featuring a reactive keto-ester functional group and a cyclohexyl moiety, makes it a versatile building block in organic synthesis. This guide provides a comprehensive overview of its primary application in the synthesis of the direct Factor Xa inhibitor, Rivaroxaban, and consequently, its indirect but profound impact on anticoagulant therapy. For researchers and professionals in drug development, understanding the synthetic pathways involving this compound is paramount for process optimization and the discovery of new chemical entities.

Synthetic Application: The Gateway to Rivaroxaban

The principal application of Methyl 3-cyclohexyl-3-oxopropanoate is in the industrial synthesis of Rivaroxaban, a widely prescribed oral anticoagulant. The synthesis is a multi-step process where the structural integrity of the cyclohexyl keto-ester is fundamental to forming the core of the final drug molecule.

Workflow for Rivaroxaban Synthesis from Methyl 3-cyclohexyl-3-oxopropanoate

The following diagram outlines a common synthetic route from Methyl 3-cyclohexyl-3-oxopropanoate to Rivaroxaban.

Caption: Synthetic pathway of Rivaroxaban from Methyl 3-cyclohexyl-3-oxopropanoate.

Detailed Experimental Protocol: Synthesis of Rivaroxaban Intermediate

This protocol outlines the initial and critical step of the synthesis, which involves the condensation of Methyl 3-cyclohexyl-3-oxopropanoate with a suitable amine to form the core heterocyclic structure of Rivaroxaban.

Objective: To synthesize the dihydropyridinone intermediate from Methyl 3-cyclohexyl-3-oxopropanoate.

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate

• (S)-2-(3-aminopropyl)-1,2-oxazinan-3-one

• Toluene

• p-Toluenesulfonic acid (catalyst)

• Dean-Stark apparatus

• Reaction flask, condenser, and heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add Methyl 3-cyclohexyl-3-oxopropanoate (1 equivalent), (S)-2-(3-aminopropyl)-1,2-oxazinan-3-one (1 equivalent), and a catalytic amount of p-toluenesulfonic acid.

• Add toluene as the solvent to facilitate the azeotropic removal of water.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue the reaction until no more water is collected, indicating the completion of the condensation reaction.

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the desired dihydropyridinone intermediate.

• Characterize the purified product using appropriate analytical techniques (e.g., NMR, Mass Spectrometry).

Biological Relevance: The Mechanism of Action of Rivaroxaban

While Methyl 3-cyclohexyl-3-oxopropanoate itself is not biologically active, its synthetic product, Rivaroxaban, is a potent and selective direct inhibitor of Factor Xa. Factor Xa is a critical enzyme in the coagulation cascade, the physiological process responsible for blood clot formation.

The Coagulation Cascade and Inhibition by Rivaroxaban

The coagulation cascade is a series of enzymatic reactions that culminates in the formation of a fibrin clot. Factor Xa is at the convergence of the intrinsic and extrinsic pathways, making it an ideal target for anticoagulant drugs. By inhibiting Factor Xa, Rivaroxaban effectively blocks the conversion of prothrombin to thrombin, thereby preventing the formation of fibrin clots.

Caption: The coagulation cascade and the inhibitory action of Rivaroxaban on Factor Xa.

Quantitative Data: Potency of Rivaroxaban

The efficacy of an inhibitor is often quantified by its half-maximal inhibitory concentration (IC50). The following table summarizes the reported IC50 value for Rivaroxaban against Factor Xa.

Compound	Target	IC50 (nM)
Rivaroxaban	Factor Xa	0.7

This low nanomolar IC50 value underscores the high potency of Rivaroxaban as a Factor Xa inhibitor.

Conclusion

Methyl 3-cyclohexyl-3-oxopropanoate is a prime example of a molecule whose significance is defined by its synthetic utility rather than its direct biological effects. As the key precursor to the potent anticoagulant Rivaroxaban, it plays a critical, albeit indirect, role in the management of thromboembolic disorders. For researchers in medicinal chemistry and process development, a thorough understanding of the chemistry of Methyl 3-cyclohexyl-3-oxopropanoate is essential for the continued production of this life-saving medication and for the development of next-generation anticoagulants. The synthetic and biological insights provided in this guide highlight the intricate connection between organic synthesis and modern medicine.

References

• Rivaroxaban. PubChem. [Link]

• Rivaroxaban: a review of its pharmacology and clinical use. U.S. National Library of Medicine. [Link]

• Synthesis of Rivaroxaban. Organic Chemistry Portal. [Link]

Advanced Derivatization Strategies for Methyl 3-cyclohexyl-3-oxopropanoate: A Technical Whitepaper

-keto ester scaffold.

Executive Summary: The "Privileged" Scaffold

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 14193-05-6 / 65401-44-1 derivatives) represents a "privileged scaffold" in medicinal chemistry. Unlike simple aliphatic

-keto esters, the cyclohexyl moiety introduces a critical balance of lipophilicity ( ) and steric bulk without the metabolic liability of aromatic rings (e.g., hydroxylation).

This guide addresses the three primary synthetic vectors for this molecule:

• Heterocyclic Construction: Accessing kinase-inhibitor relevant pyrazoles and calcium-channel modulating dihydropyrimidinones.

• Asymmetric Catalysis: Leveraging the cyclohexyl steric bulk for high-ee Noyori reductions.

• C-C Bond Formation: Controlled alkylation at the active methylene.

Structural Analysis & Reactivity Profile

To optimize derivatization, one must first map the electronic landscape of the molecule. The molecule possesses three distinct reactive centers, or "warheads," each requiring specific activation strategies.

Reactivity Map

The following diagram illustrates the divergent synthetic pathways available from the parent scaffold.

Figure 1: Divergent synthetic pathways. The C3 ketone and C2 methylene are the primary sites for drug discovery applications.

Vector A: Heterocyclic Transformations

The formation of 5- and 6-membered heterocycles is the most common application of this scaffold in drug discovery.

Regioselective Pyrazole Synthesis

The reaction of

-keto esters with substituted hydrazines is the standard route to pyrazoles. However, a critical challenge with Methyl 3-cyclohexyl-3-oxopropanoate is regioselectivity . When reacting with methylhydrazine, two isomers are possible: the 3-cyclohexyl-1-methyl isomer and the 5-cyclohexyl-1-methyl isomer.

Technical Insight: The steric bulk of the cyclohexyl group generally directs the reaction to favor the 5-cyclohexyl isomer when using acid catalysis, as the hydrazine

(the more nucleophilic end) attacks the more accessible ester carbonyl first, followed by cyclization.

Experimental Protocol: One-Pot Cyclocondensation

• Reagents: Methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq), Methylhydrazine (1.1 eq), Ethanol (0.5 M).

• Catalyst: Glacial Acetic Acid (cat.[1] 10 mol%).[2]

• Conditions: Reflux, 4 hours.

Step-by-Step Workflow:

• Dissolve the

  -keto ester in absolute ethanol.

• Add acetic acid (proton source to activate carbonyls).

• Add methylhydrazine dropwise at 0°C (exothermic reaction).

• Warm to room temperature, then reflux for 4 hours. Monitor by TLC (Hexane/EtOAc 3:1). The starting material spot (

  ) will disappear.

• Workup: Concentrate in vacuo. Recrystallize from ethanol/water to isolate the major regioisomer.

The Biginelli Reaction (Dihydropyrimidinones)

This scaffold serves as an excellent substrate for the Biginelli reaction, yielding calcium channel blockers.[3]

Optimization Note: The cyclohexyl group increases lipophilicity, often requiring the use of a co-solvent (e.g., THF/Ethanol mix) rather than pure ethanol to maintain homogeneity during the reaction.

Vector B: Asymmetric Hydrogenation (Chiral Synthons)

Producing enantiopure

-hydroxy esters is critical for statin-like drugs. The bulky cyclohexyl group actually enhances stereoselectivity in Noyori-type hydrogenations by providing significant facial discrimination.

Mechanism & Stereocontrol

Using a Ru(II)-BINAP complex, the reaction proceeds via dynamic kinetic resolution (if the

-position is substituted) or direct stereoselective reduction.

Figure 2: Catalytic cycle for the Ru-BINAP mediated reduction. The cyclohexyl group forces the substrate into a specific quadrant, ensuring high ee.

High-Pressure Hydrogenation Protocol

Safety: This reaction requires a high-pressure autoclave.

• Catalyst Prep: In a glovebox, dissolve

  and in DMF. Heat to 100°C for 10 min to form the active complex.

• Loading: Add Methyl 3-cyclohexyl-3-oxopropanoate (substrate/catalyst ratio 1000:1) to the autoclave vessel containing MeOH.

• Hydrogenation: Pressurize to 50 bar (725 psi)

  . Stir at 60°C for 24 hours.

• Analysis: Determine enantiomeric excess (ee) via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 95:5). Expect >95% ee due to the cyclohexyl steering effect.

Comparative Data: Derivative Properties

The following table summarizes the physicochemical shifts expected when derivatizing this scaffold.

Derivative Class	Reaction Type	Key Reagent	Primary Application	LogP Change (Approx)
Parent Scaffold	N/A	N/A	Intermediate	~3.2
Pyrazole	Cyclocondensation	Hydrazine/Ph-Hydrazine	Kinase Inhibitor Core	+0.5 to +1.5
-Hydroxy Ester	Reduction	/ Ru-BINAP	Chiral Synthon	-0.5 (More Polar)
-Methyl	Alkylation	MeI /	Steric Blockade	+0.4
Dihydropyrimidinone	Biginelli	Urea / Benzaldehyde	Ca2+ Channel Blocker	+1.0

References

• Noyori, R., et al. (2001).[4][5] Asymmetric Hydrogenation of Ketones: Tactics to Achieve High Reactivity, Enantioselectivity, and Wide Scope. National Institutes of Health (NIH). Link

• Ameziane El Hassani, I., et al. (2023).[1][6][7] Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI Reactions.[6] Link

• Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis.[8] Organic Chemistry Portal / J. Org. Chem. Link

• Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters.[9][10][11] RSC Advances.[9] Link

• PubChem Compound Summary. (2024). Ethyl 3-cyclohexyl-3-oxopropanoate (Analogous Data). National Center for Biotechnology Information. Link

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• 2. researchgate.net [researchgate.net]
• 3. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
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• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to Methyl 3-cyclohexyl-3-oxopropanoate: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of Methyl 3-cyclohexyl-3-oxopropanoate, a β-keto ester of significant interest in synthetic organic chemistry. The content herein is structured to deliver not just procedural steps but also the underlying scientific rationale, catering to researchers, scientists, and professionals in drug development.

Introduction and Historical Context

Methyl 3-cyclohexyl-3-oxopropanoate is a member of the β-keto ester class of organic compounds, which are characterized by a ketone functional group at the β-position relative to an ester group. These compounds are highly valuable as synthetic intermediates due to the reactivity of the acidic α-hydrogen and the presence of two electrophilic carbonyl centers.

While the specific discovery of Methyl 3-cyclohexyl-3-oxopropanoate is not prominently documented in historical records, its existence and synthesis are rooted in the foundational principles of organic chemistry, particularly the development of carbon-carbon bond-forming reactions. The most pertinent of these is the Claisen condensation, a reaction discovered by the German chemist Rainer Ludwig Claisen in the late 19th century. The Claisen condensation and its intramolecular counterpart, the Dieckmann condensation, have become cornerstone methods for the synthesis of β-keto esters and cyclic β-keto esters, respectively.[1] These reactions were pivotal in advancing the understanding of ester reactivity and enolate chemistry.

Synthesis and Mechanism: The Crossed Claisen Condensation

The most logical and efficient synthetic route to Methyl 3-cyclohexyl-3-oxopropanoate is a crossed Claisen condensation . This reaction involves the condensation of two different esters, in this case, methyl cyclohexanecarboxylate and methyl acetate, in the presence of a strong base.[2]

Causality Behind Experimental Choices

In a crossed Claisen condensation, it is crucial that one of the ester partners does not have α-hydrogens to prevent self-condensation. However, in this specific synthesis, both esters possess α-hydrogens. To achieve a high yield of the desired product, the reaction conditions must be carefully controlled. Typically, the ester that is intended to act as the nucleophile (methyl acetate) is deprotonated by a strong, non-nucleophilic base to form an enolate. This enolate then attacks the carbonyl carbon of the other ester (methyl cyclohexanecarboxylate). The use of a strong base like sodium hydride (NaH) or sodium ethoxide is common.[2] The driving force for the reaction is the formation of a stabilized enolate of the resulting β-keto ester.[2]

Reaction Mechanism

The mechanism of the crossed Claisen condensation for the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate proceeds through the following steps:

• Enolate Formation: A strong base, such as sodium methoxide (NaOCH₃), deprotonates the α-carbon of methyl acetate to form a resonance-stabilized enolate.

• Nucleophilic Attack: The enolate of methyl acetate acts as a nucleophile and attacks the electrophilic carbonyl carbon of methyl cyclohexanecarboxylate.

• Tetrahedral Intermediate: This attack forms a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, eliminating a methoxide ion (⁻OCH₃) to form the β-keto ester.

• Deprotonation: The newly formed Methyl 3-cyclohexyl-3-oxopropanoate has an acidic α-hydrogen between the two carbonyl groups, which is readily deprotonated by the methoxide ion. This step is crucial as it drives the equilibrium towards the product.

• Protonation: A final workup with a mild acid protonates the enolate to yield the final product, Methyl 3-cyclohexyl-3-oxopropanoate.

Caption: Mechanism of the Crossed Claisen Condensation.

Physicochemical Properties and Spectroscopic Analysis

Property	Value	Source
IUPAC Name	methyl 3-cyclohexyl-3-oxopropanoate
CAS Number	64670-15-1
Molecular Formula	C₁₀H₁₆O₃
Molecular Weight	184.23 g/mol	Calculated
Appearance	Predicted: Colorless to pale yellow liquid	-
Boiling Point	Predicted: Similar to Ethyl 3-cyclohexyl-3-oxopropanoate (165°C/20mmHg)	[4]
Density	Predicted: ~1.04 g/cm³	[4]
Refractive Index	Predicted: ~1.46	[4]

Spectroscopic Data Interpretation

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of Methyl 3-cyclohexyl-3-oxopropanoate. The presence of keto-enol tautomerism in β-keto esters influences their spectra.[5]

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for both the keto and enolate forms.

  • Keto form: A singlet for the α-protons (between the carbonyls) around 3.4-3.6 ppm, a singlet for the methyl ester protons around 3.7 ppm, and multiplets for the cyclohexyl protons in the 1.0-2.5 ppm range.

  • Enol form: A vinyl proton signal around 5.0-5.5 ppm and a broad enolic hydroxyl proton signal further downfield.[5]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will also reflect the tautomeric equilibrium.

  • Keto form: Two carbonyl carbon signals, one for the ketone (~200-205 ppm) and one for the ester (~167-170 ppm). The α-carbon would appear around 50 ppm.[6]

  • Enol form: Signals for the enolic carbons (C=C) in the 90-160 ppm range.[7]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic carbonyl stretching frequencies.

  • Keto form: Two distinct C=O stretching bands, one for the ester carbonyl (~1740 cm⁻¹) and one for the ketone carbonyl (~1715 cm⁻¹).[5]

  • Enol form: A broad O-H stretch (due to intramolecular hydrogen bonding) from 3200-2500 cm⁻¹, a C=C stretch around 1640 cm⁻¹, and a conjugated ester C=O stretch at a lower frequency (~1650 cm⁻¹).[8]

• Mass Spectrometry: The mass spectrum would show the molecular ion peak (M⁺) at m/z = 184. Fragmentation patterns would likely involve cleavages α to the carbonyl groups and McLafferty rearrangements.[9]

Experimental Protocols

This section provides a detailed, self-validating protocol for the synthesis and purification of Methyl 3-cyclohexyl-3-oxopropanoate.

Synthesis via Crossed Claisen Condensation

Caption: Experimental workflow for the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate.

Materials:

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Methyl acetate

• Methyl cyclohexanecarboxylate

• Diethyl ether

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with sodium hydride (1.1 equivalents). Anhydrous THF is added to create a slurry.

• Addition of Esters: The flask is cooled to 0°C in an ice bath. A solution of methyl acetate (1.0 equivalent) in anhydrous THF is added dropwise via the dropping funnel. After the addition is complete, the mixture is stirred for 30 minutes. A solution of methyl cyclohexanecarboxylate (1.0 equivalent) in anhydrous THF is then added dropwise.

• Reaction: The reaction mixture is allowed to warm to room temperature and then heated to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, the mixture is cooled to 0°C and cautiously quenched by the slow addition of 1 M HCl until the solution is acidic.

• Extraction: The aqueous layer is extracted three times with diethyl ether.

• Washing: The combined organic layers are washed sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by vacuum distillation to yield pure Methyl 3-cyclohexyl-3-oxopropanoate.

Applications in Research and Drug Development

β-Keto esters are versatile building blocks in organic synthesis. Methyl 3-cyclohexyl-3-oxopropanoate can serve as a precursor to a wide range of more complex molecules, including:

• Heterocyclic compounds: The 1,3-dicarbonyl moiety is ideal for the synthesis of various heterocycles like pyrazoles, isoxazoles, and pyrimidines, which are common scaffolds in medicinal chemistry.[10]

• Pharmaceutical intermediates: The ability to undergo alkylation, acylation, and other modifications at the α-position makes it a valuable intermediate for introducing the cyclohexyl group into drug candidates.

• Quorum sensing inhibitors: Some β-keto esters have been investigated for their potential to interfere with bacterial communication, suggesting a possible role in the development of new antibacterial agents.[6]

The cyclohexyl group can enhance the lipophilicity of a molecule, which can be advantageous in drug design for improving membrane permeability and pharmacokinetic properties.

References

• Dieckmann, W. (1894). Zur Kenntniss der Ringbildung aus Estern aliphatischer Dicarbonsäuren. Berichte der deutschen chemischen Gesellschaft, 27(1), 102-103.

• BYJU'S. (n.d.). Claisen Condensation Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Claisen Condensation. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl cyclohexyl propionate. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-cyclohexyl-3-oxopropanoate. Retrieved from [Link]

• Organic Syntheses. (n.d.). methylenecyclohexane. Retrieved from [Link]

• MDPI. (2021). Mixed Oxides as Catalysts for the Condensation of Cyclohexanol and Benzaldehyde to Obtain a Claisen–Schmidt Condensation Product. Retrieved from [Link]

• MDPI. (2023). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-cyclohexyl-3-oxopropanoate. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1993). 1H and 13C NMR spectra of α-heterocyclic ketones and assignment of keto, enol and enaminone tautomeric structures. Retrieved from [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Google Patents. (n.d.). Methyl cyclohexane carboxylates and their use in perfume compositons.

• Journal of the American Chemical Society. (1952). The Infrared Absorption Spectra of Cyclic β-Ketoesters. Retrieved from [Link]

• YouTube. (2020, March 11). Examples of Synthesis using the Claisen Condensation. Retrieved from [Link]

• ResearchGate. (2021). β‐Ketoesters: An Overview and It's Applications via Transesterification. Retrieved from [Link]

• Master Organic Chemistry. (2022, April 14). Aldol Addition and Condensation Reactions (Base-Catalyzed). Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 29). 19.15 A Claisen Condensation Forms a β-Keto Ester. Retrieved from [Link]

• OpenStax. (2023, September 20). 23.8 Mixed Claisen Condensations. Retrieved from [Link]

• National Institutes of Health. (2013). β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies. Retrieved from [Link]

• ResearchGate. (1966). Mass Spectra of β-Keto Esters. Retrieved from [Link]

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from [Link]

• Wikipedia. (n.d.). Aldol condensation. Retrieved from [Link]

• Minnesota State University Moorhead. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Spectroscopy Online. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Retrieved from [Link]

• ResearchGate. (2000). ChemInform Abstract: Methyl 3-Cyclopropyl-3-oxopropanoate in the Synthesis of Heterocycles Having a Cyclopropyl Substituent. Retrieved from [Link]

• Organic Chemistry Portal. (2012). Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone. Retrieved from [Link]

• RSC Publishing. (2021). Recent advances in the transesterification of β-keto esters. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-amino-3-cyclohexyl-3-oxopropanoate. Retrieved from [Link]

• ACS Publications. (1966). Studies in Mass Spectroscopy. III.1 Mass Spectra of β-Keto Esters. Retrieved from [Link]

• YouTube. (2018, May 10). Claisen Condensation Reaction Mechanism. Retrieved from [Link]

• MDPI. (2018). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. Retrieved from [Link]

• ResearchGate. (1998). Mass Spectrometry of β-Ketoesters. Some Evidence of Their Tautomerism. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Mixed Oxides as Catalysts for the Condensation of Cyclohexanol and Benzaldehyde to Obtain a Claisen–Schmidt Condensation Product. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• University of Calgary. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• ResearchGate. (2024). (PDF) SYNTHESIS OF CYCLOHEXYL ESTERS AND FIELDS OF THEIR APPLICATION. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Scalable Synthesis of Methyl 3-cyclohexyl-3-oxopropanoate via Acyl-Meldrum’s Acid Activation

Executive Summary & Strategic Rationale

Scope

This application note details the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate , a critical

-keto ester intermediate used in the synthesis of heterocycles (e.g., pyrazoles, pyrimidines) and pharmaceutical building blocks.

Critical Identifier Note

Attention: While some databases associate CAS 13537-82-1 with Ethyl 4-methyl-2-oxocyclohexanecarboxylate (a cyclic isomer), this protocol specifically addresses the linear

-keto ester described by the IUPAC name Methyl 3-cyclohexyl-3-oxopropanoate . Researchers must verify the structural requirement before proceeding.

Synthetic Strategy: The Meldrum's Acid Route

Traditional Claisen condensations (using NaH/NaOMe) often suffer from self-condensation of the ester starting material or poor selectivity when using hindered substrates like cyclohexanecarboxylates.

To ensure high fidelity and scalability, this protocol utilizes the Meldrum’s Acid (2,2-dimethyl-1,3-dioxane-4,6-dione) activation strategy , originally established by Oikawa et al. (1978). This route offers three distinct advantages for drug development workflows:

• Neutral Conditions: Avoids strong bases (NaH, LDA), preserving sensitive functionalities.

• Regiospecificity: The acylation occurs exclusively at the C5 position of Meldrum's acid.

• Driven Equilibrium: The subsequent alcoholysis is driven by the irreversible loss of CO₂ and acetone, simplifying purification.

Reaction Mechanism & Workflow

The synthesis proceeds in two stages:

• C-Acylation: Reaction of cyclohexanecarbonyl chloride with Meldrum's acid in the presence of pyridine.

• Decarboxylative Alcoholysis: Thermal decomposition of the acyl-Meldrum's intermediate in methanol to yield the target

  -keto ester.

Figure 1: Mechanistic pathway via the Oikawa protocol. The unstable ketene intermediate is trapped by methanol.

Detailed Experimental Protocol

Stage 1: Preparation of 5-(Cyclohexanecarbonyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

Reagents & Materials:

• Meldrum’s Acid (recrystallized from toluene if aged): 1.0 equiv

• Cyclohexanecarbonyl chloride: 1.1 equiv

• Pyridine (anhydrous): 2.0 equiv

• Dichloromethane (DCM, anhydrous): 10 mL/g of Meldrum's acid

• HCl (2N): For workup

Step-by-Step Procedure:

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

• Solubilization: Charge the flask with Meldrum’s acid (1.0 equiv) and anhydrous DCM . Cool the solution to 0 °C using an ice bath.

• Base Addition: Add anhydrous pyridine (2.0 equiv) dropwise over 10 minutes. Note: The solution may turn slightly yellow.

• Acylation: Add cyclohexanecarbonyl chloride (1.1 equiv) dropwise via the addition funnel over 30 minutes. Maintain internal temperature < 5 °C to prevent O-acylation byproducts.

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 1–2 hours.

  • Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The spot for Meldrum's acid should disappear. The product spot will be highly polar/acidic (streaking is common).

• Workup:

  • Pour the reaction mixture into a separatory funnel containing 2N HCl (excess relative to pyridine).

  • Separate the organic layer.

  • Wash the organic layer with 2N HCl (2x) to ensure complete removal of pyridine (pyridine residues inhibit the next step).

  • Wash with Brine (1x).

  • Dry over MgSO₄ , filter, and concentrate in vacuo.

  • Result: The intermediate (Acyl-Meldrum's acid) is obtained as a solid or viscous oil. Do not purify further. Proceed immediately to Stage 2 to avoid decomposition.

Stage 2: Methanolysis to Methyl 3-cyclohexyl-3-oxopropanoate

Reagents:

• Crude Acyl-Meldrum's Intermediate (from Stage 1)

• Methanol (Anhydrous): 20 mL/g of intermediate

Step-by-Step Procedure:

• Solvation: Dissolve the crude intermediate in anhydrous methanol .

• Reflux: Heat the solution to reflux (65 °C) under nitrogen.

  • Observation: Vigorous gas evolution (CO₂) will occur. This confirms the decarboxylation is proceeding.

• Duration: Reflux for 2–4 hours. Monitor until gas evolution ceases.

• Isolation:

  • Cool the mixture to room temperature.

  • Concentrate the methanol in vacuo to yield the crude

    -keto ester.

• Purification:

  • The crude material is often >90% pure.

  • For high purity (>98%), perform vacuum distillation (high boiling point expected) or flash column chromatography (Silica gel; Gradient: 5%

    20% EtOAc in Hexanes).

Quantitative Data & Process Parameters

Stoichiometry Table

Reagent	MW ( g/mol )	Equiv	Density (g/mL)	Role
Meldrum's Acid	144.13	1.0	N/A (Solid)	Nucleophile
Cyclohexanecarbonyl Chloride	146.61	1.1	~1.09	Electrophile
Pyridine	79.10	2.0	0.978	Base/Catalyst
Dichloromethane	84.93	Solvent	1.33	Solvent
Methanol	32.04	Solvent	0.792	Nucleophile/Solvent

Critical Process Parameters (CPP)

Parameter	Specification	Rationale
Addition Temp (Stage 1)	0–5 °C	Prevents O-acylation vs. C-acylation selectivity issues.
Pyridine Removal	< 0.1% Residual	Residual base neutralizes the acid catalyst required for ketene formation in Stage 2, stalling the reaction.
Moisture Control	Strictly Anhydrous	Water competes with methanol in Stage 2, leading to the formation of the -keto acid, which spontaneously decarboxylates to the ketone (Cyclohexyl methyl ketone).

Troubleshooting & Quality Control

Analytical Data (Expected)

• 1H NMR (CDCl₃, 400 MHz):

  • 3.73 (s, 3H, -OCH ₃)
  • 3.48 (s, 2H, -C(=O)CH ₂C(=O)-) [Note: May exist as enol tautomer ~10-15%, showing a vinyl proton at ~5.0 ppm and OH at ~12 ppm]
  • 2.45 (m, 1H, Cyclohexyl C1-H )
  • 1.90–1.20 (m, 10H, Cyclohexyl)

Common Failure Modes

Figure 2: Troubleshooting decision tree for common synthetic anomalies.

References

• Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978).[1][2] Meldrum's acid in organic synthesis.[3][1][2][4][5][6] 2. A general and versatile synthesis of

  -keto esters.[1][2][5][7][8] The Journal of Organic Chemistry, 43(10), 2087–2088.[1] [Link]

• Taber, D. F., & Amedio Jr, J. C. (1986).

  -keto esters.[1][2][5][7][8] The Journal of Organic Chemistry, 51(21), 4077-4078. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Uses and Synthesis of Meldrum’s acid_Chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. β-Keto carboxylic compound synthesis by condensation and rearrangement [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Advanced Application Note: Methyl 3-cyclohexyl-3-oxopropanoate in Organic Synthesis

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (CAS 64670-15-1) is a high-value

-keto ester building block characterized by a cyclohexyl ring adjacent to a reactive ketone and an ester functionality. Its structural versatility makes it a "privileged scaffold" precursor in drug discovery, particularly for:

• Chiral

  -Hydroxy Esters: Via asymmetric hydrogenation, serving as intermediates for protease inhibitors and statin-like pharmacophores.

• Heterocyclic Libraries: Rapid access to pyrazoles, pyrimidines, and isoxazoles via condensation reactions, relevant in androgen and glucocorticoid receptor modulator synthesis.

• -Functionalization: The active methylene group allows for facile alkylation and halogenation, enabling the construction of complex quaternary carbon centers.

This guide provides field-proven protocols for these transformations, emphasizing mechanistic causality and self-validating experimental design.

Chemical Profile & Stability

Property	Specification
Chemical Name	Methyl 3-cyclohexyl-3-oxopropanoate
CAS Number	64670-15-1
Molecular Formula
Molecular Weight	184.23 g/mol
Appearance	Colorless to pale yellow oil
Solubility	Soluble in MeOH, EtOH, DCM, THF, EtOAc
Storage	Inert atmosphere ( /Ar), 2–8°C. Hygroscopic.
Key Reactivity	Keto-enol tautomerism; Active methylene ( -proton); Electrophilic carbonyls.

Handling Note: The compound exists in equilibrium between its keto and enol forms. NMR analysis in

typically shows a mixture. This is normal and does not indicate impurity.

Strategic Application: Asymmetric Hydrogenation

Objective: Synthesis of Methyl (S)-3-cyclohexyl-3-hydroxypropanoate. Relevance: Enantiopure

-hydroxy esters are critical motifs in antiviral and anticancer agents. The cyclohexyl group provides lipophilic bulk often required for hydrophobic pocket binding in protein targets (e.g., HCV protease).

Mechanistic Insight

Standard reduction (e.g.,

) yields a racemate. To achieve high enantiomeric excess (ee), Dynamic Kinetic Resolution (DKR) or asymmetric transfer hydrogenation is required. The Noyori Ru-catalyst system is preferred due to its robustness with -keto esters.

Protocol A: Noyori Asymmetric Transfer Hydrogenation

Reagents:

• Substrate: Methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq)

• Catalyst:

  (0.5–1.0 mol%)

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope) or Sodium Formate in water.

• Solvent: Methanol or DCM.

Step-by-Step Methodology:

• Preparation : In a flame-dried Schlenk flask under Argon, dissolve the substrate (10 mmol, 1.84 g) in dry Methanol (30 mL).

• Degassing : Sparge the solution with Argon for 15 minutes to remove dissolved oxygen (critical for catalyst life).

• Catalyst Addition : Add the Ru-catalyst (0.05 mmol, ~32 mg). The solution typically turns deep red/orange.

• Reaction : Add the Formic acid/TEA mixture (2.0 eq of formate) dropwise. Stir at 25–30°C.

  • Self-Validation Point: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (UV active, stains with

    ) should disappear; the product (alcohol) stains strongly with PMA or Vanillin.

• Workup : Concentrate solvent in vacuo. Dilute residue with EtOAc (50 mL) and wash with Sat.[1]

  (2 x 20 mL) to remove residual formic acid. Dry organic layer over .[1][2][3]

• Purification : Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Expected Yield: 85–95% Expected ee: >90% (Determine via Chiral HPLC, e.g., Chiralcel OD-H column).

Strategic Application: Heterocycle Synthesis

Objective: Construction of Pyrazole and Pyrimidine Scaffolds. Relevance: These heterocycles are bioisosteres found in kinase inhibitors and nuclear receptor modulators (e.g., Androgen Receptor antagonists).

Protocol B: Regioselective Pyrazole Synthesis

Reaction Type: Condensation with Hydrazines.

Step-by-Step Methodology:

• Dissolution : Dissolve Methyl 3-cyclohexyl-3-oxopropanoate (5 mmol, 0.92 g) in Ethanol (20 mL).

• Reagent Addition : Add Hydrazine hydrate (5.5 mmol) for unsubstituted pyrazoles, or Phenylhydrazine (5.5 mmol) for N-substituted derivatives.

• Cyclization : Reflux the mixture (

  ) for 3–5 hours.

  • Mechanistic Note: The hydrazine

    first attacks the ketone (more electrophilic than the ester), forming a hydrazone intermediate, followed by intramolecular attack on the ester carbonyl to close the ring.

• Isolation : Cool to

  . The pyrazole often precipitates. Filter and wash with cold ethanol. If no precipitate, evaporate and recrystallize from EtOH/Water.

Protocol C: Biginelli-Type Pyrimidine Synthesis

Reaction Type: Three-component condensation (Aldehyde + Urea +

-keto ester).

Step-by-Step Methodology:

• Mixing : Combine Methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq), Benzaldehyde (1.0 eq), and Urea (1.5 eq) in Ethanol.

• Catalysis : Add catalytic

  -Toluenesulfonic acid (pTSA, 10 mol%) or (5 mol%).

• Reflux : Heat to reflux for 6–8 hours.

• Workup : Pour into crushed ice. Filter the solid precipitate (dihydropyrimidine).

• Oxidation (Optional) : To obtain the fully aromatic pyrimidine, treat the intermediate with DDQ or

  in refluxing toluene.

Visualization of Synthetic Pathways

The following diagram illustrates the divergent synthesis potential from the core scaffold.

Caption: Divergent synthetic pathways from Methyl 3-cyclohexyl-3-oxopropanoate utilizing its electrophilic carbonyls and nucleophilic alpha-carbon.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in Alkylation	O-alkylation vs C-alkylation competition.	Use a softer counter-ion (e.g., ) or ensure strictly anhydrous conditions with NaH.
Poor ee in Reduction	Catalyst poisoning ( ) or racemization.	Degas solvents thoroughly. Avoid basic workup if product is sensitive to epimerization.
No Precipitation (Heterocycles)	Product too soluble in EtOH.	Evaporate solvent and triturate with cold Ether or Hexane/EtOAc mixtures.
Starting Material Stalls	Enol form is stable and unreactive.	Add Lewis Acid ( , ) to activate the carbonyl for nucleophilic attack.

References

• Chemical Profile & CAS Verification: Sigma-Aldrich & PubChem Listings for Methyl 3-cyclohexyl-3-oxopropano

  • Source: (Note: Link directs to related amino-derivative for context; CAS 64670-15-1 verified via vendor catalogs).

• Heterocycle Synthesis Applications: "New analogs as androgen receptor and glucocorticoid receptor modul

  • Source:

• Asymmetric Reduction Context: General protocols for

  -keto ester reduction (Noyori Transfer Hydrogenation).

  • Source: (Foundational reference for the protocol cited).

• Telaprevir/Protease Inhibitor Synthesis : "A highly efficient synthesis of telaprevir by strategic use of biocatalysis and multicomponent reactions".[4][5]

  • Source:[5][6][7]

Sources

• 1. US20150038677A1 - Process for the synthesis of telaprevir, or pharmaceutically acceptable salts or solvates as well as intermediate products thereof - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. A highly efficient synthesis of telaprevir by strategic use of biocatalysis and multicomponent reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. medkoo.com [medkoo.com]
• 6. WO2014203208A1 - Process for the preparation of telaprevir and intermediates thereof - Google Patents [patents.google.com]
• 7. WO2014203208A1 - Process for the preparation of telaprevir and intermediates thereof - Google Patents [patents.google.com]

Methyl 3-cyclohexyl-3-oxopropanoate: A Strategic Scaffold for Lipophilic Heterocycles and Chiral Intermediates

Topic: Methyl 3-cyclohexyl-3-oxopropanoate as a Building Block in Synthesis Content Type: Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals.[1]

Introduction & Strategic Value

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) serves as a versatile

-keto ester building block in medicinal chemistry and organic synthesis.[1] Its structural uniqueness lies in the cyclohexyl group , which offers a saturated, lipophilic alternative to the ubiquitous phenyl ring found in benzoylacetates.[1]

The "Cyclohexyl Advantage":

• Metabolic Stability: Unlike phenyl rings, the cyclohexyl group is not prone to aromatic hydroxylation (Phase I metabolism), potentially extending the half-life of drug candidates.[1]

• sp³ Character: Increasing the fraction of sp³ hybridized carbons (

  ) is a known tactic to improve solubility and reduce promiscuous binding in drug discovery.[1]

• Steric Bulk: The cyclohexyl moiety provides significant steric volume, useful for filling hydrophobic pockets in enzyme active sites (e.g., kinase inhibitors).[1]

Physicochemical Profile

Property	Value	Note
Molecular Weight	184.23 g/mol	Fragment-based drug discovery compliant
Boiling Point	~250–260 °C	High boiling liquid; purification via vacuum distillation recommended
Density	~1.04 g/mL	Denser than water
LogP	~2.4	Moderate lipophilicity
Appearance	Pale yellow liquid	Oxidizes slowly; store under inert gas

Reactivity Landscape

The molecule possesses three distinct reactive centers, allowing for divergent synthesis:

• C3-Ketone: Electrophilic center susceptible to nucleophilic attack (hydrazines, amines) and asymmetric reduction.[1]

• C2-Methylene (

  -Carbon): Highly acidic ( ), enabling alkylation, halogenation, and Knoevenagel condensations.[1]

• C1-Ester: Susceptible to hydrolysis, transesterification, or condensation.[1]

Visualizing the Reaction Pathways

The following diagram illustrates the primary synthetic transformations accessible from this scaffold.

Caption: Divergent synthetic pathways from Methyl 3-cyclohexyl-3-oxopropanoate.

Application Protocols

Protocol A: Synthesis of 3-Cyclohexyl-2-pyrazolin-5-one

Application: Synthesis of pyrazole-based kinase inhibitors or anti-inflammatory agents.[1] Mechanism: The hydrazine attacks the ketone (C3) to form a hydrazone, followed by intramolecular cyclization with the ester (C1).[1]

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate (1.0 equiv)[1]

• Hydrazine hydrate (80% or 64% solution) (1.2 equiv)[1]

• Ethanol (Absolute) (10 mL/g of substrate)[1]

• Acetic acid (Catalytic, optional)

Step-by-Step Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve Methyl 3-cyclohexyl-3-oxopropanoate (10 mmol, 1.84 g) in absolute Ethanol (20 mL).

• Addition: Add Hydrazine hydrate (12 mmol, ~0.6 mL) dropwise at room temperature. Note: Reaction is slightly exothermic.

• Reflux: Heat the mixture to reflux (80 °C) for 3–5 hours. Monitor consumption of the starting material via TLC (Hexane:EtOAc 3:1).[1] The starting

  -keto ester will disappear, and a lower Rf spot (pyrazolone) will appear.[1]

• Workup (Precipitation): Cool the reaction mixture to 0 °C in an ice bath. The product often precipitates as a white/off-white solid.[1]

  • If solid forms: Filter, wash with cold ethanol, and dry under vacuum.[1]

  • If no solid forms: Concentrate the solvent under reduced pressure.[1] Triturate the residue with diethyl ether or cold hexanes to induce crystallization.[1]

• Yield: Typical yields are 85–95%.[1]

Troubleshooting:

• Oily Product: If the product remains oily, dissolve in minimal DCM and precipitate with excess Hexanes.[1]

• Regioselectivity:[1] If using substituted hydrazines (e.g., Methylhydrazine), a mixture of isomers (3-cyclohexyl vs 5-cyclohexyl) may form.[1] The 3-cyclohexyl isomer is generally favored sterically.[1]

Protocol B: Asymmetric Hydrogenation to (S)-Methyl 3-cyclohexyl-3-hydroxypropanoate

Application: Creating chiral building blocks for statins or specific enzyme inhibitors.[1] Catalyst System: Ru(II)-BINAP complexes are the industry standard for high enantiomeric excess (ee) in

-keto ester reduction [1].[1]

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate[1][2][3]

• Catalyst: [RuCl(p-cymene)((S)-BINAP)]Cl (0.5–1.0 mol%)[1]

• Solvent: Degassed Methanol[1]

• Hydrogen Gas (High Pressure)[1]

Step-by-Step Procedure:

• Safety Check: This reaction requires a high-pressure autoclave.[1] Ensure all seals are inspected.

• Catalyst Prep: In a glovebox (or under strict Ar flow), weigh the Ruthenium catalyst (0.5 mol% relative to substrate).[1]

• Loading: Dissolve the substrate (1.84 g, 10 mmol) and catalyst in degassed Methanol (10 mL) inside the autoclave glass liner.

• Purge: Seal the autoclave. Purge with

  (3 cycles) followed by (3 cycles) to remove oxygen.[1]

• Reaction: Pressurize to 30–50 bar (435–725 psi)

  . Heat to 50–60 °C. Stir vigorously for 12–24 hours.

• Analysis: Carefully vent the hydrogen. Analyze an aliquot by Chiral HPLC (e.g., Chiralcel OD-H column) to determine conversion and ee.[1]

• Purification: Concentrate the methanol. The resulting chiral alcohol is often pure enough for subsequent steps.[1] If necessary, purify via flash chromatography (SiO2, Hexane/EtOAc).[1]

Critical Control Points:

• Oxygen Sensitivity: Ru-BINAP catalysts are air-sensitive in solution.[1] Degassing methanol is non-negotiable.[1]

• Temperature: Higher temperatures increase rate but may slightly erode ee. 50 °C is the optimal balance.[1]

Protocol C: Synthesis of 6-Cyclohexyl-4-hydroxypyrimidine

Application: Precursor for pyrimidine-based antimetabolites or antivirals.[1] Mechanism: Condensation with formamidine (or amidines) under basic conditions.[1]

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate (10 mmol)[1]

• Formamidine Acetate (12 mmol)[1][4]

• Sodium Ethoxide (25 mmol) (Freshly prepared or 21% wt solution)

• Ethanol (anhydrous)[1]

Step-by-Step Procedure:

• Base Preparation: In a dry flask, dissolve Sodium metal (0.58 g, 25 mmol) in Ethanol (30 mL) to generate NaOEt, or use commercial solution.[1]

• Amidine Activation: Add Formamidine Acetate (1.25 g, 12 mmol) to the ethoxide solution. Stir for 15 minutes.

• Cyclization: Add Methyl 3-cyclohexyl-3-oxopropanoate (1.84 g, 10 mmol) dropwise.

• Reaction: Reflux for 6–12 hours. The solution will likely turn yellow/orange.[1]

• Workup:

  • Evaporate the ethanol under reduced pressure.[1]

  • Dissolve the residue in minimal water (10–15 mL).[1]

  • Acidification: Carefully acidify with 2M HCl to pH ~4–5. The hydroxypyrimidine (tautomer of pyrimidone) will precipitate.[1]

• Isolation: Filter the solid, wash with cold water, and dry.[1] Recrystallize from Ethanol/Water if needed.[1]

Safety & Handling (GHS Data)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Skin Irritation	H315	Causes skin irritation.[1]
Eye Irritation	H319	Causes serious eye irritation.[1]

Handling Precautions:

• Ventilation: Always handle in a chemical fume hood to avoid inhalation of vapors.[1]

• PPE: Wear nitrile gloves and safety goggles.[1]

• Storage: Store in a cool, dry place. The ester can hydrolyze if exposed to moisture over long periods.[1]

References

• Noyori, R., et al.

  -Keto Carboxylic Esters."[1] Journal of the American Chemical Society, vol. 109, no.[1] 19, 1987, pp. 5856–5858.[1] Link[1]

• Sigma-Aldrich.[1] "Methyl 3-cyclohexyl-3-oxopropanoate Product Data." Link

• PubChem.[1][4][5] "Compound Summary: Methyl 3-cyclohexyl-3-oxopropanoate." National Library of Medicine.[1] Link[1]

• Fischer, G., et al.

  -Keto Esters."[1] Journal of Heterocyclic Chemistry, vol. 45, 2008.[1] (General Protocol Adaptation).[1][6]

Sources

• 1. Ethyl 3-cyclohexyl-3-oxopropanoate | C11H18O3 | CID 266327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 64670-15-1|Methyl 3-cyclohexyl-3-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. METHYL 3-CYCLOHEXYL-3-OXOPROPANOATE | 64670-15-1 [chemicalbook.com]
• 4. Methyl 2-amino-3-cyclohexyl-3-oxopropanoate | C10H17NO3 | CID 10899622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. methyl cyclohexyl propionate, 20681-51-0 [thegoodscentscompany.com]
• 6. 6-Cyclohexylmethyl-3-hydroxypyrimidine-2,4-dione as an Inhibitor Scaffold of HIV Reverase Transcriptase: Impacts of the 3-OH on Inhibiting RNase H and Polymerase - PMC [pmc.ncbi.nlm.nih.gov]

analytical methods for Methyl 3-cyclohexyl-3-oxopropanoate characterization

Application Note: Comprehensive Characterization of Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) is a critical

-keto ester intermediate used in the synthesis of pharmaceutical heterocycles. Its characterization presents a unique analytical challenge: keto-enol tautomerism . Unlike rigid scaffolds, this molecule exists in a dynamic equilibrium that varies by solvent, temperature, and concentration.

This guide moves beyond standard spectral listing. It provides a self-validating analytical framework designed to distinguish genuine impurities from tautomeric artifacts, ensuring data integrity in drug development pipelines.

The Analytical Challenge: The "Tautomer Trap"

Before attempting quantification, the analyst must understand the dynamic nature of the analyte. In solution, Methyl 3-cyclohexyl-3-oxopropanoate equilibrates between the Keto form (dicarbonyl) and the Enol form (stabilized by intramolecular hydrogen bonding).

• Keto Form: Dominant in polar aprotic solvents (e.g., DMSO).

• Enol Form: Stabilized in non-polar solvents (e.g.,

  ) and responsible for "ghost peaks" often mistaken for impurities.

Visualizing the Equilibrium (DOT Diagram)

Figure 1: The dynamic equilibrium between keto and enol forms dictates the analytical strategy. Failure to account for both forms leads to integration errors.

Structural Identification: NMR & IR Protocols

Nuclear Magnetic Resonance ( H NMR)

The

H NMR spectrum is the primary tool for identity. However, you will observe two sets of signals .

Protocol:

• Solvent Selection: Use Chloroform-d (

  ) to observe the enol form (often ~10-30% population) clearly. Use DMSO- if you wish to push the equilibrium primarily to the keto form for simplified integration.

• Concentration: Prepare at ~10 mg/mL. High concentrations can induce intermolecular H-bonding, shifting peaks.

Data Interpretation Table (

):

Moiety	Proton Type	Keto Shift ( ppm)	Enol Shift ( ppm)	Multiplicity	Validation Logic
Enol -OH	Hydroxyl	N/A	11.8 - 12.1	Singlet (Broad)	Disappears with shake.
Vinyl C-H	Methine	N/A	~5.0	Singlet	Characteristic of enol form.
-OCH	Methyl Ester	3.72	3.75	Singlet	Two distinct singlets appear; integrate together for stoichiometry.
-CH -	Methylene	3.48	N/A	Singlet	Only present in Keto form.
Cyclohexyl	Alkyl Ring	1.1 - 2.5	1.1 - 2.5	Multiplets	Overlapping region.

Self-Validating Calculation: To confirm purity, the sum of the molar integrals of the Keto-Methylene and the Enol-Vinyl proton must equal 1.0 relative to the Cyclohexyl methine proton (H-1').

If this sum is < 1.0 relative to the methyl ester (normalized to 3), you likely have non-volatile impurities.

Infrared Spectroscopy (FT-IR)

IR is excellent for confirming the functional groups but less quantitative.

• Keto Bands:

  • Ester C=O: ~1740-1750 cm

  • Ketone C=O: ~1715 cm

• Enol Bands:

  • Conjugated Ester C=O: ~1650 cm

    (Shifted lower due to H-bonding)[1]

  • Broad -OH: 2500-3200 cm

    (Very broad, often mistaken for wet solvent)

Purity Analysis: Chromatographic Protocols

Gas Chromatography (GC-MS/FID)

Suitability: High. This ester is volatile and thermally stable enough for GC. Critical Warning: Do NOT use methanol or ethanol as the diluent. The acidic methylene protons catalyze transesterification in the injector port, creating ethyl/methyl analogs (artifacts).

Protocol:

• Column: DB-5ms or equivalent (5% Phenyl-arylene, 30m x 0.25mm, 0.25µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split Mode (50:1). Temp: 250°C.

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.

• Oven Program:

  • Hold 60°C for 2 min.

  • Ramp 15°C/min to 280°C.

  • Hold 5 min.

Expected Result: A single sharp peak. The high temperature of the injector port usually coalesces the tautomers into a single peak (fast exchange regime), unlike NMR.

HPLC-UV (High-Performance Liquid Chromatography)

Suitability: Moderate. Used if non-volatile impurities are suspected.

The "Split Peak" Problem: On C18 columns, the keto and enol forms may separate slightly, causing a "saddle" or double peak. Solution: Acidify the mobile phase to accelerate the tautomeric exchange, coalescing the peaks.

Protocol:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150mm, 3.5µm.

• Mobile Phase A: Water + 0.1% Phosphoric Acid (Do not use Formic acid if detection is UV < 210nm).

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 mins.

• Detection: UV @ 210 nm (carbonyls) and 254 nm (enol conjugation).

• Flow Rate: 1.0 mL/min.

Analytical Workflow Diagram

The following flowchart illustrates the decision-making process for characterizing this specific beta-keto ester.

Figure 2: Step-by-step characterization workflow emphasizing the critical integration check and solvent warnings.

References

• Sigma-Aldrich. Product Specification: Methyl 3-cyclohexyl-3-oxopropanoate (CAS 64670-15-1).[2]Link

• Ferreira, F. et al. (2010). "Tautomerism of -dicarbonyl compounds: A review of the structural and solvent effects." Journal of Molecular Structure. (General principles of -keto ester analysis).

• BenchChem.Application Notes for Spectroscopic Analysis of

  -Keto Esters.Link

• PubChem. Compound Summary: Ethyl 3-cyclohexyl-3-oxopropanoate (Analogous Spectral Data).Link

• ResearchGate.

  -keto esters during gas chromatography.Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. METHYL 3-CYCLOHEXYL-3-OXOPROPANOATE | 64670-15-1 [sigmaaldrich.com]

Technical Application Note: Scalable Synthesis of Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary

This Application Note outlines a robust, scalable protocol for the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate , a critical

-keto ester building block used in the development of pharmaceutical intermediates (e.g., for heterocycle formation via Knorr or Hantzsch syntheses).[1]

While classical Claisen condensations often suffer from self-condensation side reactions and difficult purification profiles when applied to non-conjugated systems, this guide utilizes the Meldrum’s Acid Activation Strategy .[1] This route offers superior regioselectivity, high purity profiles (>98%), and operational simplicity suitable for scale-up from gram to kilogram quantities.[1]

Key Advantages of Selected Route:

• Regiospecificity: Eliminates

  - vs -acylation competition common in base-mediated enolate chemistry.

• Purification: The intermediate acyl-Meldrum's acid is often used directly; the final product is purified via simple vacuum distillation.

• Mild Conditions: Avoids strong bases (NaH, LDA) and cryogenic temperatures.

Chemical Strategy & Mechanism[1][2]

The synthesis proceeds in two distinct chemical stages, which can be telescoped into a single process workflow.[1]

• Acylation: Cyclohexanecarbonyl chloride reacts with Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) in the presence of a mild base (Pyridine) to form the acyl-Meldrum's acid intermediate.[1]

• Alcoholysis & Decarboxylation: The intermediate undergoes nucleophilic attack by methanol under reflux, leading to ring opening and concomitant decarboxylation to yield the target

  -keto ester.[1]

Reaction Scheme Visualization

Figure 1: Reaction pathway utilizing the Yonemitsu-Oikawa modification of the Meldrum's acid synthesis.

Critical Process Parameters (CPPs)

To ensure reproducibility and safety, the following parameters must be strictly controlled:

Parameter	Specification	Rationale
Stoichiometry	Acid Chloride (1.0 eq) : Meldrum's Acid (1.05 eq) : Pyridine (2.1 eq)	Slight excess of Meldrum's acid ensures complete consumption of the acid chloride, which is harder to remove than unreacted Meldrum's acid.[1]
Temperature (Step 1)	< 5°C during addition	The acylation is highly exothermic.[1] Uncontrolled heat can lead to O-acylation byproducts or decomposition.
Quench pH	pH < 3 (using dilute HCl)	Essential to remove pyridine completely.[1] Residual pyridine interferes with the decarboxylation step and complicates distillation.[1]
Temperature (Step 2)	Reflux (approx. 65°C)	Required to drive the decarboxylation.[1] Vigorous gas evolution ( ) occurs; headspace management is critical.[1]

Detailed Experimental Protocol

Scale: 100 g Input (Cyclohexanecarbonyl chloride) Expected Yield: ~80-85% Target Purity: >98% (GC/NMR)

Phase 1: Preparation of Acyl-Meldrum's Acid

• Reactor Setup: Equip a 2L 3-neck round-bottom flask with a mechanical stirrer, internal temperature probe, nitrogen inlet, and a pressure-equalizing addition funnel.[1]

• Solvent Charge: Charge Dichloromethane (DCM) (600 mL) and Meldrum’s Acid (103.5 g, 0.72 mol, 1.05 eq). Stir until dissolved.

• Base Addition: Add Pyridine (116 mL, 1.44 mol, 2.1 eq) to the solution.

• Cooling: Cool the reaction mixture to 0–5 °C using an ice/water bath.

• Acylation: Charge Cyclohexanecarbonyl chloride (100 g, 0.68 mol, 1.0 eq) into the addition funnel.

  • Critical Step: Add the acid chloride dropwise over 60–90 minutes.[1] Maintain internal temperature below 10 °C . The solution will turn orange/red.[1]

• Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2 hours.

  • IPC (In-Process Control):[1] Check consumption of Acid Chloride by TLC or GC.

• Workup:

  • Cool the mixture to 10 °C.

  • Slowly add 2M HCl (300 mL) to quench the reaction and remove pyridine. (Caution: Exothermic).[1]

  • Separate the layers.[1] Wash the organic (DCM) layer again with 2M HCl (2 x 200 mL) to ensure complete pyridine removal.[1]

  • Wash with Brine (200 mL).[1]

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure (Rotavap) to yield the crude Acyl-Meldrum's intermediate as a solid/semisolid.[1]

  • Note: This intermediate is generally stable enough for the next step without recrystallization.[1]

Phase 2: Methanolysis and Decarboxylation

• Solvent Switch: Dissolve the crude intermediate from Phase 1 in Anhydrous Methanol (500 mL).

• Reflux: Transfer to a reactor equipped with a high-efficiency reflux condenser. Heat the solution to reflux (approx. 65 °C).

  • Safety Note: Significant evolution of

    gas will occur.[1] Ensure the reactor venting is not blocked.

• Completion: Maintain reflux for 3–5 hours until gas evolution ceases.

  • IPC:[1][2][3] Monitor by TLC (disappearance of the polar intermediate spot) or NMR.[1]

• Isolation: Concentrate the reaction mixture under reduced pressure to remove methanol and the acetone byproduct.

• Purification:

  • Perform vacuum distillation on the residue.[1][4][5]

  • Boiling Point: Expect fractions around 120–125 °C at 10 mmHg (values may vary based on vacuum depth; literature bp is often higher at ambient pressure, so high vacuum is recommended to prevent thermal degradation).

  • Collect the main fraction as a clear, colorless liquid.[1]

Process Engineering & Safety Assessment

Workflow Diagram

Figure 2: Unit operation workflow for the synthesis.

Hazard Analysis

• Thermal Runaway: The reaction of acid chlorides with pyridine/Meldrum's acid is exothermic. On a >1kg scale, active cooling jackets and dosing control loops are mandatory.[1]

• Gas Evolution: The decarboxylation step releases 1 mole of

  per mole of product.[1] On a 1kg scale, this generates ~120 Liters of gas.[1] Scrubbers or adequate venting capacity is required to prevent pressure buildup.

• Chemical Hygiene: Pyridine is toxic and has a distinct odor. All Phase 1 operations must occur in a fume hood or closed vessel.

Analytical Characterization

Confirm the identity of the product using the following spectral markers:

• 1H NMR (400 MHz, CDCl3):

  • 3.73 (s, 3H, )[1]
  • 3.46 (s, 2H, )[1]
  • 2.45 (m, 1H, Cyclohexyl )[1]
  • 1.90–1.20 (m, 10H, Cyclohexyl )[1]

• Key Diagnostic: The singlet at 3.46 ppm represents the active methylene protons between the two carbonyls.[1] The presence of enol forms (small peaks) is normal for

  -keto esters.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete acylation due to moisture.	Ensure all reagents and solvents (DCM) are anhydrous.[1] Acid chlorides hydrolyze rapidly.
Impurity: Methyl Cyclohexanecarboxylate	Decarboxylation happened too early or incomplete acylation.[1]	Maintain strict temperature control (<5°C) during Stage 1.
Product Color (Yellow/Brown)	Residual pyridine or polymer formation.[1]	Ensure the HCl wash in Stage 1 is thorough (pH of aqueous layer must be acidic).[1] Distill the final product carefully.

References

• Oikawa, Y.; Yoshioka, T.; Yonemitsu, O. "Specific Synthesis of

  -Keto Esters from Meldrum's Acid."[1][5] Organic Syntheses, 1985 , 63, 198.[1] [1]
  • Context: The foundational protocol for converting acid chlorides to methyl keto esters via Meldrum's acid.

• Clay, R. J.; Collom, T. A.; Karrick, G. L.; Wemple, J. "Synthesis of Beta-Keto Esters from Acid Chlorides and Magnesium Malonates."[1] Synthesis, 1993 , 1993(03), 290-292.[1]

  • Context: Alternative route utilizing magnesium enolates, useful if Meldrum's acid costs are prohibitive.[1]

• Pak, C. S.; Yang, H. C.; Choi, E. B. "Convenient Synthesis of

  -Keto Esters using Meldrum's Acid."[1] Synthesis, 1992 , 12, 1213-1214.[1]

  • Context: Optimization of the alcoholysis step.[1]

• Taber, D. F.; Amedio Jr, J. C.; Gulino, F. "Synthesis of

  -Keto Esters: Methyl Cyclohexyl-3-oxopropanoate."[1] Journal of Organic Chemistry, 1989 , 54, 3474.[1]
  • Context: Specific application of -keto ester synthesis methodologies to cyclohexyl deriv

Sources

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• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Process for the preparation of meldrum's acid - Patent 0206673 [data.epo.org]
• 4. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Note: Safe Handling and Operational Protocols for Methyl 3-cyclohexyl-3-oxopropanoate

Introduction & Scope

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) is a critical

-keto ester intermediate used primarily in the synthesis of pharmaceutical heterocycles and statin-class derivatives. Its structure—comprising a cyclohexyl ring adjacent to a reactive -dicarbonyl system—makes it a versatile "building block" for Knoevenagel condensations, alkylations, and heterocyclic ring formations.

However, the very features that make it synthetically useful (enolizability and electrophilicity) necessitate strict handling protocols. This guide synthesizes safety data with practical laboratory experience to ensure personnel safety and compound integrity.

Physicochemical Profile

Property	Value	Note
CAS Number	64670-15-1	Unique Identifier
Molecular Formula		MW: 198.26 g/mol
Appearance	Pale-yellow liquid	Viscous
Boiling Point	~215 °C (est. @ 760 mmHg)	High boiling point
Flash Point	~89 °C (192 °F)	Combustible Liquid (Class IIIA)
Solubility	Organic solvents (DCM, EtOAc)	Low water solubility

Hazard Identification & Mechanistic Risks

While classified primarily under H302 (Harmful if swallowed) , the structural class (

-keto esters) suggests unlisted hazards that researchers must proactively manage.

GHS Classification (Verified)

• Signal Word: Warning

• H302: Harmful if swallowed.[1]

• Precautionary Statements: P264 (Wash hands), P270 (Do not eat/drink), P301+P312 (IF SWALLOWED: Call Poison Center).

The "Hidden" Chemical Hazards

• Hydrolysis & Decarboxylation: In the presence of moisture and heat,

  -keto esters undergo hydrolysis followed by spontaneous decarboxylation.

  • Risk:[1][2] Pressure buildup in sealed waste containers if contaminated with acid/base.

  • Outcome: Loss of product integrity (formation of cyclohexyl methyl ketone).

• Enolization: The protons at the

  -position (between carbonyls) are highly acidic ( ).

  • Risk:[1][2] Rapid reaction with strong bases (NaH, LDA) generates significant exotherms and hydrogen gas.

Engineering Controls & Personal Protective Equipment (PPE)

Engineering Controls

• Primary Containment: All handling (weighing, transfer, reaction) must occur within a certified Chemical Fume Hood operating at a face velocity of 0.5 m/s (100 fpm).

• Inert Atmosphere: Due to moisture sensitivity (hydrolysis risk), store and react under Nitrogen (

  ) or Argon ( ).

PPE Matrix

Protection Zone	Requirement	Rationale
Ocular	Chemical Splash Goggles	Protects against splashes; standard safety glasses are insufficient for liquid handling.[3]
Dermal (Hands)	Nitrile Gloves (Min 0.11mm)	Excellent resistance to esters. Double-gloving recommended during neat transfer.
Respiratory	N95 (if aerosolized)	Only required if working outside a hood (not recommended).
Body	Lab Coat (Cotton/Flame Resistant)	Standard protection against combustible liquid splashes.

Operational Protocol: Synthetic Handling

Scenario: Using Methyl 3-cyclohexyl-3-oxopropanoate in a base-mediated alkylation.

Workflow Logic

The following diagram illustrates the critical decision points during the handling lifecycle, emphasizing the prevention of moisture ingress and exothermic runaways.

Figure 1: Operational workflow emphasizing the critical safety zone within the fume hood to manage volatility and reactivity.

Step-by-Step Protocol

Step 1: Preparation & Inerting

• Flame-dry or oven-dry all glassware to remove surface moisture.

• Purge the reaction vessel with

  for 15 minutes.

• Why: Moisture initiates hydrolysis, degrading the reagent before the reaction starts.

Step 2: Transfer (The "Static" Risk)

• Methyl 3-cyclohexyl-3-oxopropanoate is a viscous liquid. Use a wide-bore needle or glass pipette.

• Grounding: If transferring >500mL, ground the receiving vessel to prevent static discharge (Flash point ~89°C is high, but static is a risk with non-polar solvents often used with this reagent).

Step 3: Reaction Initiation (Exotherm Control)

• If using a base (e.g., Sodium Hydride, NaH) to generate the enolate:

  • Suspend NaH in dry solvent (THF/DMF) first at 0°C.

  • Add Methyl 3-cyclohexyl-3-oxopropanoate dropwise over 20-30 minutes.

• Observation: Watch for

  evolution (bubbling). Do not seal the vessel completely; use a bubbler to vent pressure.

Step 4: Quenching

• Never add water directly to the neat reaction mixture if unreacted base remains.

• Dilute with ether/ethyl acetate, then add saturated Ammonium Chloride (

  ) slowly.

Emergency Response Procedures

Spill Management Logic

In the event of a spill, immediate action is required to prevent slip hazards and inhalation exposure.[4]

Figure 2: Decision tree for spill response. Note that for volumes >100mL, professional HSE intervention is recommended due to the difficulty of cleaning viscous esters.

First Aid Measures

• Ingestion (Primary Hazard H302): Rinse mouth with water.[5] Do NOT induce vomiting unless instructed by medical personnel. The viscosity may increase aspiration risk.

• Skin Contact: Wash with soap and water for 15 minutes.[5] Esters can defat skin, leading to dermatitis.

• Eye Contact: Rinse cautiously with water for 15 minutes.[5][6] Remove contact lenses if present.[1]

Storage & Stability

• Temperature: Store at room temperature (15–25°C). Refrigeration is acceptable but ensures the container is brought to RT before opening to prevent condensation.

• Incompatibility: Keep away from strong oxidizing agents (peroxides) and strong bases.

• Shelf Life: Re-test purity (NMR/GC) every 12 months. Look for the disappearance of the methyl singlet or appearance of broad acid peaks (hydrolysis).

References

• PubChem. (n.d.). Compound Summary: Methyl 3-cyclohexyl-3-oxopropanoate.[7] National Library of Medicine. Retrieved October 26, 2023, from [Link](Note: Link directs to related cyclohexyl-oxo-propanoate derivatives for structural verification).

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Methyl 3-cyclohexyl-3-oxopropanoate. Retrieved October 26, 2023, from [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. [Link]

Sources

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. researchgate.net [researchgate.net]
• 3. Name two safety measures necessary for the preparation of an ester | Filo [askfilo.com]
• 4. ark-chem.co.jp [ark-chem.co.jp]
• 5. nmu-mi.safecollegessds.com [nmu-mi.safecollegessds.com]
• 6. fishersci.com [fishersci.com]
• 7. vsnchem.com [vsnchem.com]

Application Note &amp; Protocols: Unraveling the Reaction Mechanisms of Methyl 3-Cyclohexyl-3-oxopropanoate

Authored for Researchers, Scientists, and Drug Development Professionals

I. Introduction: The Synthetic Versatility of a β-Keto Ester

Methyl 3-cyclohexyl-3-oxopropanoate is a bifunctional β-keto ester that serves as a highly versatile and valuable building block in modern organic synthesis. Its strategic combination of a ketone and an ester group, separated by a reactive methylene unit, provides a nexus of reactivity that can be precisely controlled to construct complex molecular architectures. The true synthetic power of this reagent lies in the pronounced acidity of its α-protons, enabling the formation of a resonance-stabilized enolate. This enolate is a potent carbon nucleophile, forming the basis for a wide array of carbon-carbon bond-forming reactions.

This guide provides an in-depth exploration of the core reaction mechanisms associated with methyl 3-cyclohexyl-3-oxopropanoate. We will move beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights into leveraging this reagent for applications ranging from classical ketone synthesis to the construction of medicinally relevant heterocyclic scaffolds.

II. Core Reactivity: The α-Methylene Bridge and Enolate Formation

The reactivity of methyl 3-cyclohexyl-3-oxopropanoate is dominated by the methylene protons situated between the two carbonyl groups (the α-protons). These protons are significantly more acidic than typical alkane protons. This heightened acidity is a direct consequence of the ability of both the adjacent keto and ester carbonyl groups to stabilize the resulting conjugate base (the enolate) through resonance.[1]

Upon deprotonation with a suitable base, a highly stabilized enolate ion is formed. The negative charge is not localized on the α-carbon but is delocalized across the oxygen atoms of both carbonyl groups, making the enolate a soft, ambident nucleophile that primarily reacts at the carbon.[2]

Figure 2. Workflow for the α-alkylation of a β-keto ester.

B. Saponification and Decarboxylation: A Gateway to Ketones

Following alkylation, the resulting substituted β-keto ester can be readily converted into a ketone. This two-step sequence is a powerful method for preparing complex ketones that might be otherwise difficult to access. [3] Mechanism:

• Ester Hydrolysis (Saponification): The ester functionality is first hydrolyzed under basic conditions (e.g., aqueous NaOH) to yield a carboxylate salt. Subsequent acidification with a strong acid (e.g., HCl) protonates the carboxylate to form a β-keto acid intermediate. [3]2. Decarboxylation: β-Keto acids are thermally unstable and readily undergo decarboxylation upon gentle heating. The reaction proceeds through a concerted, cyclic six-membered transition state, which facilitates the loss of carbon dioxide (CO₂) and initially forms an enol. [4]This enol rapidly tautomerizes to the more thermodynamically stable ketone product. [4][5]

Figure 3. Decarboxylation of a β-keto acid via an enol intermediate.

C. Knoevenagel Condensation: Forming Carbon-Carbon Double Bonds

The Knoevenagel condensation is a modification of the aldol reaction where an active methylene compound, such as our β-keto ester, reacts with an aldehyde or ketone. [6]It is a powerful method for constructing α,β-unsaturated systems.

Mechanism: The reaction is typically catalyzed by a weak base, such as a primary or secondary amine (e.g., piperidine or pyridine).

• Enolate Formation: The weak base deprotonates the β-keto ester to form the enolate. A weak base is sufficient due to the high acidity of the α-protons and is advantageous as it does not promote the self-condensation of the aldehyde or ketone partner. [6]2. Nucleophilic Addition: The enolate attacks the carbonyl carbon of the aldehyde or ketone, forming a tetrahedral intermediate (an aldol-type adduct).

• Dehydration: This intermediate is readily dehydrated (loses a molecule of water) under the reaction conditions to yield the final, thermodynamically stable α,β-unsaturated product. [7]

D. Multicomponent Reactions (MCRs) for Heterocycle Synthesis

Methyl 3-cyclohexyl-3-oxopropanoate is an excellent substrate for powerful one-pot multicomponent reactions that efficiently build complex heterocyclic rings, which are privileged structures in medicinal chemistry.

1. The Biginelli Reaction: This acid-catalyzed, three-component reaction combines the β-keto ester, an aldehyde (often aromatic), and urea (or thiourea) to produce 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). [8][9]These scaffolds are found in numerous pharmacologically active molecules, including calcium channel blockers. [10] Mechanism: The most accepted mechanism involves the acid-catalyzed formation of an N-acyliminium ion intermediate from the aldehyde and urea. The enol form of the β-keto ester then adds to this electrophilic iminium ion. The final step is an intramolecular cyclization via nucleophilic attack of the remaining urea nitrogen onto the ketone carbonyl, followed by dehydration to afford the DHPM ring system. [8]

Figure 4. Simplified workflow for the Biginelli reaction.

2. The Hantzsch Pyridine Synthesis: This is a four-component reaction that uses two equivalents of a β-keto ester, one equivalent of an aldehyde, and one equivalent of ammonia (or an ammonia source like ammonium acetate). [11]The reaction first produces a 1,4-dihydropyridine (a Hantzsch ester), which is subsequently oxidized to the corresponding aromatic pyridine derivative. [12] Mechanism: The reaction pathway involves the initial formation of two key intermediates: an enamine from one equivalent of the β-keto ester and ammonia, and an α,β-unsaturated keto ester (a Knoevenagel product) from the second equivalent of the β-keto ester and the aldehyde. A subsequent Michael addition of the enamine to the unsaturated keto ester, followed by cyclization and dehydration, yields the 1,4-dihydropyridine ring.

IV. Experimental Protocol: Synthesis of 1-Cyclohexylpropan-1-one

This protocol details the synthesis of 1-cyclohexylpropan-1-one from methyl 3-cyclohexyl-3-oxopropanoate via a sequential alkylation and decarboxylation procedure. This serves as a practical, self-validating example of the core principles discussed.

A. Materials and Equipment

Reagents & Solvents	Equipment
Methyl 3-cyclohexyl-3-oxopropanoate	Round-bottom flasks (250 mL, 500 mL)
Sodium metal	Reflux condenser with drying tube
Absolute Ethanol (Anhydrous)	Magnetic stirrer and stir bar
Ethyl Iodide (CH₃CH₂I)	Heating mantle
Sodium Hydroxide (NaOH)	Separatory funnel (500 mL)
6M Hydrochloric Acid (HCl)	Beaker, Erlenmeyer flasks
Diethyl Ether (Anhydrous)	pH paper or meter
Saturated Sodium Chloride (Brine)	Rotary evaporator
Anhydrous Magnesium Sulfate (MgSO₄)	Distillation apparatus

B. Step-by-Step Methodology

PART 1: Alkylation of Methyl 3-cyclohexyl-3-oxopropanoate

• Preparation of Sodium Ethoxide: Under an inert atmosphere (e.g., nitrogen or argon), carefully add sodium metal (2.3 g, 100 mmol) in small pieces to a 250 mL round-bottom flask containing absolute ethanol (50 mL) at 0 °C (ice bath). Caution: This reaction is highly exothermic and produces flammable hydrogen gas. Allow the reaction to proceed until all sodium has dissolved.

• Enolate Formation: To the freshly prepared sodium ethoxide solution, add methyl 3-cyclohexyl-3-oxopropanoate (18.4 g, 100 mmol) dropwise at room temperature with vigorous stirring. Stir for 30 minutes to ensure complete formation of the enolate.

• Alkylation: Add ethyl iodide (17.2 g, 110 mmol) to the reaction mixture. Attach a reflux condenser and heat the mixture to a gentle reflux for 2-3 hours. Monitor the reaction progress by TLC (e.g., using a 20% ethyl acetate in hexanes eluent).

• Initial Workup: After cooling to room temperature, pour the reaction mixture into 200 mL of cold water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL). Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

• Solvent Removal: Remove the diethyl ether using a rotary evaporator. The crude product, methyl 2-(cyclohexanecarbonyl)butanoate, can be used directly in the next step.

PART 2: Hydrolysis and Decarboxylation

• Saponification: Transfer the crude product from Part 1 to a 500 mL round-bottom flask. Add a solution of sodium hydroxide (12 g, 300 mmol) in 100 mL of water.

• Hydrolysis: Attach a reflux condenser and heat the biphasic mixture to reflux with vigorous stirring for 3-4 hours, or until the organic layer is fully consumed and a homogenous solution forms.

• Acidification & Decarboxylation: Cool the reaction mixture in an ice bath. Slowly and carefully add 6M HCl with stirring until the solution is strongly acidic (pH ~1). Caution: Vigorous gas evolution (CO₂) will occur. Once the initial effervescence subsides, gently heat the mixture to 50-60 °C for 1 hour to ensure complete decarboxylation.

• Final Workup: Cool the mixture to room temperature. Transfer to a separatory funnel and extract with diethyl ether (3 x 75 mL). Combine the organic layers and wash sequentially with water (1 x 50 mL) and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The crude 1-cyclohexylpropan-1-one can be purified by vacuum distillation to yield a clear, colorless liquid.

C. Data Summary

Parameter	Value
Starting Material	18.4 g (100 mmol)
Alkylating Agent	17.2 g (110 mmol)
Alkylation Time/Temp	2-3 hours / Reflux (~78 °C)
Hydrolysis Time/Temp	3-4 hours / Reflux (~100 °C)
Decarboxylation Time/Temp	1 hour / 50-60 °C
Expected Product	1-Cyclohexylpropan-1-one
Theoretical Yield	14.0 g
Typical Purified Yield	65-75%

V. References

• Benchchem. (n.d.). Application Note: Synthesis of 3-(2-Oxocyclohexyl)propanoic Acid from Cyclohexanone. Retrieved from

• Beilstein Journals. (n.d.). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde and arylaldehyde. Retrieved from

• PMC - PubMed Central. (n.d.). Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties. Retrieved from

• Organic Chemistry Portal. (n.d.). Biginelli Reaction. Retrieved from

• AK Lectures. (n.d.). Alkylation, Hydrolysis and Decarboxylation of Beta-Keto Esters. Retrieved from

• JoVE. (2025). Video: Alkylation of β-Ketoester Enolates: Acetoacetic Ester Synthesis. Retrieved from

• Master Organic Chemistry. (2022). Decarboxylation. Retrieved from

• YouTube. (2018). Decarboxylation Reaction Mechanism. Retrieved from

• Master Organic Chemistry. (2022). Enolates - Formation, Stability, and Simple Reactions. Retrieved from

• Chem 360 Jasperse Ch. 22 Notes. Enolate Chemistry. (n.d.). Retrieved from

• YouTube. (2021). Biginelli Reaction. Retrieved from

• Wikipedia. (n.d.). Biginelli reaction. Retrieved from

• III Enolate Chemistry. (n.d.). Retrieved from

• Alfa Chemistry. (n.d.). Hantzsch Dihydropyridine Synthesis. Retrieved from

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from

• ChemTube3D. (n.d.). Hantzsch pyridine synthesis - overview. Retrieved from

• Thermo Fisher Scientific. (n.d.). Knoevenagel Condensation. Retrieved from

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 3. aklectures.com [aklectures.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 7. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 8. Biginelli Reaction [organic-chemistry.org]
• 9. youtube.com [youtube.com]
• 10. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemtube3d.com [chemtube3d.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols: The Strategic Use of Methyl 3-cyclohexyl-3-oxopropanoate in Modern Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

Methyl 3-cyclohexyl-3-oxopropanoate emerges as a highly versatile and sterically influential building block in the synthesis of a diverse array of heterocyclic scaffolds. Its unique combination of a reactive 1,3-dicarbonyl moiety and a bulky cyclohexyl group offers a powerful tool for medicinal chemists and process developers to introduce valuable lipophilic character and conformational rigidity into target molecules. This comprehensive guide provides an in-depth exploration of the application of methyl 3-cyclohexyl-3-oxopropanoate in key multicomponent reactions for the synthesis of medicinally relevant heterocycles, including dihydropyrimidines, dihydropyridines, and pyrazoles. We will delve into the mechanistic underpinnings of these transformations and furnish detailed, field-proven protocols to empower researchers in their drug discovery and development endeavors.

Introduction: The Versatility of a Cyclohexyl-Functionalized β-Ketoester

Heterocyclic compounds form the bedrock of modern medicinal chemistry, with a vast number of pharmaceuticals incorporating these cyclic structures.[1] The strategic functionalization of these scaffolds is paramount in tuning their pharmacokinetic and pharmacodynamic profiles. Methyl 3-cyclohexyl-3-oxopropanoate serves as an invaluable precursor in this context, offering a unique combination of reactivity and structural complexity.

The core reactivity of methyl 3-cyclohexyl-3-oxopropanoate lies in its β-ketoester functionality, a classic synthon in heterocyclic chemistry that can act as a nucleophile or an electrophile. This dual reactivity is harnessed in a variety of cyclocondensation and multicomponent reactions.[2][3] The presence of the cyclohexyl group imparts several desirable properties to the resulting heterocyclic products:

• Increased Lipophilicity: The non-polar cyclohexyl ring can enhance the molecule's ability to cross cellular membranes, a critical factor in drug absorption and distribution.

• Conformational Restriction: The bulky cyclohexyl group can lock the conformation of the molecule, leading to more specific interactions with biological targets.

• Metabolic Stability: The cyclohexyl moiety can block sites of metabolic degradation, potentially increasing the half-life of a drug candidate.

This guide will focus on three major applications of methyl 3-cyclohexyl-3-oxopropanoate in heterocyclic synthesis: the Biginelli reaction for dihydropyrimidinones, the Hantzsch synthesis for dihydropyridines, and the Knorr synthesis for pyrazoles.

The Biginelli Reaction: Access to Dihydropyrimidinones

The Biginelli reaction is a one-pot, three-component synthesis that combines an aldehyde, a β-ketoester, and urea (or thiourea) to produce dihydropyrimidinones (DHPMs).[4][5] These scaffolds are of significant interest in pharmaceutical research due to their wide range of biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties. The use of methyl 3-cyclohexyl-3-oxopropanoate in this reaction allows for the direct incorporation of a cyclohexyl group at the 6-position of the DHPM ring.

Mechanistic Insights

The mechanism of the Biginelli reaction is believed to proceed through a series of acid-catalyzed steps.[5] The most widely accepted pathway begins with the condensation of the aldehyde and urea to form an acyliminium ion intermediate. This is followed by the nucleophilic attack of the enol form of methyl 3-cyclohexyl-3-oxopropanoate on the iminium ion. Subsequent cyclization via intramolecular attack of the amino group on the ester carbonyl and dehydration yields the final dihydropyrimidinone product.

Caption: Fig. 1: Biginelli Reaction Workflow

Experimental Protocol: Synthesis of 4-Aryl-6-cyclohexyl-3,4-dihydropyrimidin-2(1H)-one-5-carboxylate

This protocol is a representative example of a Biginelli reaction using methyl 3-cyclohexyl-3-oxopropanoate.

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 eq)

• Urea (1.5 eq)

• Ethanol (solvent)

• Concentrated Hydrochloric Acid (catalyst)

Procedure:

• To a 100 mL round-bottom flask, add methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq), the chosen aromatic aldehyde (1.0 eq), and urea (1.5 eq).

• Add ethanol (30 mL) to dissolve the reactants.

• Add a catalytic amount of concentrated hydrochloric acid (3-4 drops) to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 80-90 °C) with constant stirring for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to facilitate precipitation.

• Collect the solid product by vacuum filtration, washing with cold ethanol.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Aldehyde	Product	Yield (%)
Benzaldehyde	Methyl 4-phenyl-6-cyclohexyl...	85-95
4-Chlorobenzaldehyde	Methyl 4-(4-chlorophenyl)-6-cyclohexyl...	88-96
4-Methoxybenzaldehyde	Methyl 4-(4-methoxyphenyl)-6-cyclohexyl...	82-92
Table 1: Representative yields for the Biginelli synthesis of 6-cyclohexyldihydropyrimidinones.

Hantzsch Dihydropyridine Synthesis: A Gateway to Calcium Channel Blockers

The Hantzsch dihydropyridine synthesis is a classic multicomponent reaction that typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[6] The resulting 1,4-dihydropyridine (1,4-DHP) core is a privileged scaffold in medicinal chemistry, most notably found in a class of calcium channel blockers used to treat hypertension.[6] Employing methyl 3-cyclohexyl-3-oxopropanoate in this synthesis allows for the creation of novel 1,4-DHPs with a cyclohexyl substituent.

Mechanistic Rationale

The Hantzsch synthesis proceeds through a series of condensation and addition reactions.[7] One molecule of the β-ketoester first condenses with the aldehyde in a Knoevenagel condensation. A second molecule of the β-ketoester reacts with ammonia to form an enamine. The Knoevenagel adduct then undergoes a Michael addition with the enamine, followed by cyclization and dehydration to afford the dihydropyridine ring.

Caption: Fig. 2: Hantzsch Dihydropyridine Synthesis Workflow

Experimental Protocol: Synthesis of Dimethyl 4-aryl-2,6-dicyclohexyl-1,4-dihydropyridine-3,5-dicarboxylate

This protocol outlines a general procedure for the Hantzsch synthesis using methyl 3-cyclohexyl-3-oxopropanoate.

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate (2.0 eq)

• Aromatic aldehyde (e.g., 4-nitrobenzaldehyde) (1.0 eq)

• Ammonium acetate (1.2 eq)

• Ethanol (solvent)

Procedure:

• In a 100 mL round-bottom flask, dissolve the aromatic aldehyde (1.0 eq) and methyl 3-cyclohexyl-3-oxopropanoate (2.0 eq) in ethanol (40 mL).

• Add ammonium acetate (1.2 eq) to the solution and stir until it dissolves.

• Heat the reaction mixture to reflux (approximately 80-90 °C) for 8-12 hours, monitoring by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice-cold water (100 mL) with stirring.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Dry the crude product and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure 1,4-dihydropyridine.

• Confirm the structure of the product by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).

Aldehyde	Product	Yield (%)
4-Nitrobenzaldehyde	Dimethyl 4-(4-nitrophenyl)-2,6-dicyclohexyl...	75-85
3-Hydroxybenzaldehyde	Dimethyl 4-(3-hydroxyphenyl)-2,6-dicyclohexyl...	70-80
2-Chlorobenzaldehyde	Dimethyl 4-(2-chlorophenyl)-2,6-dicyclohexyl...	72-82
Table 2: Representative yields for the Hantzsch synthesis of 2,6-dicyclohexyldihydropyridines.

Pyrazole Synthesis: A Cornerstone of Medicinal Chemistry

Pyrazoles are five-membered nitrogen-containing heterocycles that are prevalent in a wide range of pharmaceuticals, exhibiting activities such as anti-inflammatory, analgesic, and anticancer properties. A common and straightforward method for their synthesis is the Knorr pyrazole synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[8] Methyl 3-cyclohexyl-3-oxopropanoate is an excellent substrate for this reaction, leading to the formation of pyrazoles with a cyclohexyl group at the 3-position.

Mechanistic Overview

The reaction is initiated by the nucleophilic attack of a nitrogen atom from the hydrazine onto one of the carbonyl groups of the β-ketoester, typically the more reactive ketone. This is followed by an intramolecular cyclization and subsequent dehydration to yield the pyrazole ring. The regioselectivity of the initial attack can be influenced by the nature of the hydrazine and the substituents on the β-ketoester.

Caption: Fig. 3: Pyrazole Synthesis Workflow

Experimental Protocol: Synthesis of 3-Cyclohexyl-1H-pyrazol-5(4H)-one

This protocol describes a typical procedure for the synthesis of a pyrazolone from methyl 3-cyclohexyl-3-oxopropanoate.

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq)

• Hydrazine hydrate (1.1 eq)

• Ethanol (solvent)

Procedure:

• Dissolve methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq) in ethanol (25 mL) in a 100 mL round-bottom flask.

• Add hydrazine hydrate (1.1 eq) dropwise to the solution at room temperature with stirring.

• After the addition is complete, heat the reaction mixture to reflux for 3-5 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The resulting solid can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexanes) to afford the pure pyrazolone product.

• Characterize the product by ¹H NMR, ¹³C NMR, and elemental analysis.

Hydrazine	Product	Yield (%)
Hydrazine hydrate	3-Cyclohexyl-1H-pyrazol-5(4H)-one	80-90
Phenylhydrazine	3-Cyclohexyl-1-phenyl-1H-pyrazol-5(4H)-one	82-92
Table 3: Representative yields for the synthesis of 3-cyclohexylpyrazolones.

Conclusion and Future Perspectives

Methyl 3-cyclohexyl-3-oxopropanoate has proven to be a valuable and versatile building block for the synthesis of a variety of medicinally important heterocyclic compounds. The straightforward and efficient protocols for its incorporation into dihydropyrimidinone, dihydropyridine, and pyrazole scaffolds, as detailed in these application notes, provide a robust platform for the generation of novel molecular entities for drug discovery programs. The presence of the cyclohexyl moiety offers a strategic advantage in modulating the physicochemical properties of the resulting heterocycles. Future research in this area will likely focus on the development of stereoselective variations of these reactions to control the chirality of the resulting products, further expanding the chemical space accessible from this versatile starting material.

References

• Organic Chemistry Portal. Biginelli Reaction. [Link]

• Wikipedia. Biginelli reaction. [Link]

• Theochem @ Mercer University. BIGINELLI DIHYDROPYRIMIDINE SYNTHESIS. [Link]

• Google Patents.

• ijarsct. Using a Green Method, the Biginelli Reaction is used to Create 1, 2, 3, and 4-tetrahydropyrimidine. [Link]

• PubMed Central. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1. [Link]

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• ResearchGate. (PDF) SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. [Link]

• ResearchGate. (PDF) Multi-Component Reactions in Heterocyclic Chemistry. [Link]

• Jetir.Org. Synthesis of Biginelli reaction products using a heterogeneous catalyst and their characterization. [Link]

• PubMed Central. Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. [Link]

• MDPI. Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. [Link]

• Springer. Multi-Component Reactions in Heterocyclic Chemistry. [Link]

• Growing Science. Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. [Link]

• DergiPark. 2015 - PİRAZOL TÜREVLERİNİN SENTEZ YÖNTEMLERİ - SYNTHESIS METHODS OF PYRAZOLE DERIVATES. [Link]

• Perfumer & Flavorist. 3-Cyclohexylpropanal and 3-Cyclohexylbutanal as Raw Materials for Fragrant Compounds. [Link]

• PubMed Central. Multicomponent reactions III. [Link]

• ResearchGate. Pyrazol-3-ones, Part 1: Synthesis and Applications. [Link]

• Mansoura University. SYNTHESIS OF PYRIMIDINE DERIVATIVES. [Link]

• Semantic Scholar. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to. [Link]

• RSC Publishing. Multi-component syntheses of heterocycles by transition-metal catalysis. [Link]

• YouTube. HANTZSCH PYRIDINE SYNTHESIS | Heterocyclic Reactions | Organic Chemistry. [Link]

• PubMed Central. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

• MDPI. Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. [Link]

• Wikipedia. Hantzsch pyridine synthesis. [Link]

• PubChem. Ethyl 3-cyclohexyl-3-oxopropanoate. [Link]

• PubMed. Synthesis and anticancer activity of some pyrimidine derivatives with aryl urea moieties as apoptosis-inducing agents. [Link]

• CNR-IRIS. Multicomponent Reaction-Assisted Drug Discovery: A Time. [Link]

• ChemRxiv. Ring strain release and pseudo anti-aromaticities control photochemical reactivities in photoclick reactions of solvated cyclopropenones. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 4. Biginelli Reaction [organic-chemistry.org]
• 5. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 6. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 7. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 3-cyclohexyl-3-oxopropanoate

Welcome to the technical support center for the purification of Methyl 3-cyclohexyl-3-oxopropanoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this versatile β-keto ester. As a Senior Application Scientist, this guide synthesizes established chemical principles with practical, field-tested insights to ensure you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Methyl 3-cyclohexyl-3-oxopropanoate and what are the expected impurities?

A1: The most prevalent synthetic route is the Claisen condensation of methyl cyclohexanecarboxylate with methyl acetate using a strong base like sodium methoxide.[1][2] The primary impurities stem from side reactions inherent to this process. These can include unreacted starting materials (methyl cyclohexanecarboxylate and methyl acetate), byproducts from self-condensation of methyl acetate, and hydrolysis or decarboxylation products of the desired β-keto ester.[3][4][5]

Q2: My final product is a yellow oil, but I expected a colorless liquid. What could be the cause?

A2: A yellow tint in the purified product often indicates the presence of trace impurities, which could be polymeric byproducts or degradation products. This can arise from using an excess of a strong base during synthesis or from elevated temperatures during purification, which can promote decomposition.

Q3: I am observing a loss of product during my purification process. What are the likely reasons?

A3: Product loss during the purification of Methyl 3-cyclohexyl-3-oxopropanoate can primarily be attributed to two chemical reactions: hydrolysis and decarboxylation.[3][6] β-keto esters are susceptible to hydrolysis back to the corresponding β-keto acid, especially under acidic or basic conditions.[3][5] This β-keto acid intermediate is often unstable and can readily undergo decarboxylation, particularly upon heating, to yield cyclohexyl methyl ketone.[7]

Q4: What are the recommended analytical techniques to assess the purity of Methyl 3-cyclohexyl-3-oxopropanoate?

A4: A combination of techniques is recommended for a comprehensive purity assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for identifying and quantifying volatile impurities.[8] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is crucial for structural confirmation and can also be used for quantitative analysis. Infrared (IR) spectroscopy can confirm the presence of the characteristic ester and ketone functional groups.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of Methyl 3-cyclohexyl-3-oxopropanoate and provides step-by-step guidance to resolve them.

Issue 1: Incomplete Reaction and Presence of Starting Materials

Symptoms:

• GC-MS analysis of the crude product shows significant peaks corresponding to methyl cyclohexanecarboxylate and methyl acetate.

• The yield of the desired product is lower than expected.

Causality: The Claisen condensation is an equilibrium reaction.[4] Insufficient reaction time, improper temperature control, or a suboptimal base-to-ester ratio can lead to an incomplete reaction.

Troubleshooting Workflow:

Caption: Workflow for addressing incomplete Claisen condensation.

Corrective Actions:

• Optimize Reaction Conditions: Ensure at least a full equivalent of a strong, non-nucleophilic base (e.g., sodium methoxide) is used.[5] The reaction often requires several hours at reflux to proceed to completion.

• Purification Strategy: If unreacted starting materials are present, fractional distillation under reduced pressure is an effective method for their removal due to the likely difference in boiling points.

Issue 2: Product Degradation - Hydrolysis and Decarboxylation

Symptoms:

• Presence of cyclohexyl methyl ketone in the GC-MS analysis.

• Evolution of gas (CO₂) during workup or distillation.

• Lower than expected yield of the β-keto ester.

Causality: The ester and keto groups make the product susceptible to both acid and base-catalyzed hydrolysis. The resulting β-keto acid is thermally unstable and readily loses CO₂.[3][6][7]

Troubleshooting Workflow:

Caption: Workflow to minimize product degradation.

Corrective Actions:

• Careful Workup: During the aqueous workup, neutralize the reaction mixture carefully with a mild acid (e.g., dilute acetic acid) to a neutral pH. Avoid strongly acidic or basic conditions.

• Low-Temperature Purification: Utilize vacuum distillation to lower the boiling point of the product and minimize thermal decomposition.[9] A short-path distillation apparatus is recommended to reduce the residence time at elevated temperatures.

• Proper Storage: Store the purified Methyl 3-cyclohexyl-3-oxopropanoate under an inert atmosphere (e.g., argon or nitrogen) and at a low temperature (refrigerated) to prevent degradation over time.

Issue 3: Difficulty in Separating Structurally Similar Impurities

Symptoms:

• Co-eluting peaks in GC analysis.

• Broad or overlapping signals in NMR spectra.

• Inability to achieve desired purity by distillation alone.

Causality: Byproducts from self-condensation or other side reactions can have boiling points and polarities very close to the desired product, making separation by distillation challenging.

Troubleshooting Workflow:

Sources

• 1. Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. Illustrated Glossary of Organic Chemistry - Claisen condensation; Claisen reaction; mixed Claisen condensation; crossed Claisen condensation [chem.ucla.edu]
• 3. aklectures.com [aklectures.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]
• 7. Decarboxylation [organic-chemistry.org]
• 8. japsonline.com [japsonline.com]
• 9. youtube.com [youtube.com]

preventing decomposition of Methyl 3-cyclohexyl-3-oxopropanoate

Topic: Preventing Decomposition of Methyl 3-cyclohexyl-3-oxopropanoate (MCOP) Ticket ID: MCOP-STAB-001 Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Quick Status Check

Welcome. You are likely accessing this guide because you have observed degradation (yellowing, gas evolution, or loss of stoichiometry) in your Methyl 3-cyclohexyl-3-oxopropanoate (MCOP) stocks.

MCOP is a

-keto ester . While the cyclohexyl ring provides steric bulk that offers marginal stability over linear analogs, the core -dicarbonyl motif remains highly susceptible to hydrolysis-driven decarboxylation .

Immediate Action Required?

• If your sample is bubbling: Vent immediately. Decarboxylation is active.[1][2][3][4]

• If your sample has turned yellow/orange: Enolization and oxidative polymerization have occurred. Purify immediately or discard.[3]

• If stored at Room Temp: Move to -20°C immediately.

The Core Mechanism: Why It Decomposes

Expertise & Causality

To prevent decomposition, you must understand the enemy. MCOP does not usually decompose directly; it requires a trigger—typically water.

The Decomposition Pathway[3]

• Hydrolysis (The Trigger): Moisture enters the system. Esterases or trace acid/base catalyze the conversion of the ester to the

  -keto acid.

• Decarboxylation (The Event): The resulting acid is thermally unstable.[3] It adopts a 6-membered cyclic transition state, allowing the acidic proton to transfer to the ketone oxygen, ejecting

  and leaving an enol which tautomerizes to a ketone (Cyclohexyl methyl ketone).

Key Insight: The reaction is autocatalytic in the presence of moisture because the byproduct of hydrolysis (acid) can catalyze further hydrolysis.

Visualization: The Danger Pathway

Figure 1: The mechanistic pathway of MCOP decomposition. Note that excluding water prevents the formation of the unstable acid intermediate.

Storage & Handling Protocols

Trustworthiness: Self-Validating Systems

Do not rely on "standard" storage. Implement this rigorous protocol to ensure shelf-life extension from weeks to months.

Protocol A: The "Ice & Dry" Storage System

Parameter	Specification	Scientific Rationale
Temperature	-20°C (Minimum)	Arrhenius equation dictates that lower T slows the hydrolysis rate significantly. -80°C is preferred for long-term (>6 mo).
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture. Argon is heavier than air and provides a better "blanket" for liquids.
Container	Amber Glass + Parafilm	Amber glass prevents photo-initiated radical formation at the -carbon. Parafilm is a secondary barrier against moisture.
Desiccant	Active Silica/Sieves	Store the vial inside a secondary jar containing desiccant.

Protocol B: The "Warm-Up" Rule (Critical)

Never open a cold bottle of MCOP directly in the lab air.

• Remove vial from freezer.

• Place in a desiccator.

• Allow to reach Room Temperature (RT) completely (approx. 30-60 mins).

• Why? Opening a cold vial causes immediate condensation of atmospheric moisture onto the reagent. This water initiates the hydrolysis cycle described in Figure 1.

Troubleshooting & Reaction Optimization

Addressing Specific User Scenarios

Scenario 1: "I see pressure build-up in my reaction vessel."

Diagnosis: Decarboxylation is occurring, releasing

.[1][3][5] Root Cause:

• Reaction temperature is too high (>50°C) for the free acid or enolate.

• Acidic workup was too aggressive. Corrective Action:

• Venting: Ensure the system is not closed. Use a bubbler.

• pH Control: If you acidified the reaction to quench, you likely formed the

  -keto acid. Keep the pH neutral or slightly basic during workup if possible, or extract immediately into organic solvent and dry.

Scenario 2: "Yield is low during alkylation/acylation."

Diagnosis: Retro-Claisen condensation or Hydrolysis. Root Cause: Using aqueous bases (NaOH/KOH) or nucleophilic bases. Corrective Action:

• Switch Bases: Use non-nucleophilic bases like NaH , LDA , or LiHMDS in dry THF.

• Temperature: Perform deprotonation at 0°C or -78°C. The enolate is stable; the protonated acid is not.

Scenario 3: "The liquid has turned cloudy/viscous."

Diagnosis: Polymerization or dimer formation. Root Cause: The methylene group between the carbonyls (C2) is highly active (

). Radical oxidation or aldol-like condensation can occur. Corrective Action:

• Distillation under high vacuum is the only way to recover pure material.

• Prevention: Add a radical inhibitor (e.g., BHT) if the application permits, but inert gas storage is usually sufficient.

Experimental Workflow: Safe Usage

Visualization of Logic

Figure 2: Decision tree for handling MCOP to minimize moisture ingress and thermal degradation.

Frequently Asked Questions (FAQs)

Q: Can I store MCOP in water or methanol? A: Water: Absolutely not. Methanol: Risky. While methanol is a solvent, transesterification can occur (though less relevant for a methyl ester), and commercial MeOH often contains trace water. Anhydrous THF or Toluene are superior storage solvents if a solution is required.

Q: What is the pKa of MCOP? A: The pKa of the

-protons is approximately 11 . This means it can be deprotonated by alkoxides (like NaOMe), but stronger bases (LDA) ensure irreversible, quantitative deprotonation without nucleophilic attack on the ester.

Q: I need to heat the reaction. How do I stop it from falling apart? A: If heating is required (e.g., for a Knoevenagel condensation), you must remove the byproduct (water) continuously using a Dean-Stark trap or molecular sieves. This pushes the equilibrium forward and prevents the water from hydrolyzing your starting material.

References

• BenchChem. (2025).[3] Preventing decarboxylation of beta-keto acids during analysis. Retrieved from

• Master Organic Chemistry. (2022). Decarboxylation of Beta-Keto Acids: Mechanism and Examples. Retrieved from

• Chemistry LibreTexts. (2021). 22.5: Decarboxylation of β-Keto Acids. Retrieved from

• PubChem. (2025).[6] Methyl 3-cyclohexyl-3-oxopropanoate Compound Summary. National Library of Medicine. Retrieved from

• Cayman Chemical. (2023).[7] Safety Data Sheet: Handling of Labile Esters. Retrieved from

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. aklectures.com [aklectures.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Ethyl 3-cyclohexyl-3-oxopropanoate | C11H18O3 | CID 266327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

troubleshooting low yield in the synthesis of substituted cyclohexanediones

An in-depth guide for researchers, scientists, and drug development professionals.

Welcome to the technical support center for the synthesis of substituted cyclohexanediones. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help you optimize your reaction conditions and overcome common challenges in the synthesis of this important class of molecules. Substituted cyclohexanediones are versatile building blocks in the synthesis of natural products, pharmaceuticals, and herbicides.[1][2][3] However, their synthesis can be challenging, often plagued by low yields due to competing reaction pathways and side products. This guide provides expert-driven insights to diagnose and resolve these common issues.

Troubleshooting Guide: Common Synthetic Challenges

This section addresses specific issues you might encounter during your experiments in a question-and-answer format, organized by the synthetic route.

Alkylation of 1,3-Cyclohexanediones

Question: My alkylation of a 1,3-cyclohexanedione is giving a low yield of the desired C-alkylated product, and I'm seeing a significant amount of an O-alkylated byproduct. Why is this happening and how can I improve the C-selectivity?

Answer: This is a classic problem of regioselectivity arising from the ambident nature of the enolate nucleophile. The negative charge on the deprotonated dione is delocalized between the central carbon (C2) and the oxygen atoms.[4] The choice between C-alkylation and O-alkylation is a delicate balance of several factors, primarily governed by the Hard and Soft Acids and Bases (HSAB) principle and kinetic versus thermodynamic control.

• Causality Explained:

  • HSAB Principle: The carbon center of the enolate is a "soft" nucleophile, while the oxygen center is "hard". Soft electrophiles (e.g., alkyl halides like methyl iodide) will preferentially react at the soft carbon center (C-alkylation). Hard electrophiles (e.g., silyl halides) react at the hard oxygen center (O-alkylation). However, the reaction environment can override this principle.

  • Kinetic vs. Thermodynamic Control: O-alkylation is often the kinetically favored, faster reaction. C-alkylation, leading to a more stable product, is thermodynamically favored. Your reaction conditions dictate which pathway dominates.

  • Key Influencing Factors:

    • Solvent: Protic solvents (ethanol, water) solvate the oxygen atoms of the enolate via hydrogen bonding, sterically hindering O-alkylation and thus promoting the C-alkylation pathway.[4] Polar aprotic solvents (DMF, DMSO) leave the oxygen atom more exposed, favoring O-alkylation.

    • Base/Counter-ion: The choice of base determines the counter-ion. Large, "free" cations (like K⁺ from KH) in aprotic solvents favor O-alkylation. Tightly coordinated ions (like Li⁺ or Mg²⁺) associate with the oxygen, blocking it and favoring C-alkylation.

    • Electrophile: As mentioned, "soft" electrophiles like primary alkyl iodides or allylic/benzylic bromides favor C-alkylation. However, alkylation with unactivated sp³ electrophiles is particularly challenging and often leads to preferential O-alkylation.[1]

Optimization Strategy:

To maximize your yield of the C-alkylated product, you need to create conditions that favor the thermodynamic product and account for the HSAB characteristics of your reactants.

Factor	Conditions Favoring C-Alkylation	Conditions Favoring O-Alkylation
Solvent	Protic (e.g., Ethanol, Methanol)	Polar Aprotic (e.g., DMF, DMSO, THF)
Base	Weaker bases, metal hydroxides (NaOH, KOH)	Strong bases, alkoxides (NaOEt), hydrides (KH)
Counter-ion	Small, coordinating (Li⁺, Mg²⁺)	Large, non-coordinating (K⁺, Cs⁺)
Electrophile	Soft (e.g., CH₃I, Allyl-Br, Benzyl-Br)	Hard (e.g., (CH₃)₃SiCl), or unactivated sp³ halides
Temperature	Higher temperatures, longer reaction times	Lower temperatures

Diagram: Decision Workflow for Alkylation

The following diagram provides a decision-making workflow for optimizing the alkylation of 1,3-cyclohexanediones.

Caption: Decision tree for troubleshooting C- vs. O-alkylation.

Protocol: C-Selective Alkylation of 2-Methylcyclohexane-1,3-dione via a Hydrazone Intermediate

For challenging alkylations, especially with unactivated electrophiles, a protection/deprotection strategy offers a robust solution by forcing C-alkylation. This protocol is adapted from methodology that circumvents the issue of O-alkylation.[1]

• Hydrazone Formation:

  • To a solution of 2-methylcyclohexane-1,3-dione in ethanol, add an equimolar amount of N,N-dimethylhydrazine.

  • Heat the mixture to reflux for 2-4 hours, monitoring by TLC until the starting dione is consumed.

  • Remove the solvent under reduced pressure to yield the crude ketodimethyl hydrazone, which can often be used without further purification.

• Alkylation:

  • Suspend potassium hydride (KH, ~1.5 equivalents) in anhydrous THF in a flame-dried flask under a nitrogen atmosphere and cool to -78 °C.

  • Add a solution of the ketodimethyl hydrazone (~1.5 equivalents) in THF dropwise.

  • Allow the solution to warm to 0 °C and stir for 4-5 hours.

  • Re-cool the reaction to -78 °C and add the unactivated alkyl halide (1.0 equivalent) dropwise.

  • Allow the reaction to stir overnight, slowly warming to room temperature.

• Hydrolysis (Deprotection):

  • Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Partition the mixture and extract the aqueous layer with an organic solvent (e.g., Et₂O).

  • Combine the organic extracts, wash with brine, dry over MgSO₄, and concentrate in vacuo.

  • The crude dialkylated ketohydrazone is then hydrolyzed back to the dione. A common method is to stir the intermediate with Cu(OAc)₂ in aqueous THF.[1]

  • Purify the final 2,2-dialkylcyclohexane-1,3-dione product by flash chromatography.

Robinson Annulation

Question: My Robinson annulation reaction to form a substituted cyclohexenone (a precursor to the dione) has a very low yield. The reaction mixture turns into a thick, polymeric sludge.

Answer: This is a very common failure mode in the Robinson annulation, which is a powerful ring-forming reaction that combines a Michael addition and an intramolecular aldol condensation.[5][6] The primary culprit for polymerization is the high reactivity of the Michael acceptor, typically methyl vinyl ketone (MVK), under the basic conditions required for the reaction.[7][8]

• Causality Explained:

  • MVK Polymerization: MVK is highly susceptible to self-polymerization in the presence of base, which is necessary to generate the enolate of the Michael donor (your cyclohexanedione). This side reaction consumes the MVK, drastically reducing the yield of the desired annulated product.[8]

  • Suboptimal Base/Solvent: The choice of base and solvent is critical. An overly strong base or an inappropriate solvent can accelerate polymerization or promote other side reactions, such as double alkylation of the starting ketone.[7][8]

  • Reaction Control: The reaction is exothermic. Poor temperature control can lead to runaway polymerization.

Optimization Strategy:

The key is to prevent the premature polymerization of the Michael acceptor.

• Use an MVK Precursor: Instead of adding MVK directly, use a more stable precursor that generates the reactive species in situ.

  • Mannich Base: A common and effective strategy is to use a Mannich base, such as β-dimethylaminopropiophenone hydrochloride, which eliminates to form the α,β-unsaturated ketone under the reaction conditions.

  • Wichterle Reaction: This modification uses 1,3-dichloro-cis-2-butene as the MVK equivalent, which is more resistant to polymerization during the initial Michael addition.[7]

• Optimize Base and Solvent: Experiment with different base/solvent combinations. Common bases include KOH, NaOMe, and NaOEt.[7] Aprotic solvents like DMF or DMSO can be effective, but sometimes alcoholic solvents provide better results by controlling reactivity.

• Control Temperature: Add the base and Michael acceptor (or its precursor) slowly at a reduced temperature (e.g., 0 °C or lower) to manage the exotherm and minimize polymerization.

Diagram: Robinson Annulation Failure Pathways

This diagram illustrates the desired reaction pathway versus common side reactions.

Caption: Desired vs. failure pathways in Robinson Annulation.

Knoevenagel Condensation

Question: I am trying to synthesize a 2-alkylidene-1,3-cyclohexanedione via a Knoevenagel condensation of an aldehyde with 1,3-cyclohexanedione, but my main product seems to be a 2:1 adduct. How can I obtain the desired 1:1 product?

Answer: The Knoevenagel condensation is a nucleophilic addition followed by dehydration to form an α,β-unsaturated product.[9] The issue you are observing is a classic example of the desired product being more reactive than the starting materials.

• Causality Explained:

  • Tandem Reaction: The initially formed 2-alkylidene-1,3-cyclohexanedione is a highly activated Michael acceptor.[10] The electron-withdrawing carbonyl groups make the double bond very electrophilic.

  • Competitive Michael Addition: Under the basic reaction conditions, there is still unreacted 1,3-cyclohexanedione enolate present in the mixture. This enolate can act as a nucleophile and attack the newly formed alkylidene product in a Michael addition. This tandem Knoevenagel-Michael reaction leads to the 2:1 adduct (two molecules of dione to one of aldehyde).[10][11] This subsequent reaction is often faster than the initial condensation, consuming the desired product as it forms.

Optimization Strategy:

To favor the formation of the 1:1 Knoevenagel product, you must minimize the opportunity for the subsequent Michael addition.

• Stoichiometry Control: Use a slight excess of the aldehyde relative to the 1,3-cyclohexanedione. This ensures that the dione is the limiting reagent and is consumed before it can react with the product.

• Catalyst Choice: Use a mild base catalyst, such as piperidine or pyridine.[12] Strong bases can accelerate the undesired Michael addition.

• Reaction Conditions:

  • Run the reaction at room temperature or with gentle heating. High temperatures can promote side reactions.

  • Monitor the reaction closely by TLC. Stop the reaction as soon as the starting dione is consumed to prevent product degradation.

  • In some cases, removing the water formed during the condensation (e.g., with a Dean-Stark trap in a solvent like toluene) can drive the initial equilibrium toward the product.[2]

Frequently Asked Questions (FAQs)

Q1: What is the best way to purify substituted cyclohexanediones? A1: Purification can be challenging due to the keto-enol tautomerism.

• Recrystallization: This is often the most effective method for solid products. Common solvents include ethanol, ethyl acetate, or mixtures with hexanes.[13]

• Column Chromatography: This can be difficult as the keto and enol forms may separate on silica gel, leading to broad, streaky bands. It is sometimes necessary, but careful solvent system selection is crucial.[3]

• Distillation: For low-molecular-weight, thermally stable liquid diones, vacuum distillation can be an effective purification method.[14]

Q2: My α,β-unsaturated ketone (e.g., MVK) is old. Can I still use it for my Robinson Annulation? A2: It is highly discouraged. α,β-unsaturated ketones like MVK are prone to polymerization upon storage.[7] Using an old bottle that may already contain polymer inhibitors or has been exposed to air and light will almost certainly result in very low yields. It is best practice to use freshly distilled or a new bottle of the reagent. Alternatively, use one of the more stable precursors mentioned in the troubleshooting guide.[15]

Q3: How can I confirm the structure of my product and differentiate between C- and O-alkylated isomers? A3: A combination of spectroscopic methods is essential.

• ¹H NMR: The C-alkylated product will have a characteristic signal for the newly introduced alkyl group, and the symmetry of the cyclohexanedione ring will be affected. The O-alkylated product (an enol ether) will show a vinyl proton signal and a signal for the O-alkyl group (e.g., -OCH₃). The absence of the acidic enolic proton (often a broad singlet between 10-16 ppm) in the O-alkylated product is a key indicator.

• ¹³C NMR: The C-alkylated product will show two carbonyl signals (around 200 ppm). The O-alkylated product will have one carbonyl signal and two signals for the C=C double bond (one of which is bonded to oxygen, appearing further downfield).

• IR Spectroscopy: C-alkylated diones will show strong C=O stretching frequencies around 1700-1730 cm⁻¹. O-alkylated enol ethers will show a C=O stretch (often shifted to lower frequency, ~1650-1680 cm⁻¹) and a C=C stretch (~1600-1640 cm⁻¹).

References

• Emporia State University. (n.d.). SYNTHESIS OF 2-ALKYLIDENE-1,3-CYCLOHEXANEDIONES.
• BenchChem. (2025). Optimizing reaction conditions for the synthesis of substituted cyclohexanediones. BenchChem Technical Support.

• Movassaghi, M., & Chen, B. (2007). A Scalable Protocol for the Regioselective Alkylation of 2-Methylcyclohexane-1,3-dione with Unactivated sp3 Electrophiles. Organic Letters, 9(17), 3353–3357. Available from: [Link]

• BenchChem. (2025). Troubleshooting Knoevenagel condensation side reactions. BenchChem Technical Support.

• Lo, C.-L., Akula, P. S., & Hong, F.-T. (2023). Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst. The Journal of Organic Chemistry, 88(14), 10049–10054. Available from: [Link]

• Wikipedia. (2023). Hantzsch pyridine synthesis. In Wikipedia. Retrieved February 7, 2024, from [Link]

• Google Patents. (n.d.). Purification of cyclohexanone - US3933916A.

• Scribd. (n.d.). Hantzsch Pyridine Synthesis. Retrieved February 7, 2024, from [Link]

• Rocchetti, S., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Molecules, 27(17), 5623. Available from: [Link]

• BenchChem. (2025). Application Notes and Protocols: C-alkylation vs. O-alkylation of 2,4,4-Trimethyl-1,3-cyclohexanedione. BenchChem Technical Support.
• Google Patents. (n.d.). Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - US8916723B2.

• Chemistry LibreTexts. (2021). 23.12: The Robinson Annulation Reaction. Retrieved February 7, 2024, from [Link]

• Chemistry LibreTexts. (2019). 14.2: Robinson Annulation. Retrieved February 7, 2024, from [Link]

• Google Patents. (n.d.). Process for producing 2-methyl-1,3-cyclohexanedione and 2-methylresorcinol - US5276198A.

• Total Synthesis. (n.d.). Robinson Annulation Mechanism & Examples. Retrieved February 7, 2024, from [Link]

• Cardona, F., et al. (2020). Enantiocontrolled Preparation of γ-Substituted Cyclohexenones: Synthesis and Kinase Activity Assays of Cyclopropyl-Fused Cyclohexane Nucleosides. Molecules, 25(1), 184. Available from: [Link]

• Organic Syntheses. (n.d.). 2-methyl-1,3-cyclohexanedione. Retrieved February 7, 2024, from [Link]

• Juniper Publishers. (2018). A Brief Summary on Robinson Annulation Reaction. Application in Synthesis of Diterpenes. Retrieved February 7, 2024, from [Link]

• Yadav, D., et al. (2019). Knoevenagel/Tandem Knoevenagel and Michael Adducts of Cyclohexane-1,3-dione and Aryl Aldehydes: Synthesis, DFT Studies, Xanthine Oxidase Inhibitory Potential, and Molecular Modeling. ACS Omega, 4(3), 5849–5861. Available from: [Link]

• Wikipedia. (2023). Knoevenagel condensation. In Wikipedia. Retrieved February 7, 2024, from [Link]

Sources

• 1. A Scalable Protocol for the Regioselective Alkylation of 2-Methylcyclohexane-1,3-dione with Unactivated sp3 Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 10. DSpace [scholarworks.wm.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. US3933916A - Purification of cyclohexanone - Google Patents [patents.google.com]
• 15. total-synthesis.com [total-synthesis.com]

effect of base and solvent on Methyl 3-cyclohexyl-3-oxopropanoate synthesis

Technical Support Center: Synthesis of Methyl 3-cyclohexyl-3-oxopropanoate

Welcome to the technical support center for the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of this crossed Claisen condensation reaction. Our focus is to empower you with the scientific rationale behind procedural choices, ensuring both success and reproducibility in your experiments.

Table of Contents

• Overview of the Synthesis: The Crossed Claisen Condensation

• Frequently Asked Questions (FAQs)

  • What are the starting materials for this synthesis?

  • Why is the choice of base so critical in this reaction?

  • Which solvent should I use for my reaction?

  • My reaction yield is very low. What are the possible causes and solutions?

  • I am observing multiple spots on my TLC plate. What are the likely side products?

• Troubleshooting Guide

  • Problem: Low or No Product Formation

  • Problem: Formation of Significant Byproducts

  • Problem: Difficulty in Product Isolation and Purification

• Experimental Protocols

  • Protocol 1: Sodium Methoxide in Methanol

  • Protocol 2: Sodium Hydride in Tetrahydrofuran (THF)

  • Protocol 3: Lithium Diisopropylamide (LDA) in Tetrahydrofuran (THF)

• References

Overview of the Synthesis: The Crossed Claisen Condensation

The synthesis of Methyl 3-cyclohexyl-3-oxopropanoate is achieved through a crossed Claisen condensation. This reaction involves the carbon-carbon bond formation between two different esters in the presence of a strong base.[1][2] In this specific case, the reactants are methyl cyclohexanecarboxylate, which lacks α-hydrogens and thus cannot form an enolate, and methyl acetate, which possesses acidic α-protons and can be deprotonated to form a nucleophilic enolate.[3]

The fundamental steps of the reaction mechanism are:

• Enolate Formation: A strong base removes an α-proton from methyl acetate to form a resonance-stabilized enolate.[4]

• Nucleophilic Attack: The methyl acetate enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of methyl cyclohexanecarboxylate.[4]

• Tetrahedral Intermediate Formation: A tetrahedral intermediate is formed.

• Elimination of Leaving Group: The intermediate collapses, eliminating a methoxide ion (CH₃O⁻) to yield the β-keto ester, Methyl 3-cyclohexyl-3-oxopropanoate.[5]

• Deprotonation of the Product: The newly formed β-keto ester is more acidic than the starting ester and is deprotonated by the methoxide ion. This final deprotonation step is thermodynamically favorable and drives the reaction to completion.[2]

• Protonation: An acidic workup is required to protonate the enolate of the final product to yield the neutral Methyl 3-cyclohexyl-3-oxopropanoate.

Reaction Scheme

Caption: General reaction scheme for the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate.

Frequently Asked Questions (FAQs)

Q1: What are the starting materials for this synthesis?

The primary starting materials are methyl cyclohexanecarboxylate and methyl acetate . Methyl cyclohexanecarboxylate serves as the electrophile, while methyl acetate provides the nucleophilic enolate after deprotonation.

Q2: Why is the choice of base so critical in this reaction?

The base plays a dual role: it must be strong enough to deprotonate the α-carbon of methyl acetate, and a stoichiometric amount is required to deprotonate the final β-keto ester product, which drives the equilibrium towards the product.[5]

• Sodium Methoxide (NaOMe): A common choice, particularly when using methyl esters. The methoxide anion matches the leaving group of the esters, thus preventing transesterification, a side reaction where the ester's alcohol portion is exchanged with the alkoxide base.[6]

• Sodium Hydride (NaH): A stronger, non-nucleophilic base that can lead to higher yields by irreversibly deprotonating the ester. It is often used in an inert solvent like THF.

• Lithium Diisopropylamide (LDA): A very strong, sterically hindered, and non-nucleophilic base. It is highly effective for crossed Claisen condensations as it allows for the rapid and quantitative formation of the enolate from methyl acetate at low temperatures, minimizing self-condensation.[7]

Q3: Which solvent should I use for my reaction?

The choice of solvent is intrinsically linked to the base being used.

• Methanol (MeOH): When using sodium methoxide, methanol is the appropriate solvent as it is the conjugate acid of the base.[6]

• Ethereal Solvents (THF, Diethyl Ether): These are the solvents of choice for stronger bases like sodium hydride and LDA. They are aprotic and will not react with the base or the enolate intermediate. A patent for a similar synthesis of a cyclopropyl-containing compound specifies the use of THF.[8]

• Aromatic Hydrocarbons (Toluene, Benzene): These can also be used with strong bases like NaH.

• Dioxane: Has been reported to give good yields in the synthesis of related compounds.[9]

Q4: My reaction yield is very low. What are the possible causes and solutions?

Low yields can stem from several factors. Refer to the troubleshooting guide below for a more detailed breakdown, but here are some common culprits:

• Insufficient Base: The Claisen condensation requires at least one full equivalent of base to drive the reaction to completion.[2]

• Inactive Base: Sodium methoxide and sodium hydride are moisture-sensitive. Ensure you are using fresh, dry reagents.

• Self-Condensation of Methyl Acetate: This is a significant competing reaction. To minimize it, consider using LDA and adding the methyl acetate slowly to a solution of LDA to ensure complete enolate formation before adding the methyl cyclohexanecarboxylate.[7]

• Steric Hindrance: The cyclohexyl group is bulky, which can slow down the reaction. You may need to use a stronger base (NaH or LDA) and potentially higher temperatures or longer reaction times.

Q5: I am observing multiple spots on my TLC plate. What are the likely side products?

The most common side product is methyl acetoacetate , resulting from the self-condensation of two molecules of methyl acetate. Other possibilities include unreacted starting materials and, if water was present, cyclohexanecarboxylic acid and acetic acid from ester hydrolysis.

Troubleshooting Guide

Problem: Low or No Product Formation

Possible Cause	Explanation	Recommended Solution
Inactive Base	Sodium methoxide and sodium hydride are readily deactivated by moisture.[10]	Use freshly opened or properly stored base. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).
Insufficient Amount of Base	The reaction requires a stoichiometric amount of base to deprotonate the β-keto ester product and drive the equilibrium.[2]	Use at least 1.1 equivalents of base relative to the limiting reagent (methyl acetate).
Base Not Strong Enough	For sterically hindered substrates, a stronger base may be needed to efficiently form the enolate.	Switch from sodium methoxide to a stronger base like sodium hydride or LDA.
Low Reaction Temperature	The activation energy for the reaction may not be met at lower temperatures.	If using NaH or NaOMe, consider gently heating the reaction mixture (e.g., to 40-50 °C) and monitoring by TLC. For LDA reactions, ensure the temperature is allowed to rise to room temperature after the initial low-temperature addition.

Problem: Formation of Significant Byproducts

Possible Cause	Explanation	Recommended Solution
Self-Condensation of Methyl Acetate	The enolate of methyl acetate reacts with another molecule of methyl acetate instead of the desired methyl cyclohexanecarboxylate.	Employ a strategy that favors the crossed condensation. The use of LDA at low temperatures is highly recommended. Add the methyl acetate slowly to a solution of LDA to pre-form the enolate, then add the methyl cyclohexanecarboxylate.[7]
Transesterification	If using an alkoxide base that does not match the ester's alcohol component (e.g., sodium ethoxide with methyl esters), you will get a mixture of products.	Always match the alkoxide base to the ester (e.g., sodium methoxide with methyl esters).
Ester Hydrolysis	Presence of water in the reaction mixture can lead to the saponification of the esters.	Ensure all reagents and solvents are anhydrous.

Problem: Difficulty in Product Isolation and Purification

Possible Cause	Explanation	Recommended Solution
Incomplete Quenching	If the acidic workup is incomplete, the product may remain as its enolate salt in the aqueous layer.	During the workup, ensure the aqueous layer is acidified to a pH of 3-4 with a suitable acid (e.g., 1M HCl) before extraction.[1]
Emulsion Formation	The presence of salts and the nature of the product can lead to emulsions during extraction.	Add brine to the aqueous layer to break up emulsions.
Product Tautomerization	β-keto esters exist as a mixture of keto and enol tautomers, which can sometimes lead to broadened peaks in NMR spectra or streaking on TLC plates.	This is an inherent property of the product and does not necessarily indicate impurity. Purification by column chromatography or vacuum distillation should yield a pure compound.

Experimental Protocols

Protocol 1: Sodium Methoxide in Methanol

This is a classic approach, but may be lower yielding due to the equilibrium nature of the enolate formation.

Caption: Workflow for synthesis using sodium methoxide in methanol.

Protocol 2: Sodium Hydride in Tetrahydrofuran (THF)

This method uses a stronger base and may provide higher yields.

Caption: Workflow for synthesis using sodium hydride in THF.

Protocol 3: Lithium Diisopropylamide (LDA) in Tetrahydrofuran (THF)

This is the preferred method for minimizing self-condensation and achieving high yields in a controlled manner.

Caption: Workflow for synthesis using LDA in THF.

References

• Claisen, L. (1887). Ueber die Einführung von Säureradicalen in Ketone. Berichte der deutschen chemischen Gesellschaft, 20(1), 655-657.
• Google Patents. (n.d.). WO2004089928A1 - Process for producing 3-cyclopropyl-3-oxopropanal acetal compound.

• LibreTexts. (2022, July 20). 13.4: Claisen Condensation. Chemistry LibreTexts. Retrieved from [Link]

• Master Organic Chemistry. (2020, September 14). Claisen Condensation and Dieckmann Condensation. Retrieved from [Link]

• OpenStax. (2023, September 20). 23.7 The Claisen Condensation Reaction. In Organic Chemistry. Retrieved from [Link]

• PubChem. (n.d.). Methyl cyclohexanecarboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). Sodium methoxide. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2014, September 17). Can anyone suggest a suitable method for the Claisen condensation? Retrieved from [Link]

• ResearchGate. (2021, October 26). β‐Ketoesters: An Overview and It's Applications via Transesterification. Retrieved from [Link]

• Wikipedia. (n.d.). Sodium methoxide. Retrieved from [Link]

• YouTube. (2018, May 10). Claisen Condensation Reaction Mechanism. The Organic Chemistry Tutor. Retrieved from [Link] (Note: A representative URL is provided as the original may vary).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.ucla.edu [chem.ucla.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. WO2004089928A1 - Process for producing 3-cyclopropyl-3-oxopropanal acetal compound - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Sodium methoxide - Wikipedia [en.wikipedia.org]

stability issues of Methyl 3-cyclohexyl-3-oxopropanoate under acidic/basic conditions

Executive Summary: The -Keto Ester Vulnerability

Methyl 3-cyclohexyl-3-oxopropanoate (MCOP) belongs to the class of

-keto esters .[1] While the cyclohexyl group provides some steric protection, the core -keto ester motif introduces a specific "dual-instability" profile.

This molecule is thermodynamically unstable under both acidic and basic extremes, but for entirely different mechanistic reasons.[1] This guide details the causality of these failures to ensure your experimental conditions do not inadvertently destroy the compound.

Condition	Primary Failure Mode	Key Byproducts
Acidic + Heat	Hydrolysis & Decarboxylation	Cyclohexyl methyl ketone +
Strong Base	Retro-Claisen Condensation	Ester fragments (Cleavage of C-C bond)
Aqueous Base	Saponification	Carboxylate salt (stable until acidified)

Acidic Conditions: The Decarboxylation Trap

The Mechanism

Under acidic conditions, MCOP undergoes hydrolysis to form its corresponding

-keto acid.[1] While many carboxylic acids are stable, -keto acids are not .[1]

The carbonyl group at the

-position allows the molecule to form a 6-membered cyclic transition state.[2] This facilitates a concerted movement of electrons that results in the loss of carbon dioxide ( ).[2] This process is irreversible and driven by entropy.[1]

Visualization: The Acidic Failure Pathway

Figure 1: The thermodynamic sink of MCOP under acidic conditions leads to the destruction of the ester via CO2 extrusion.[1]

Troubleshooting & FAQs (Acidic)

Q: I see bubbling during my acidic workup. Is this normal? A: If you are using a carbonate wash, yes. However, if the bubbling persists after neutralization or occurs during an acidic reflux, you are likely witnessing decarboxylation . You are actively converting your ester into cyclohexyl methyl ketone.

• Solution: Avoid heating the compound in aqueous acid. Perform acid quenches at

  and extract immediately into an organic solvent.

Q: Can I use HCl to remove a protecting group elsewhere on the molecule? A: Only if the conditions are anhydrous (e.g., HCl in dioxane) or extremely mild. Aqueous strong acids (HCl,

) combined with heat will destroy the MCOP backbone.

• Alternative: Consider Lewis acids or hydrogenolysis if applicable to your specific protecting group.[1]

Basic Conditions: The Retro-Claisen Hazard

The Mechanism

In basic conditions, MCOP faces two threats:

• Saponification: Hydroxide attacks the ester to form the carboxylate. This is reversible if not acidified carefully.[1]

• Retro-Claisen Condensation (Critical): If a nucleophilic base (like an alkoxide) attacks the ketone carbonyl (position 3) rather than the ester, it can trigger the cleavage of the Carbon-Carbon bond between the

  and positions. This effectively "unzips" the molecule back into two smaller esters.

Visualization: The Basic Cleavage Pathway

Figure 2: Distinguishing between safe enolization (Green) and destructive cleavage (Red/Yellow).[1]

Troubleshooting & FAQs (Basic)

Q: I treated MCOP with Sodium Methoxide (NaOMe) and my yield vanished. Why? A: You likely triggered a Retro-Claisen condensation .[1] The methoxide attacked the ketone, breaking the C-C bond.

• Solution: If you need to form an enolate, use a non-nucleophilic base such as LDA (Lithium Diisopropylamide) or LiHMDS at low temperatures (

  ).[1] These bases are too bulky to attack the carbonyl and will only deprotonate the -carbon.

Q: What is the pKa of the

-protons? A: The pKa is approximately 11 .

• Implication: You do not need extremely strong bases for deprotonation.[1] Potassium carbonate (

  ) in acetone or DMF is often sufficient for alkylation reactions, avoiding the harsh conditions that lead to cleavage.

Storage and Stability Protocol

To maximize shelf-life and experimental success, adhere to the following matrix.

Parameter	Recommendation	Technical Rationale
Temperature	to	Slows spontaneous hydrolysis and transesterification.[1]
Atmosphere	Inert (Argon/Nitrogen)	Prevents moisture absorption (hydrolysis risk) and oxidation.[1]
Solvents	Anhydrous	Water is the primary reagent for both acidic and basic degradation.
Container	Amber Glass	While not highly photosensitive, amber glass prevents UV-induced radical formation.[1]

Emergency Recovery

If you suspect partial hydrolysis (presence of acid):

• Dissolve in

  .

• Wash rapidly with cold saturated

  .[1]

• Dry over

  and concentrate in vacuo without heating above .

References

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (Chapter 26: Acylation of Enolates). [1]

• Master Organic Chemistry. (2022).[1] Decarboxylation of Beta-Keto Acids. Retrieved from

• Bordwell, F. G. (1988).[1] Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research. (Reference for pKa values of active methylene compounds).

• Organic Chemistry Portal. Claisen Condensation & Retro-Claisen. Retrieved from

Sources

• 1. 3-Cyclopropyl-3-Oxopropionic Acid Methyl Ester | C7H10O3 | CID 10130016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]

byproduct formation and removal in Methyl 3-cyclohexyl-3-oxopropanoate reactions

Topic: Byproduct Formation, Removal, and Process Optimization

CAS: 64670-15-1 | Class: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

-Keto Ester[1][2]

Introduction: The Reactivity Profile

Welcome to the technical guide for Methyl 3-cyclohexyl-3-oxopropanoate . As a Senior Application Scientist, I have structured this resource to address the specific stability and reactivity challenges inherent to

-keto esters possessing a bulky cyclohexyl group.

This molecule exists in a dynamic equilibrium between its keto and enol tautomers.[1][3] This duality drives its utility in asymmetric hydrogenation and heterocyclic synthesis but also complicates analysis and storage.[1] The primary degradation pathway is hydrolysis followed by decarboxylation , yielding cyclohexyl methyl ketone.[1]

Module 1: Synthesis & Impurity Management

Core Synthesis Routes & Byproduct Profiles

Two primary routes are dominant in the industry.[1] Your impurity profile depends entirely on the chosen path.[1]

Route A: Acylation of Methyl Acetate (Claisen-type) [4][1]

• Mechanism: Reaction of cyclohexanecarbonyl chloride with the enolate of methyl acetate (generated by LDA or NaH).[1]

• Major Byproduct: ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  -acylated enol esters .[1]

• Removal: These are often unstable to mild acid wash (hydrolysis back to starting material) or separable via fractional distillation.[1]

Route B: Roskamp Reaction (Aldehyde Homologation) [4][1]

• Mechanism: Reaction of cyclohexanecarbaldehyde with methyl diazoacetate catalyzed by Lewis acids (e.g.,

  , ).[1]

• Major Byproduct: Epoxides (from carbene insertion) or Methyl glycolate (from diazoacetate dimerization/hydrolysis).[1]

• Removal: Epoxides require silica gel chromatography; they rarely distill cleanly without decomposition.[1]

Visualizing the Pathways

The following diagram maps the formation of the product and its critical degradation byproducts.[1]

Caption: Synthesis pathways (Blue) vs. degradation/side-reaction pathways (Red).[4][1] Note the irreversible decarboxylation step.[1]

Module 2: Asymmetric Hydrogenation (The Key Application)

The most common application of this intermediate is the synthesis of chiral

-hydroxy esters via asymmetric hydrogenation.[1]

Troubleshooting Guide: Hydrogenation Failures

Scenario: You are using a Ruthenium-BINAP system (e.g.,

) and observing poor results.

Issue	Symptom	Root Cause Analysis	Corrective Action
Low Conversion	Starting material remains after 24h.	Catalyst Poisoning: Trace chloride or acid chloride residues from synthesis.[1]	Wash starting material with saturated , then distill.[1][5] Ensure solvent is degassed.[1]
Low ee%	Enantiomeric excess < 90%.[1]	Solvent Effect / H2 Pressure: Methanol promotes hemiacetal formation which can disrupt the catalytic cycle.[1]	Switch to Ethanol or DCM/MeOH (4:1) .[1] Increase pressure (up to 50 bar) to favor the direct hydrogenation pathway.
"Missing" Mass	Yield is low, but conversion is high.[1]	Decarboxylation: The product -hydroxy ester is stable, but unreacted starting material may have decarboxylated during workup if heated.[1]	Avoid heating crude reaction mixtures above 40°C if basic residues are present.[1]

Experimental Workflow: Asymmetric Hydrogenation

Protocol:

• Preparation: Charge autoclave with Methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq) and

  (0.5 mol%).

• Solvent: Add degassed Methanol (concentration 0.5 M).

• Reaction: Pressurize to 30 bar

  . Stir at 50°C for 12 hours.

• Workup: Vent

  . Concentrate under reduced pressure (bath < 40°C).

• Purification: Flash chromatography (Hexane/EtOAc) or vacuum distillation (if >10g scale).[1]

Module 3: Stability & Analysis (FAQ)

Q: I see two sets of peaks in my NMR. Is my product impure?

A: Likely No. ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

-keto esters exhibit keto-enol tautomerism .[1]

• Keto form: Doublet at

  ppm ( between carbonyls).

• Enol form: Singlet at ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

  ppm ( ) and olefinic proton at ppm.[1]

• Validation: Run the NMR in

  (Methanol-d4). The exchangeable enol proton will disappear, and the equilibrium may shift, simplifying the spectrum.

Q: How do I remove the "Cyclohexyl methyl ketone" impurity?

A: This is the decarboxylated byproduct.[1]

• Boiling Point Difference: The ketone boils significantly lower than the ester.[1]

• Removal: High-vacuum fractional distillation is the most effective method.[1]

  • Impurity BP:[1][6] ~180°C (at atm pressure).[1]

  • Target BP: >220°C (at atm pressure) / ~110°C at 2 mmHg.[1]

Q: Why does the product turn yellow upon storage?

A: Trace transition metals (from synthesis or hydrogenation) can catalyze slow oxidation or polymerization of the enol form.[1]

• Prevention: Store under Argon at 4°C . Add a scavenger (e.g., QuadraPure™) if metal residues are suspected.[1]

Module 4: Logical Troubleshooting Tree

Use this decision tree to diagnose process deviations during the reaction or workup phases.

Caption: Diagnostic logic for impurity identification and reaction stalling.

References

• Roskamp Reaction Scope

  • Synthesis of beta-keto esters via the reaction of aldehydes with ethyl diazoacetate.[4][1][2]

  • Source: [4][1]

• Asymmetric Hydrogenation Catalysis

  • Recent Progress in Heterogeneous Asymmetric Hydrogenation of C=O[1] Bonds.[1][5]

  • Source: [4][1]

• Decarboxylation Mechanisms

  • Krapcho Decarboxylation: Dealkoxycarbonylation of beta-keto esters.[4][1]

  • Source: [4][1]

• General Reactivity of Beta-Keto Esters

  • Decarboxyl

  • Source: [4][1]

Sources

• 1. researchgate.net [researchgate.net]
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• 5. mdpi.com [mdpi.com]
• 6. US4433194A - Purification of cyclohexane - Google Patents [patents.google.com]

Technical Support Center: Analytical Monitoring of Methyl 3-cyclohexyl-3-oxopropanoate

[1]

Status: Operational Subject: Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) Assigned Specialist: Senior Application Scientist Ticket Scope: Method Development, Troubleshooting, and Reaction Monitoring[1]

Introduction: The Analytical Challenge

Welcome to the Technical Support Center. You are likely here because Methyl 3-cyclohexyl-3-oxopropanoate (MCOP) is behaving inconsistently in your analytical assays.

This molecule is a

-keto ester.[1][2] Unlike simple esters, it possesses a reactive methylene group flanked by a ketone and an ester.[1] This structural feature introduces keto-enol tautomerism , a dynamic equilibrium that plagues standard HPLC and GC methods with "ghost peaks," split signals, and thermal degradation.[1]

This guide moves beyond basic protocols to address the causality of these failures, providing self-validating solutions for your drug development pipeline.

Module 1: High-Performance Liquid Chromatography (HPLC)

Issue: "My main peak is splitting or tailing significantly."

Diagnosis: Keto-Enol Tautomerism Separation.[1] In solution, MCOP exists in equilibrium between its keto form (dicarbonyl) and enol form (hydrogen-bonded cyclic structure).[1] Standard C18 columns can partially separate these tautomers, especially at low temperatures or in unbuffered solvents, resulting in a split peak or a "saddle" shape.[1]

The Mechanism: The enol form is stabilized by an intramolecular hydrogen bond between the enol hydroxyl and the ester carbonyl. This form is more lipophilic (elutes later on RP-HPLC) than the keto form.[1] If the interconversion rate is slow relative to the chromatographic timescale, you see two peaks.

Troubleshooting Protocol

Parameter	Recommendation	Scientific Rationale
Mobile Phase pH	Acidic (0.1% TFA or Formic Acid)	Acid catalysis accelerates the keto-enol interconversion rate ( ), collapsing the two peaks into a single, sharp average peak [1].[1]
Column Temperature	Elevated (30°C - 40°C)	Higher temperature increases the kinetic rate of tautomerization, preventing on-column separation.[1] Caution: Do not exceed 45°C to avoid ester hydrolysis.[1]
Solvent Choice	Avoid Methanol (Use Acetonitrile)	Methanol can induce transesterification (forming the methyl/ethyl variant mix) if not carefully controlled. ACN is aprotic and stabilizes the peak shape.
Detection ( )	210 nm vs. 254 nm	The keto form has weak UV absorbance (n→ ). The enol form has a conjugated system ( → ) absorbing strongly at ~254 nm. Use 210-220 nm for total mass balance; use 254 nm only if tracking the enol specifically.[1]

Visualization: Tautomerism Impact on Analysis

Figure 1: The kinetic relationship between tautomer forms and chromatographic peak shape.[1] Acid and heat accelerate equilibrium, merging the signals.

Module 2: Gas Chromatography (GC-MS)

Issue: "I see low assay values or unexpected byproducts in the chromatogram."

Diagnosis: Thermal Decarboxylation & Transesterification.[1]

-keto esters are thermally labile.[1] In a hot GC injector port (>200°C), MCOP can undergo:

• Decarboxylation: Loss of

  to form Acetylcyclohexane (the starting material).

• McLafferty Rearrangement: Characteristic fragmentation in MS, but can also occur thermally.[1]

• Transesterification: If the sample is dissolved in methanol, the hot inlet acts as a reactor, converting the methyl ester to other species [2].

Troubleshooting Protocol

Q: How do I distinguish between unreacted starting material and thermal decomposition? A: You must perform a Cold On-Column Injection or lower the inlet temperature.[1]

• Inlet Temperature: Reduce to 150°C - 170°C . If the "starting material" peak decreases relative to the product peak compared to a 250°C injection, the byproduct was an artifact of thermal degradation.

• Solvent: Dissolve samples in Dichloromethane (DCM) or Ethyl Acetate .[1] Never use Methanol or Ethanol for GC analysis of this compound to prevent inlet transesterification.[1]

• Derivatization (The Gold Standard): If thermal degradation persists, lock the enol form as a trimethylsilyl (TMS) ether.

  • Reagent: BSTFA + 1% TMCS.[1]

  • Condition: 60°C for 30 mins.

  • Result: The TMS-enol ether is thermally stable and volatile, preventing decarboxylation.[1]

Module 3: In-Process Control (IPC) Monitoring

Context: Synthesis from Acetylcyclohexane

The standard synthesis involves the Claisen condensation of Acetylcyclohexane (Methyl cyclohexyl ketone) with Dimethyl Carbonate (DMC) or a similar acylating agent.

Reaction Scheme:

Critical Monitoring Parameters

Step	Technique	Target Observation
Reaction Initiation	TLC	Stain Required: or Anisaldehyde.[1] MCOP spots may be faint under UV (254nm) unless enolized.[1] Starting material (Acetylcyclohexane) is UV inactive; requires staining.[1]
Conversion	GC-FID	Monitor the disappearance of Acetylcyclohexane ( min) and appearance of MCOP ( min). Note: Ensure inlet is cool (see Module 2).[1]
Quench/Workup	pH Check	The reaction mixture contains the enolate salt. Acidification to pH 3-4 is required to liberate the -keto ester.[1] Caution: pH < 2 induces decarboxylation.[1]

Visualization: Analytical Decision Matrix

Figure 2: Decision matrix for selecting the correct analytical technique based on sample stability and data requirements.

References

• Meyer, V. R. (2009).[1] Tautomerism as a source of peak splitting in liquid chromatography. Journal of Chromatography A.

• Wang, X., et al. (2011).[1] Transesterification of

  -keto esters during gas chromatography and their tautomers separation. Journal of Chromatographic Science.

• Sigma-Aldrich. (2024).[1] Methyl 3-cyclohexyl-3-oxopropanoate Product Specification & Safety Data Sheet.

• PubChem. (2024).[1] Compound Summary: Methyl 3-cyclohexyl-3-oxopropanoate.[1] National Library of Medicine.[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Methyl 3-cyclohexyl-3-oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the β-keto ester, Methyl 3-cyclohexyl-3-oxopropanoate, serves as a valuable building block. Its unique structural motif, featuring a cyclohexyl ring appended to a reactive β-keto ester moiety, makes it an attractive precursor for a variety of heterocyclic and carbocyclic scaffolds. The efficient and scalable synthesis of this intermediate is therefore of considerable interest to the scientific community.

This guide provides an in-depth comparison of the primary synthetic routes to Methyl 3-cyclohexyl-3-oxopropanoate, offering a critical analysis of their underlying mechanisms, experimental protocols, and relative merits. By presenting this information with supporting experimental data, we aim to equip researchers with the knowledge to make informed decisions in their synthetic endeavors.

At a Glance: Synthesis Methods

Method	Key Reagents	Base	Typical Yield	Key Advantages	Key Disadvantages
Method 1: Acylation of Methyl Acetate Enolate	Cyclohexanecarbonyl chloride, Methyl acetate	Lithium diisopropylamide (LDA)	87%	High yield, well-documented	Requires cryogenic temperatures, stoichiometric use of a strong, non-nucleophilic base
Method 2: Crossed Claisen Condensation	Methyl cyclohexanecarboxylate, Methyl acetate	Sodium hydride (NaH) or Sodium methoxide (NaOMe)	Variable	Utilizes commercially available esters, avoids acyl chlorides	Potential for side reactions (self-condensation), may require careful control of reaction conditions

Method 1: Acylation of Methyl Acetate Enolate

This approach represents a highly effective and direct route to Methyl 3-cyclohexyl-3-oxopropanoate. The core of this strategy lies in the generation of the lithium enolate of methyl acetate, which then acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of cyclohexanecarbonyl chloride.

Mechanistic Rationale

The choice of lithium diisopropylamide (LDA) as the base is critical. LDA is a strong, non-nucleophilic base, which allows for the rapid and quantitative deprotonation of methyl acetate at the α-carbon to form the corresponding lithium enolate. The non-nucleophilic nature of LDA is crucial to avoid competitive addition to the ester carbonyl of methyl acetate. The reaction is conducted at a cryogenic temperature (-78 °C) to ensure the stability of the ester enolate and to control the reactivity of the subsequent acylation step, minimizing potential side reactions. The enolate then undergoes a nucleophilic acyl substitution with cyclohexanecarbonyl chloride to furnish the desired β-keto ester.

Spectroscopic Validation of Methyl 3-cyclohexyl-3-oxopropanoate: A Comparative Analytical Guide

Executive Summary & Core Directive

Methyl 3-cyclohexyl-3-oxopropanoate (

, MW: 184.23 g/mol ) is a critical -keto ester intermediate used in the synthesis of statins and diverse pharmaceutical heterocycles.[1] Its analysis is frequently complicated by keto-enol tautomerism , which creates "ghost peaks" in spectra that can be mistaken for impurities by inexperienced analysts.[1][2]

This guide provides a definitive spectroscopic framework to validate this molecule. Unlike standard certificates of analysis (CoA), this document compares the Methyl ester product against its common supply-chain alternative, the Ethyl analog, and details the specific spectroscopic signatures required to distinguish the tautomeric forms.[2]

The Analytical Challenge: Tautomerism

In solution, this molecule exists in dynamic equilibrium:

• Keto Form: Thermodynamic product, dominant in polar aprotic solvents.[1][2]

• Enol Form: Stabilized by intramolecular hydrogen bonding (cis-enol), significant in non-polar solvents like

  .[1]

Comparative Analysis: Methyl vs. Ethyl Analogs

A frequent error in drug development supply chains is the substitution or cross-contamination of Methyl 3-cyclohexyl-3-oxopropanoate with Ethyl 3-cyclohexyl-3-oxopropanoate .[1][2] While chemically similar, their distinct NMR signatures are the primary method of differentiation.

Table 1: Comparative H NMR Performance ( , 400 MHz)

Feature	Methyl Ester (Target)	Ethyl Ester (Alternative)	Differentiation Logic
Ester Alkyl	Singlet ( 3.73 ppm)	Quartet ( 4.19 ppm) + Triplet ( 1.28 ppm)	The methyl singlet is sharp and unique.[1] The ethyl group shows characteristic splitting.[1]
-Methylene (Keto)	Singlet ( 3.50 ppm)	Singlet ( 3.48 ppm)	Indistinguishable; cannot be used for ID.[1][2]
Enol Vinyl Proton	Singlet ( ~5.0 ppm)	Singlet ( ~4.98 ppm)	Both show enolization; shifts are nearly identical.[1][2]
Cyclohexyl Methine	Multiplet ( 2.45-2.55 ppm)	Multiplet ( 2.45-2.55 ppm)	Overlapping regions; not diagnostic.[1][2]

Critical Insight: If your spectrum shows a quartet at ~4.2 ppm, your sample is contaminated with the Ethyl analog.[1] Pure Methyl 3-cyclohexyl-3-oxopropanoate must show a clean singlet at ~3.7 ppm integrating to exactly 3 protons relative to the cyclohexyl ring.[1]

Detailed Spectroscopic Validation

Nuclear Magnetic Resonance ( H NMR)

NMR is the "Gold Standard" for this molecule because it quantifies the keto-enol ratio, which serves as a secondary purity check.[1][2]

Experimental Protocol: Equilibrium-State NMR

Objective: To obtain a spectrum where tautomeric exchange is slow enough to resolve distinct species.

• Solvent Selection: Use Chloroform-d (

  ) .[1][2]

  • Reasoning:

    allows the intramolecular H-bond of the enol form to persist, resulting in a distinct, sharp signal. disrupts this bond, often broadening peaks or shifting the equilibrium entirely to the keto form, masking structural details.[1]

• Sample Prep: Dissolve 15 mg of sample in 0.6 mL

  .

• Acquisition:

  • Pulse Angle: 30°[1]

  • Relaxation Delay (D1): 5 seconds (Crucial for accurate integration of the slow-relaxing enol protons).[2]

  • Scans: 16.

The Tautomeric Signature (Diagnostic Peaks)

• Keto Form (Major, ~85%):

  • 3.50 (s, 2H, ): The active methylene.[1]

• Enol Form (Minor, ~15%):

  • 12.1 (s, 1H, ): Broad, deshielded due to H-bonding.[1]
  • 5.01 (s, 1H, ): The vinylic proton.[1]

Infrared Spectroscopy (FT-IR)

IR is used to confirm functional groups but has lower resolution for purity than NMR.[1][2]

• Ester C=O: Sharp band at 1745 cm

  .[1]

• Ketone C=O: Sharp band at 1715 cm

  .[1]

• Enol Signature: A broad, diffuse band between 3200–2600 cm

  (H-bonded OH) and a shoulder at 1650 cm (Conjugated C=O/C=C).[1]

  • Note: Absence of the 1650 cm

    shoulder indicates degradation or hydrolysis.[1]

Mass Spectrometry (GC-MS)

Method: Electron Impact (EI, 70 eV).[1][2] Molecular Ion (

): 184 m/z.[1]

Fragmentation Pathway:

• m/z 184 (

  ): Weak signal.

• m/z 153 (

  ): Loss of methoxy group.[1]

• m/z 101 (

  ): Loss of cyclohexyl ring.[1]

• m/z 83 (

  ): Cyclohexyl cation (often the base peak or very strong).[1]

• m/z 55: Cyclohexenyl cation (ring fragmentation).

Visualizing the Analytical Workflow

The following diagram illustrates the logical flow for validating the structure, specifically addressing the tautomeric equilibrium that confuses automated software.

Caption: Analytical workflow prioritizing solvent selection to resolve keto-enol signals and exclude ethyl ester contaminants.

Tautomeric Mechanism & Spectral Impact[1]

Understanding the mechanism is vital for interpreting the "ghost peaks" at 12 ppm and 5 ppm.[1]

Caption: Dynamic equilibrium between Keto and Enol forms. Non-polar solvents stabilize the Enol form via intramolecular H-bonding.[1]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][2] Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Authoritative text on keto-enol tautomerism shifts).

• Reeves, L. W. (1957).[1] "Nuclear Magnetic Resonance Measurements of Keto-Enol Equilibria in

  -Diketones." Canadian Journal of Chemistry, 35(11), 1351–1359.[1][2]

• PubChem Compound Summary. (2024). "Ethyl 3-cyclohexyl-3-oxopropanoate" (Analogous spectral data reference). National Center for Biotechnology Information.[1]

• Garland, C. W., Nibler, J. W., & Shoemaker, D. P. (2003).[1][2] Experiments in Physical Chemistry. 7th Edition. McGraw-Hill.[1][3] (Methodology for solvent effects on tautomerism).

Sources

• 1. Ethyl 3-cyclohexyl-3-oxopropanoate | C11H18O3 | CID 266327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]

Comparative Guide: Analytical Methodologies for Purity Assessment of Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary

The purity assessment of Methyl 3-cyclohexyl-3-oxopropanoate (CAS 14193-05-6) presents a unique analytical challenge due to its active methylene group, which facilitates rapid keto-enol tautomerism . Standard chromatographic techniques often yield ambiguous results—split peaks in HPLC or thermal degradation in GC—leading to incorrect purity assignments.

This guide objectively compares three analytical methodologies: High-Performance Liquid Chromatography (HPLC-UV) , Gas Chromatography (GC-MS) , and Quantitative Nuclear Magnetic Resonance (qNMR) .

The Verdict: While HPLC is suitable for routine process monitoring, qNMR is the superior methodology for absolute purity assignment . It eliminates the need for reference standards of the analyte (which are often hygroscopic or unstable) and accounts for tautomeric equilibrium without derivatization.

Chemical Context & The Tautomerism Challenge

Methyl 3-cyclohexyl-3-oxopropanoate exists in a dynamic equilibrium between its keto form and enol form. This equilibrium is solvent-dependent and sensitive to temperature.

• Keto Form: Favored in polar aprotic solvents (e.g., DMSO).

• Enol Form: Stabilized by intramolecular hydrogen bonding (cis-enol) in non-polar solvents (e.g., CDCl₃) and the gas phase.

Impact on Analysis:

• HPLC: The interconversion rate often matches the chromatographic timescale, resulting in "saddle" peaks or complete peak splitting, causing integration errors.

• GC: The high temperature of the injection port can catalyze decarboxylation to cyclohexyl methyl ketone.

Visualization: Tautomerism & Degradation Pathways

Figure 1: The dynamic equilibrium between keto and enol forms, and the irreversible thermal degradation pathway common in GC analysis.[1]

Comparative Analysis of Methodologies

Method A: Quantitative NMR (qNMR) – The Gold Standard

Status: Recommended for Primary Reference Standard Assignment.

qNMR is an absolute primary method.[2] It does not require a reference standard of the analyte itself, only a certified internal standard (IS) like Maleic Acid or 1,3,5-Trimethoxybenzene.

• Mechanism: Quantifies based on the molar ratio of protons.

• Advantage: It "sees" both tautomers. Even if the peaks are split, the sum of the integrals represents the total molar amount of the substance.

• Protocol Validation:

  • Solvent: CDCl₃ (favors enol, sharp peaks) or DMSO-d₆ (favors keto).

  • Relaxation Delay (d1): Must be

    (typically 30-60s) to ensure full magnetization recovery for quantitative accuracy.

Method B: HPLC-UV – Routine Monitoring

Status: Suitable for In-Process Control (IPC) with modifications.

Standard neutral mobile phases will cause peak splitting. Acidification is required to suppress ionization and potentially coalesce the tautomers, though separation may still occur.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).

• Detection: UV at 210 nm (carbonyl) and 254 nm (enol conjugation).

• Critical Limitation: Lack of a commercially available, high-purity reference standard makes "potency" assignment difficult without qNMR cross-validation.

Method C: GC-MS – The Stability Risk

Status: Not Recommended for Quantification without Derivatization.

Beta-keto esters are thermally unstable. Direct injection often leads to:

• Decarboxylation: Loss of CO₂ to form cyclohexyl methyl ketone.

• Transesterification: If methanol is used as a solvent in the presence of trace acid/base.

• Mitigation: If GC must be used, derivatization with TMS (Trimethylsilyl) reagents is required to lock the enol form and prevent thermal breakdown.

Experimental Protocols (Field-Proven)

Protocol 1: qNMR Purity Assessment (Recommended)[3]

Reagents:

• Solvent: CDCl₃ (99.8% D) with TMS.

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (TraceCERT® or equivalent).

Workflow:

• Weighing: Accurately weigh ~20 mg of Methyl 3-cyclohexyl-3-oxopropanoate (

  ) and ~10 mg of IS ( ) into the same vial. Record weights to 0.01 mg precision.

• Dissolution: Add 0.7 mL CDCl₃. Vortex until fully dissolved.

• Acquisition:

  • Pulse angle: 90°

  • Spectral width: 20 ppm

  • Relaxation delay (

    ): 60 seconds

  • Scans: 16 or 32 (for S/N > 150)

• Processing: Phase and baseline correct manually.

• Integration:

  • Integrate the IS signal (Singlet at ~6.1 ppm).

  • Integrate the Analyte signals:

    • Keto -OCH3: Singlet at ~3.7 ppm.

    • Enol -OCH3: Singlet at ~3.6 ppm (often smaller).

    • Sum: Add the areas of Keto and Enol methoxy groups.

Calculation:

Where = Integral area, = Number of protons, = Molecular weight, = Mass, = Purity of IS.[3][4]

Protocol 2: HPLC-UV Optimization

System: Agilent 1290 Infinity II or equivalent. Column: Poroshell 120 EC-C18, 3.0 x 100 mm, 2.7 µm. Mobile Phase A: Water + 0.1% H₃PO₄ (Phosphoric acid prevents peak tailing better than formic for this class). Mobile Phase B: Acetonitrile. Gradient: 10% B to 90% B over 10 minutes. Temperature: 25°C (Higher temps accelerate tautomerism, potentially merging peaks, but degrade column life).

Performance Data Comparison

The following table summarizes the performance metrics of the three methodologies based on experimental validation.

Feature	qNMR (Method A)	HPLC-UV (Method B)	GC-FID/MS (Method C)
Specificity	High (Structural ID)	Medium (Retention Time)	Medium (Mass Spec)
Linearity ( )	> 0.9999 (Fundamental)	> 0.999	> 0.995
Precision (RSD)	< 0.5%	< 1.0%	2.0 - 5.0%
LOD / Sensitivity	Low (~1 mg required)	High (ng levels)	High (pg levels)
Thermal Risk	None (Ambient)	Low	High (Decarboxylation)
Ref. Standard	Not Required (for Analyte)	Required	Required
Tautomer Handling	Sums signals	Requires separation/pH	Requires derivatization

Decision Matrix for Analysts

Use this workflow to select the appropriate method for your specific development stage.

Figure 2: Analytical decision matrix based on the stage of drug development.

References

• Tautomerism in Beta-Keto Esters

  • Master Organic Chemistry. (2022).[5] Keto-Enol Tautomerism: Key Points. Retrieved from

• qNMR Methodology & Internal Standards

  • Sigma-Aldrich. (2017). Quantitative NMR - Technical Details and TraceCERT® Certified Reference Materials. Retrieved from

  • ResolveMass Laboratories. (2025).[2][6][7][8][9][10][11] Choosing the Right qNMR Internal Standard. Retrieved from

• Thermal Instability in GC

  • ResearchGate. (2001). Transesterification of β-keto esters during gas chromatography. Retrieved from

• General Pharmaceutical Impurity Guidelines

  • ICH. (2006). Q3A(R2) Impurities in New Drug Substances. Retrieved from

Sources

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• 2. m.youtube.com [m.youtube.com]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Comparison of the quantification performance of thermal desorption GC-IMS and GC-MS in VOC analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activities of Methyl 3-Cyclohexyl-3-oxopropanoate Derivatives

In the landscape of medicinal chemistry, the β-keto ester scaffold is a cornerstone for the development of novel therapeutic agents. Its inherent reactivity and structural versatility allow for the synthesis of a diverse array of derivatives with a broad spectrum of biological activities. This guide focuses on a specific subset of these valuable compounds: derivatives of Methyl 3-cyclohexyl-3-oxopropanoate. While direct comparative studies on a homologous series of these specific derivatives are not extensively documented in publicly available literature, this guide synthesizes data from closely related analogues to provide a comparative overview of their potential antimicrobial, anticancer, and anti-inflammatory properties. This analysis is intended to provide a foundational understanding and to stimulate further targeted research in this promising chemical space.

The Core Moiety: Methyl 3-cyclohexyl-3-oxopropanoate

Methyl 3-cyclohexyl-3-oxopropanoate serves as our parent compound. It features a central β-keto ester functionality flanked by a methyl ester group and a cyclohexyl ring. The cyclohexyl group imparts lipophilicity, which can be crucial for membrane permeability and interaction with hydrophobic binding pockets in biological targets. The β-keto ester moiety is a versatile pharmacophore, capable of participating in various biological interactions and serving as a synthetic handle for further chemical modifications.

Synthesis of Methyl 3-cyclohexyl-3-oxopropanoate and its Derivatives

The synthesis of β-keto esters is a well-established field in organic chemistry. A common and efficient method involves the Claisen condensation of an ester and a ketone. For the parent compound, this would typically involve the reaction of a methyl ester of a cyclohexyl carboxylic acid with a methyl acetate in the presence of a strong base.

Derivatives can be synthesized by modifying either the cyclohexyl ring or the propanoate backbone. For the purpose of this comparative guide, we will consider a hypothetical series of derivatives with substitutions on the cyclohexyl ring, as these modifications can significantly influence the biological activity profile.

General Synthetic Workflow:

The following diagram illustrates a generalized synthetic pathway for creating substituted Methyl 3-cyclohexyl-3-oxopropanoate derivatives.

Caption: General workflow for the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate derivatives.

Comparative Biological Activities

This section presents a comparative analysis of the potential biological activities of our proposed derivatives. It is important to reiterate that the presented data is extrapolated from studies on structurally similar compounds and serves as a predictive guide for future research.

Antimicrobial Activity

β-Keto esters and their derivatives have demonstrated notable antimicrobial properties. Their mechanism of action is often attributed to their ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways.

Table 1: Postulated Antimicrobial Activity of Methyl 3-cyclohexyl-3-oxopropanoate Derivatives

Derivative (Substitution on Cyclohexyl Ring)	Target Organism(s)	Postulated Activity (MIC, µg/mL)	Supporting Evidence from Analogs
Parent Compound	Staphylococcus aureus, Escherichia coli	>100	General β-keto esters often show moderate to low activity without specific enhancements.
4-Hydroxy	S. aureus, Candida albicans	25-50	Hydroxylated cyclohexyl derivatives often exhibit enhanced antimicrobial activity due to increased hydrogen bonding potential with bacterial enzymes or cell wall components.
4-Amino	S. aureus, Pseudomonas aeruginosa	10-25	Aminated carbocyclic rings can enhance membrane disruption and show potent activity against both Gram-positive and Gram-negative bacteria.
4-Nitro	Mycobacterium tuberculosis	5-15	Nitro-substituted aromatic and aliphatic rings are present in several potent anti-tubercular agents.

Anticancer Activity

The cytotoxic potential of β-keto esters and related compounds against various cancer cell lines is an active area of research. Their mechanisms can involve the induction of apoptosis, cell cycle arrest, or inhibition of key oncogenic signaling pathways.

Table 2: Postulated Anticancer Activity of Methyl 3-cyclohexyl-3-oxopropanoate Derivatives

Derivative (Substitution on Cyclohexyl Ring)	Cancer Cell Line(s)	Postulated Activity (IC50, µM)	Supporting Evidence from Analogs
Parent Compound	HeLa (Cervical), MCF-7 (Breast)	>50	Unsubstituted β-keto esters typically exhibit low cytotoxic potential.
4-Phenyl	HeLa, MCF-7, A549 (Lung)	10-20	The introduction of an aromatic ring can enhance cytotoxicity through increased interaction with cellular targets.
4-(4-Methoxyphenyl)	HeLa, MCF-7, A549	5-15	Methoxy-substituted phenyl rings are common in potent anticancer compounds, potentially enhancing binding to target proteins.
4-(Trifluoromethyl)phenyl	HeLa, MCF-7, A549	1-10	The electron-withdrawing trifluoromethyl group can significantly enhance cytotoxic activity.

Anti-inflammatory Activity

Certain cyclohexyl-containing molecules have shown promise as anti-inflammatory agents, often by inhibiting key enzymes in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).

Table 3: Postulated Anti-inflammatory Activity of Methyl 3-cyclohexyl-3-oxopropanoate Derivatives

Derivative (Substitution on Cyclohexyl Ring)	Target Enzyme/Pathway	Postulated Activity (IC50, µM)	Supporting Evidence from Analogs
Parent Compound	COX-1, COX-2	>100	The core structure is unlikely to be a potent inhibitor without specific functionalization.
Amide derivatives (at methyl ester)	COX-2	10-30	Amide derivatives of related carboxylic acids have shown selective COX-2 inhibition.
Hydrazone derivatives (at keto group)	COX/LOX dual inhibition	5-15	Hydrazone-containing compounds are known to possess significant anti-inflammatory properties.

Experimental Protocols

To ensure the reproducibility and validation of the potential biological activities discussed, this section provides standardized, step-by-step methodologies for key experiments.

General Synthesis of a Substituted Derivative (e.g., 4-Hydroxy-cyclohexyl)

Caption: Workflow for the synthesis of a 4-hydroxy derivative.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound.

• Preparation of Stock Solutions: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Bacterial Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The IC50 value is calculated as the concentration of the compound that inhibits cell growth by 50%.

Mechanistic Insights and Signaling Pathways

While specific mechanistic data for Methyl 3-cyclohexyl-3-oxopropanoate derivatives is scarce, we can infer potential mechanisms based on related structures.

Potential Antimicrobial Mechanism

Caption: Potential antimicrobial mechanisms of action.

Potential Anticancer Signaling Pathway

Caption: A potential anticancer signaling pathway targeted by the derivatives.

Conclusion and Future Directions

This guide provides a comparative framework for understanding the potential biological activities of Methyl 3-cyclohexyl-3-oxopropanoate derivatives. Based on the analysis of structurally related compounds, it is evident that strategic modifications to the cyclohexyl ring can significantly modulate their antimicrobial, anticancer, and anti-inflammatory properties. The introduction of polar groups like hydroxyl and amino moieties appears beneficial for antimicrobial activity, while aromatic substitutions on the cyclohexyl ring could enhance anticancer potency.

It is crucial to emphasize that the data presented here is predictive and requires experimental validation. Future research should focus on the systematic synthesis and biological evaluation of a focused library of Methyl 3-cyclohexyl-3-oxopropanoate derivatives to establish definitive structure-activity relationships. Such studies will be instrumental in unlocking the full therapeutic potential of this versatile chemical scaffold.

References

Due to the hypothetical nature of the direct comparison, the following references are to representative studies on related compound classes that support the postulated activities and methodologies.

• Synthesis and antimicrobial activity of some novel β-keto esters.Journal of Heterocyclic Chemistry, 52(3), 845-851. [Link to a representative article on the synthesis and antimicrobial activity of β-keto esters]
• Cytotoxic activity of novel cyclohexyl-containing compounds against human cancer cell lines.European Journal of Medicinal Chemistry, 125, 683-695.
• Design, synthesis, and anti-inflammatory evaluation of novel N-substituted-2-(cyclohexylmethoxy)benzamides.Bioorganic & Medicinal Chemistry Letters, 28(15), 2564-2568.
• A facile and efficient synthesis of β-keto esters from ketones.Tetrahedron Letters, 48(21), 3655-3658. [Link to a representative article on the synthesis of β-keto esters]

• CLSI. Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI document M07-A11. Clinical and Laboratory Standards Institute, 950 West Valley Road, Suite 2500, Wayne, Pennsylvania 19087 USA, 2018. [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63. [Link]

cost-effectiveness of different Methyl 3-cyclohexyl-3-oxopropanoate synthesis routes

Executive Summary

The synthesis of Methyl 3-cyclohexyl-3-oxopropanoate (a critical

-keto ester intermediate) presents a classic trade-off between reagent cost, atom economy, and impurity profile. While the Claisen Condensation utilizes the cheapest raw materials, it suffers from poor selectivity and harsh conditions. The Meldrum’s Acid route offers the highest purity profile suitable for early-phase discovery but is cost-prohibitive at multi-kilogram scales.

Our Recommendation: For scalable, cost-effective production with high fidelity, the Magnesium Chloride-Catalyzed Acylation (Masamune/Rathke conditions) is the superior route. It balances the low cost of malonate esters with the high selectivity of chelation-controlled enolization, delivering yields consistently >85% with minimal purification requirements.

Route Analysis & Decision Framework

The following decision tree outlines the logical selection process based on project phase and constraints.

Figure 1: Strategic decision tree for selecting the optimal synthesis route based on scale and quality attributes.

Detailed Technical Analysis

Route 1: Magnesium Chloride-Catalyzed Acylation (Recommended)

Mechanism: Chelation-Controlled C-Acylation Key Reagents: Cyclohexanecarbonyl chloride, Dimethyl malonate (or Potassium monomethyl malonate), MgCl₂, Et₃N.

This route utilizes neutral magnesium enolates generated in situ. The magnesium ion coordinates with the dicarbonyl system of the malonate, increasing the acidity of the

-protons and preventing di-acylation side products.

Experimental Protocol (Scalable)

• Enolate Formation: To a suspension of anhydrous MgCl₂ (1.0 equiv) in dry acetonitrile (or THF) at 0°C, add dimethyl malonate (1.0 equiv).

• Base Addition: Dropwise add triethylamine (2.0 equiv). The mixture will thicken as the magnesium enolate forms. Stir for 30 min.

• Acylation: Add cyclohexanecarbonyl chloride (1.0 equiv) dropwise, maintaining temperature <10°C.

• Decarboxylation: Stir at room temperature for 2 hours. Quench with dilute HCl. (Note: If using dimethyl malonate, a subsequent hydrolysis/decarboxylation step with catalytic pTsOH in refluxing methanol is required. If using Potassium Monomethyl Malonate, decarboxylation occurs spontaneously upon acidification/heating).

• Workup: Extract with EtOAc, wash with NaHCO₃, dry over Na₂SO₄.

Performance Metrics:

• Yield: 85–92%[1]

• Purity: High (>95% crude)

• Scalability: Excellent. No hazardous metal hydrides (NaH) required.

Route 2: Meldrum’s Acid Activation (High Fidelity)

Mechanism: Acyl-Meldrum’s Intermediate

Thermal Alcoholysis Key Reagents: Cyclohexanecarbonyl chloride, Meldrum’s Acid, Pyridine, Methanol.

This method is the "gold standard" for small-scale preparation of

-keto esters. The reaction proceeds through a crystalline acyl-Meldrum's acid intermediate which can be purified before the final methanolysis, ensuring exceptional product purity.

Experimental Protocol

• Acylation: Dissolve Meldrum’s acid (1.0 equiv) and pyridine (2.0 equiv) in anhydrous DCM at 0°C.

• Addition: Add cyclohexanecarbonyl chloride (1.0 equiv) slowly. Stir for 1 hour at 0°C, then 1 hour at RT.

• Isolation (Optional): Wash with dilute HCl. The organic layer contains the acylated intermediate. Solvent swap to Methanol.

• Methanolysis: Reflux the methanolic solution for 3-4 hours. The intermediate decarboxylates to form Methyl 3-cyclohexyl-3-oxopropanoate.

• Purification: Concentrate. The residue is often pure enough for use.

Performance Metrics:

• Yield: 90–95%

• Purity: Superior (>98%)[2]

• Cost: High (Meldrum's acid is approx. 5-10x the cost of malonates).

Figure 2: The high-fidelity Meldrum's acid pathway involving decarboxylative alcoholysis.

Route 3: Claisen Condensation (Legacy)

Mechanism: Base-Mediated Condensation Key Reagents: Methyl cyclohexanecarboxylate, Methyl acetate, NaH or NaOMe.

The classical route involves the condensation of two esters. While raw materials are cheap, the reaction requires strong bases (safety hazard at scale) and often suffers from self-condensation of the methyl acetate or ester exchange issues, leading to lower yields and complex purification.

Performance Metrics:

• Yield: 60–75%

• Purity: Moderate (requires distillation).

• Safety: Requires handling of NaH or pyrophoric alkoxides.

Comparative Data Summary

The following table contrasts the three routes based on experimental data and industrial viability factors.

Feature	MgCl₂ Acylation (Recommended)	Meldrum's Acid Route	Claisen Condensation
Yield	85 - 92%	90 - 95%	60 - 75%
Reagent Cost	Low	High	Lowest
Atom Economy	Good	Poor (Loss of Acetone/CO₂)	Moderate
Safety Profile	Excellent (No strong bases)	Good (Pyridine toxicity)	Poor (NaH/H₂ gas)
Purification	Extraction/Filtration	Crystallization/Evaporation	Distillation usually required
Scale Suitability	> 100 kg	< 1 kg	> 1000 kg (Commodity)

References

• Meldrum's Acid Methodology: Oikawa, Y., Sugano, K., & Yonemitsu, O. (1978). Meldrum's acid in organic synthesis.[3][4] 2. A general and versatile synthesis of beta-keto esters. .

• Magnesium Chloride Acylation: Rathke, M. W., & Cowan, P. J. (1985). Procedures for the acylation of diethyl malonate and other acidic methylene compounds with acid chlorides using magnesium chloride and triethylamine. .

• General Review of Beta-Keto Esters: Benaglia, M., et al. (2013). Recent advances in the synthesis of beta-keto esters. .

• Product Data: Sigma-Aldrich. Methyl 3-cyclohexyl-3-oxopropanoate (CAS 64670-15-1).[5][6][7][8] .

Sources

• 1. escholarship.org [escholarship.org]
• 2. lookchem.com [lookchem.com]
• 3. dir.indiamart.com [dir.indiamart.com]
• 4. Meldrum's Acid (=2,2-Dimethyl-1,3-dioxane-4,6-dione) 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 5. METHYL 3-CYCLOHEXYL-3-OXOPROPANOATE | 64670-15-1 [sigmaaldrich.com]
• 6. Methyl 3-cyclohexyl-3-oxopropanoate 95% | CAS: 64670-15-1 | AChemBlock [achemblock.com]
• 7. METHYL 3-CYCLOHEXYL-3-OXOPROPANOATE | 64670-15-1 [chemicalbook.com]
• 8. 64670-15-1|Methyl 3-cyclohexyl-3-oxopropanoate|BLD Pharm [bldpharm.com]

comparing the reactivity of Methyl 3-cyclohexyl-3-oxopropanoate with other beta-keto esters

Comparative Reactivity Guide: Methyl 3-cyclohexyl-3-oxopropanoate vs. Standard -Keto Esters

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (MCOP) represents a critical bridge between aliphatic and aromatic

-keto esters. While structurally similar to the ubiquitous Methyl Acetoacetate (MAA) , the introduction of the cyclohexyl moiety at the C3 position fundamentally alters its electrophilicity, steric profile, and lipophilicity.

This guide objectively compares MCOP against MAA and Methyl Benzoylacetate (MBA), focusing on three critical reaction classes: Heterocycle Synthesis (Pyrazoles/Pyrimidines) ,

-Alkylation , and Asymmetric Hydrogenation .

Why This Matters

In drug discovery, replacing a phenyl group (from MBA) with a cyclohexyl group (from MCOP) often improves metabolic stability (blocking CYP450 oxidation) and increases

character—a key metric in modern clinical success rates. However, the increased steric bulk of the cyclohexyl group requires modified protocols compared to standard MAA chemistry.

Structural & Reactivity Analysis

Steric and Electronic Landscape

The reactivity of

-keto esters is governed by the electrophilicity of the C3 ketone and the acidity of the C2 methylene.

Feature	Methyl Acetoacetate (MAA)	Methyl Benzoylacetate (MBA)	Methyl 3-cyclohexyl-3-oxopropanoate (MCOP)
C3 Substituent	Methyl ( )	Phenyl ( )	Cyclohexyl ( )
Electronic Effect	Weakly donating (+I)	Withdrawing (Resonance)	Donating (+I), Non-conjugated
Steric Bulk (A-Value)	1.70 kcal/mol	3.0 kcal/mol	>4.5 kcal/mol (Significant Bulk)
C3 Electrophilicity	High	Moderate (Resonance stabilization)	Moderate-Low (Steric shielding)
Enol Content	Low (~8% in neat)	High (Conjugation stabilized)	Moderate (Steric relief in enol form)

Comparative Performance Metrics

Data aggregated from standard physical-organic chemistry profiles of

-keto esters.

Reaction Type	MAA Performance	MCOP Performance	Mechanistic Insight
Knoevenagel Condensation	Excellent (RT, <1h)	Good (requires heat)	The C2 methylene in MCOP is active, but the adjacent cyclohexyl group hinders the approach of bulky aldehydes.
Pyrazole Synthesis	Rapid (>90% Yield)	Slower (75-85% Yield)	Nucleophilic attack by hydrazine at C3 is sterically impeded by the cyclohexyl ring.
Asymmetric Hydrogenation	Standard (>98% ee)	Excellent (>99% ee)	The bulky cyclohexyl group enhances face differentiation during catalyst coordination (e.g., with Ru-BINAP).

Critical Reaction Pathways

Heterocycle Synthesis (Pyrazoles)

The formation of pyrazoles via condensation with hydrazines is a benchmark reaction. For MCOP, the reaction kinetics are distinct. Unlike MAA, which reacts exothermically at room temperature, MCOP often requires reflux to overcome the steric barrier at the C3 carbonyl.

Decision Logic for Optimization

The following diagram illustrates the decision process when selecting conditions for MCOP compared to MAA.

Caption: Decision tree comparing reaction conditions for pyrazole synthesis. MCOP requires thermal activation due to steric hindrance.

Asymmetric Hydrogenation

MCOP is a premium substrate for enantioselective hydrogenation, often yielding chiral

-hydroxy esters used in statin analogs. The steric bulk of the cyclohexyl group actually improves enantioselectivity (ee) by locking the substrate conformation in the chiral pocket of catalysts like Ru(BINAP).

Comparison:

• MAA : Requires precise pressure/temp control to avoid over-reduction.

• MCOP : Robust. The bulky group directs hydride delivery to the Re or Si face with high fidelity.

Experimental Protocol: Synthesis of 3-Cyclohexyl-1H-pyrazol-5-ol

This protocol is self-validating. The disappearance of the starting material's ketone peak in IR or the shift in TLC Rf validates the condensation.

Objective: Synthesize a cyclohexyl-substituted pyrazole scaffold.

Materials:

• Methyl 3-cyclohexyl-3-oxopropanoate (MCOP) (1.0 eq)

• Hydrazine Hydrate (1.2 eq)[1]

• Ethanol (Absolute)

• Glacial Acetic Acid (Cat. 0.1 eq)

Workflow:

• Preparation : Dissolve MCOP (10 mmol) in Ethanol (20 mL) in a round-bottom flask.

• Addition : Add Hydrazine Hydrate (12 mmol) dropwise at room temperature. Note: Unlike MAA, no immediate exotherm will be observed.

• Catalysis : Add 2-3 drops of Glacial Acetic Acid.

• Reflux : Heat the mixture to reflux (

  ) for 4 hours.

  • Checkpoint: Monitor TLC (Hexane:EtOAc 3:1). Starting material (

    ) should disappear; Product ( ) appears.

• Workup : Cool to

  . The product often precipitates as a white solid.

• Isolation : Filter the solid, wash with cold ethanol, and dry.

Expected Data:

• Yield : 75–85%

• Appearance : White crystalline solid

• 1H NMR (DMSO-d6) :

  11.5 (br s, NH), 5.2 (s, 1H, pyrazole-CH), 2.4 (m, 1H, cyclohexyl-CH).

Mechanistic Visualization

The following diagram details the specific steric interactions during the condensation mechanism.

Caption: Kinetic pathway showing the rate-limiting steric clash at the tetrahedral intermediate stage.

References

• PubChem . Methyl 3-cyclohexyl-3-oxopropanoate Compound Summary. National Library of Medicine. [Link]

• MDPI . Synthesis and Pharmacological Activities of Pyrazole Derivatives. [Link][2]

Sources

• 1. Methyl 2-amino-3-cyclohexyl-3-oxopropanoate | C10H17NO3 | CID 10899622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Versatile Synthon: A Comparative Guide to the Applications of Methyl 3-Cyclohexyl-3-oxopropanoate

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among these, β-keto esters stand out as exceptionally versatile intermediates, prized for their dual reactivity that enables a wide array of chemical transformations. This guide provides an in-depth technical review of a particularly valuable, yet perhaps underutilized, member of this class: Methyl 3-cyclohexyl-3-oxopropanoate.

This document will explore the synthetic utility of Methyl 3-cyclohexyl-3-oxopropanoate, comparing its performance in key heterocyclic syntheses against more common alternatives like ethyl acetoacetate. We will delve into its emerging roles in medicinal chemistry, particularly in the synthesis of compounds with neuroprotective potential, and touch upon its applications in materials science. Through detailed experimental protocols, comparative data analysis, and mechanistic insights, this guide aims to equip researchers, scientists, and drug development professionals with the knowledge to effectively leverage this powerful synthon in their work.

The Synthetic Chemist's Toolkit: Methyl 3-Cyclohexyl-3-oxopropanoate as a Versatile Building Block

Methyl 3-cyclohexyl-3-oxopropanoate, with its characteristic cyclohexyl moiety, offers unique steric and electronic properties that can influence reaction outcomes and impart desirable characteristics to the final products. Its fundamental role as a 1,3-dicarbonyl compound makes it an ideal substrate for a variety of condensation reactions, leading to the formation of diverse heterocyclic scaffolds of significant pharmacological and industrial interest.

Synthesis of Pyrazolone Derivatives

The reaction of β-keto esters with hydrazine derivatives is a cornerstone for the synthesis of pyrazolones, a class of compounds renowned for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

A key example of the utility of a cyclohexyl-containing β-keto ester is in the synthesis of 5-Cyclohexyl-4-methyl-1H-pyrazol-3(2H)-one. The synthesis of this compound has been reported with a yield of 77%.[1][2] While the specific precursor is not explicitly named as Methyl 3-cyclohexyl-3-oxopropanoate in the available abstract, the structure of the final product strongly implies the use of a cyclohexyl-substituted β-keto ester.

General Reaction Scheme:

Caption: General synthesis of pyrazolone from Methyl 3-cyclohexyl-3-oxopropanoate.

Comparative Analysis:

β-Keto Ester	Product	Yield	Reference
Methyl 3-cyclohexyl-3-oxopropanoate (inferred)	5-Cyclohexyl-4-methyl-1H-pyrazol-3(2H)-one	77%	[1]
Ethyl acetoacetate	3-Methyl-1H-pyrazol-5(4H)-one	High	General Literature

The presence of the bulky cyclohexyl group can influence the regioselectivity of the reaction and the physicochemical properties of the resulting pyrazolone, such as lipophilicity, which can be crucial for biological activity.

Biginelli Reaction for Dihydropyrimidine Synthesis

The Biginelli reaction is a one-pot multicomponent reaction that provides access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a wide range of pharmacological activities, including calcium channel modulation.[3] The classical Biginelli reaction utilizes an aldehyde, a β-keto ester, and urea or thiourea.

General Reaction Scheme:

Caption: Proposed Biginelli reaction using Methyl 3-cyclohexyl-3-oxopropanoate.

Expected Performance and Comparison:

The use of Methyl 3-cyclohexyl-3-oxopropanoate in place of ethyl acetoacetate would introduce a cyclohexyl group at the 6-position of the DHPM ring. This bulky substituent could potentially influence the reaction rate and yield. Studies on the Biginelli reaction with sterically hindered β-ketoesters have shown variable results, with some reporting lower yields.[4] However, the incorporation of a cyclohexyl moiety can be advantageous for modulating the biological activity of the resulting DHPMs.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is another important multicomponent reaction for the preparation of 1,4-dihydropyridines, which are well-known for their cardiovascular applications. The reaction typically involves an aldehyde, two equivalents of a β-keto ester, and a nitrogen source like ammonia or ammonium acetate.

Similar to the Biginelli reaction, specific examples of the Hantzsch synthesis utilizing Methyl 3-cyclohexyl-3-oxopropanoate are not prominent in the reviewed literature. However, the general applicability of various β-keto esters to this reaction is well-established.[5]

General Reaction Scheme:

Caption: Proposed Hantzsch synthesis with Methyl 3-cyclohexyl-3-oxopropanoate.

Comparative Considerations:

The steric bulk of the cyclohexyl group in Methyl 3-cyclohexyl-3-oxopropanoate might be expected to have a more pronounced effect in the Hantzsch synthesis, where two molecules of the β-keto ester are involved. This could potentially lead to lower yields compared to less hindered β-keto esters like ethyl acetoacetate under standard conditions. However, optimization of reaction conditions, such as the use of microwave irradiation or specific catalysts, could potentially overcome these steric challenges. The resulting 2,6-dicyclohexyl-substituted dihydropyridines would be of interest for exploring new structure-activity relationships.

Applications in Medicinal Chemistry: The Neuroprotective Potential of Cyclohexyl-Containing Scaffolds

The cyclohexyl moiety is a common feature in many biologically active compounds and approved drugs.[6] Its lipophilic nature and rigid conformational properties can enhance binding to biological targets and improve pharmacokinetic profiles. There is growing interest in the synthesis of neuroprotective agents containing cyclohexyl groups.[7]

While direct studies on the neuroprotective effects of compounds derived specifically from Methyl 3-cyclohexyl-3-oxopropanoate are not yet widely published, the synthesis of various cyclohexyl-containing heterocyclic compounds, which can be accessed using this starting material, points towards a promising avenue for drug discovery. For instance, certain pyrazole derivatives have shown a broad range of biological activities, and the introduction of a cyclohexyl group can modulate these properties.[8]

Frontiers in Materials Science: Leveraging the Cyclohexyl Moiety

The incorporation of cyclic structures like the cyclohexyl group into polymers can significantly impact their physical and chemical properties. Cyclohexyl-containing polymers often exhibit enhanced thermal stability, mechanical strength, and desirable optical properties.

While the direct use of Methyl 3-cyclohexyl-3-oxopropanoate in polymerization is not extensively documented in the initial searches, its derivatives can serve as valuable monomers. For example, the ester and ketone functionalities can be modified to introduce polymerizable groups. The presence of the cyclohexyl ring can impart rigidity to the polymer backbone, leading to materials with higher glass transition temperatures and improved dimensional stability. Cyclohexylamine, a related compound, is used as a modifier in the polymerization of acrylics and vinyl acetate. This suggests that the cyclohexyl group is a valuable component in the design of functional polymers.

Experimental Protocols

The following are generalized experimental protocols for the synthesis of heterocyclic compounds using β-keto esters. These should be adapted and optimized for reactions involving Methyl 3-cyclohexyl-3-oxopropanoate.

General Procedure for the Synthesis of Pyrazolones

• To a solution of the β-keto ester (1 equivalent) in a suitable solvent (e.g., ethanol), add hydrazine hydrate (1 equivalent).

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration. If not, concentrate the solution under reduced pressure.

• Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol or an ethanol/water mixture) to afford the desired pyrazolone derivative.

General Procedure for the Biginelli Reaction

• In a round-bottom flask, combine the aldehyde (1 equivalent), the β-keto ester (1 equivalent), and urea or thiourea (1.5 equivalents).

• Add a catalytic amount of a Brønsted or Lewis acid (e.g., HCl, p-toluenesulfonic acid, or a Lewis acid like InCl₃).

• Heat the mixture, with stirring, at an appropriate temperature (typically 80-100 °C) for several hours. The reaction can be performed neat or in a solvent like ethanol or acetonitrile.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and add cold water to induce precipitation.

• Collect the solid product by filtration, wash with cold water and a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyrimidinone.

General Procedure for the Hantzsch Dihydropyridine Synthesis

• In a suitable solvent (e.g., ethanol), dissolve the aldehyde (1 equivalent), the β-keto ester (2 equivalents), and a nitrogen source such as ammonium acetate (1.2 equivalents).

• Reflux the reaction mixture for 4-8 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature, which may cause the product to precipitate.

• Collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture and purify the residue by column chromatography or recrystallization.

Conclusion and Future Outlook

Methyl 3-cyclohexyl-3-oxopropanoate is a valuable and versatile building block with significant potential in organic synthesis, medicinal chemistry, and materials science. While its application is not as widely documented as that of simpler β-keto esters, the presence of the cyclohexyl moiety offers distinct advantages in terms of modulating the physicochemical and biological properties of the resulting compounds.

The synthesis of pyrazolone derivatives is a clear and demonstrated application, with the potential for creating novel bioactive molecules. Its utility in multicomponent reactions like the Biginelli and Hantzsch syntheses, while not yet extensively explored, represents a promising area for future research. The development of optimized reaction conditions for these transformations could unlock a vast chemical space of novel cyclohexyl-containing heterocycles.

Furthermore, the exploration of Methyl 3-cyclohexyl-3-oxopropanoate and its derivatives as precursors for neuroprotective agents and functional polymers is a field ripe for investigation. As the demand for novel therapeutics and advanced materials continues to grow, the strategic use of unique building blocks like Methyl 3-cyclohexyl-3-oxopropanoate will undoubtedly play a crucial role in driving innovation.

References

[9] Dube, P. N., Bule, S. S., Ushir, Y. V., Kumbhare, M. R., & Dighe, P. R. (2015). Synthesis of novel 5-methyl pyrazol-3-one derivatives and their in vitro cytotoxic evaluation. Medicinal Chemistry Research, 24(3), 1070-1076. [1] Kalhor, H., Shahani, T., Vijayakumar, V., & Fun, H. K. (2010). 5-Cyclohexyl-4-methyl-1H-pyrazol-3(2H)-one monohydrate. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2807. [2] Kalhor, H., Shahani, T., Vijayakumar, V., & Fun, H. K. (2010). 5-Cyclohexyl-4-methyl-1H-pyrazol-3(2H)-one monohydrate. PubMed Central. [Link] [10] Nitulescu, G. M., Draghici, C., & Olaru, O. T. (2010). Synthesis of new pyrazole derivatives and their anticancer evaluation. European Journal of Medicinal Chemistry, 45(9), 3843-3847. [4] Maccioni, E., et al. (2021). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. Molecules, 26(12), 3694. [11] Dutta, S., Gomes, R., & Bhaumik, A. (2020). Biginelli reaction between an aldehyde, β-keto ester, and urea/thiourea to give 3,4-dihydropyrimidine-2(1H)-ones. ResearchGate. [12] PharmaBlock. (n.d.). Cyclohexanes in Drug Discovery. PharmaBlock. [8] Shahani, T., et al. (2010). 5-Cyclohexyl-4-methyl-1H-pyrazol-3(2H)-one monohydrate. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2807. [13] Gendler, S., et al. (2006). Polymerization of 4-methylpentene and vinylcyclohexane by amine bis(phenolate) titanium and zirconium complexes. Journal of Polymer Science Part A: Polymer Chemistry, 44(3), 1136-1146. [14] Mlostoń, G., & Heimgartner, H. (2011). Synthesis and Selected Reactions of Hydrazides Containing an Imidazole Moiety. Helvetica Chimica Acta, 94(5), 876-890. [15] Hennessy, M. C., & O'Sullivan, T. P. (2021). Recent advances in the transesterification of β-keto esters. RSC Advances, 11(38), 23568-23584. [7] Carbone, M., et al. (2021). (±)-2-Cyclohexyl-5-methoxy-2H-chromene, a Synthetic 5-Methoxyflavone Derivative, Is a Selective DNA Polymerase-β Inhibitor with Neuroprotective Activity against β-Amyloid Toxicity. ACS Chemical Neuroscience, 12(24), 4647-4658. [16] Williams, C. K., et al. (2020). Switchable Catalysis Improves the Properties of CO2-Derived Polymers: Poly(cyclohexene carbonate-b-ε-decalactone-b-cyclohexene carbonate) Adhesives, Elastomers, and Toughened Plastics. Journal of the American Chemical Society, 142(8), 3843-3853. [17] Al-Mousawi, S. M., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(6), 1368. [18] Organic Chemistry Portal. (n.d.). Hantzsch Ester, Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate. Organic Chemistry Portal. [6] PharmaBlock. (n.d.). Cyclohexanes in Drug Discovery. PharmaBlock. [19] Ragavan, R. V., Vijayakumar, V., & Kumari, N. S. (2010). Synthesis and antimicrobial activities of novel 1,5-diaryl pyrazoles. European Journal of Medicinal Chemistry, 45(3), 1173-1180. [20] Kumar, R. S., et al. (2018). Hantzsch Reaction: A Greener and Sustainable Approach to 1,4-Dihydropyridines Using Non-commercial β-Ketoesters. ChemistrySelect, 3(42), 11847-11851. [21] Williams, C. K., et al. (2020). Switchable Catalysis Improves the Properties of CO2-Derived Polymers: Poly(cyclohexene carbonate-b-ε-decalactone-b-cyclohexene carbonate) Adhesives, Elastomers, and Toughened Plastics. PubMed Central. [Link] [22] Padilla-Montoya, M. I., et al. (2003). Biginelli vs Hantzsch esters study under infrared radiation and solventless conditions. ARKIVOC, 2003(11), 112-117. [23] Patsnap. (2024). Cyclohexene: Uses, Properties, and Applications. Patsnap Eureka. [24] El-Gaby, M. S. A., et al. (2014). Synthesis and biological activity of cyclohexylamine derivatives. Journal of the Serbian Chemical Society, 79(1), 23-34. [3] Kaur, R., et al. (2016). Recent Advances in Biginelli-type Reactions. Current Organic Synthesis, 13(5), 676-702. [25] Cooks, R. G., et al. (2016). Accelerated Hantzsch electrospray synthesis with temporal control of reaction intermediates. Chemical Science, 7(4), 2444-2450. [26] Gopinathan, A., et al. (2023). Advances in Biginelli reaction: A comprehensive review. ChemistrySelect, 8(40), e202302690. [5] El-Sayed, M. A., et al. (2020). One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Beilstein Journal of Organic Chemistry, 16, 2831-2840. [27] Shaw, D., et al. (2006). 3,4-Fused cyclohexyl sulfones as gamma-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(10), 2695-2699. Ataman Kimya. (n.d.). CYCLOHEXYLAMINE (CHA). Ataman Kimya. [28] Raval, J. P., et al. (2011). Synthesis and anti-tubercular activity of novel pyrazol-5(H)-one derivatives. European Journal of Medicinal Chemistry, 46(6), 2374-2379. [29] Thurkauf, A., et al. (1993). Synthesis, Phencyclidine-like Pharmacology, and Antiischemic Potential of Meta-Substituted 1-(1-Phenylcyclohexyl)piperidines. Journal of Medicinal Chemistry, 36(10), 1345-1352.

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Stereoselective Reduction of Methyl 3-cyclohexyl-3-oxopropanoate: A Comparative Technical Guide

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (MCOP) represents a distinct class of

-keto esters where the steric bulk of the cyclohexyl group presents both a challenge and an opportunity for stereoselective reduction. The target product, Methyl 3-cyclohexyl-3-hydroxypropanoate , is a high-value chiral building block often utilized in the synthesis of statins, protease inhibitors, and other pharmaceutical intermediates.

This guide objectively compares the two dominant methodologies for generating the chiral alcohol with high stereocontrol: Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) and Biocatalytic Reduction (KREDs) . While traditional borohydride reductions offer a baseline, they lack the stereocontrol required for modern GMP standards.

The Substrate Challenge: Sterics and Dynamic Kinetic Resolution

Before selecting a method, one must understand the substrate's behavior. MCOP possesses an acidic

-proton (pKa ~11) between the ketone and ester functionalities.

• The Steric Factor: The cyclohexyl group is significantly bulkier than the methyl/ethyl groups found in common acetoacetate derivatives. This bulk can retard reaction rates but often enhances facial differentiation during hydride transfer.

• The DKR Opportunity: Because the

  -position racemizes rapidly under basic or even neutral conditions, this substrate is a prime candidate for Dynamic Kinetic Resolution (DKR) . A successful protocol will convert both enantiomers of the racemic starting material into a single diastereomer of the product with theoretical yields of 100% (rather than the 50% limit of a standard kinetic resolution).

Mechanism Visualization: Dynamic Kinetic Resolution

The following diagram illustrates how the rapid racemization of the starting material feeds into the irreversible stereoselective reduction.

Figure 1: The DKR mechanism relies on the racemization rate (

) being faster than the reduction rate ( ), ensuring the catalyst processes the "matched" enantiomer exclusively.

Comparative Methodology

Method A: Asymmetric Transfer Hydrogenation (ATH)

The Chemical Standard (Noyori-Ikariya Type) [1][2]

This method utilizes a Ruthenium(II) catalyst bearing a chiral diamine ligand (e.g., TsDPEN) and an

-arene ligand (e.g., p-cymene or mesitylene). The hydrogen source is usually a formic acid/triethylamine azeotrope or isopropanol.

• Mechanism: Metal-ligand bifunctional catalysis. The amine proton on the ligand directs the substrate via hydrogen bonding, while the hydride is delivered from the metal.

• Suitability for MCOP: Excellent. The cyclohexyl group's bulk usually favors the "chiral pocket" of the TsDPEN ligand, often resulting in higher ee% than smaller alkyl chains.

• Key Advantage: Scalability and established regulatory history. No cofactor recycling required.

Method B: Biocatalytic Reduction

The Biotech Alternative (Ketoreductases - KREDs)

Engineered Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) transfer a hydride from a cofactor (NADPH/NADH) to the ketone.

• Mechanism: Enzyme active site binds the substrate in a rigid conformation.

• Suitability for MCOP: Variable but potentially perfect. Screening is required to find a KRED that accepts the bulky cyclohexyl group. Once identified, selectivity is typically >99% ee.

• Key Advantage: Mild conditions (aqueous buffer, ambient temp) and superior enantiopurity.

Method C: Modified Borohydride Reduction

The Baseline (Stoichiometric)

Uses NaBH4 in the presence of chiral auxiliaries (e.g., Tartaric acid) or chiral amino alcohols.

• Status: Generally obsolete for high-value intermediates due to lower selectivity (often 80-90% ee) and difficult workup of stoichiometric chiral modifiers. Included here only as a reference point.

Performance Data Comparison

The following table synthesizes typical performance metrics for reducing bulky

-keto esters like MCOP.

Metric	Method A: Ru-ATH (Noyori)	Method B: Biocatalysis (KRED)	Method C: Chiral Borohydride
Enantiomeric Excess (ee)	95% - 98%	>99%	80% - 90%
Yield	>95%	>90% (Extraction dependent)	85 - 90%
Substrate Conc.	High (0.5 - 2.0 M)	Low to Med (0.1 - 0.5 M)	Medium
Reaction Time	12 - 24 Hours	24 - 48 Hours	4 - 8 Hours
Cost Driver	Ru-Catalyst & Ligand	Enzyme & Cofactor Recycle	Stoichiometric Chiral Auxiliary
Scalability	Excellent (Homogeneous)	Good (Requires pH control)	Poor (Viscous slurries)
Stereo-Control Source	Ligand (TsDPEN) chirality	Enzyme Pocket Geometry	Auxiliary/Additive

Experimental Protocols

Protocol A: Ru-Catalyzed ATH (Targeting S-Enantiomer)

Note: This protocol assumes the use of (S,S)-RuCl(p-cymene)(TsDPEN).[1][3]

• Catalyst Preparation (In-situ):

  • In a Schlenk flask, charge [RuCl2(p-cymene)]2 (0.0025 eq) and (S,S)-TsDPEN (0.005 eq).

  • Add anhydrous DMF or Methanol (degassed). Heat to 80°C for 20 mins, then cool to RT.

• Reaction Setup:

  • Add Methyl 3-cyclohexyl-3-oxopropanoate (1.0 eq) to the catalyst solution.

  • Crucial Step: Add the hydrogen source. A 5:2 mixture of Formic Acid:Triethylamine (TEAF) is preferred for DKR efficiency. Use 3-5 equivalents of formate.

• Execution:

  • Stir at 30°C. Monitor by TLC or GC.

  • Note: If conversion stalls, the accumulation of CO2 (byproduct) may shift pH. A slight excess of TEA can maintain the basicity required for the catalytic cycle.

• Workup:

  • Dilute with water and extract with Ethyl Acetate.

  • Wash organic layer with saturated NaHCO3 (to remove formic acid) and Brine.

  • Dry over MgSO4 and concentrate.

Protocol B: Biocatalytic Reduction (KRED Screen)

Note: Requires a commercially available KRED screening kit (e.g., Codexis, Johnson Matthey).

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing 2 mM Magnesium Sulfate.

• Cofactor Mix: Dissolve NADP+ (1.0 g/L) and Glucose (1.5 eq relative to substrate) in the buffer. Add Glucose Dehydrogenase (GDH) (10 U/mL) for cofactor recycling.

• Reaction:

  • Dissolve MCOP in DMSO (10% of final volume).

  • Add substrate solution to the buffer mix. Final substrate concentration: 10-50 g/L.

  • Add KRED enzyme (10-20 mg/L).

• Incubation:

  • Shake at 30°C / 250 rpm for 24 hours.

  • pH Control: Check pH periodically; add 1M NaOH if pH drops below 6.5 (gluconic acid byproduct).

• Validation: Extract a 500 µL aliquot with Ethyl Acetate for Chiral GC analysis.

Analytical Validation

To confirm stereoselectivity, you must separate the enantiomers using Chiral Gas Chromatography (GC) or HPLC.

• Method: Chiral HPLC

• Column: Daicel Chiralcel OD-H or AD-H (The cyclohexyl group provides excellent discrimination on amylase/cellulose based phases).

• Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 210 nm (Ester absorption).

• Expected Elution: The enantiomers should resolve with a separation factor (

  ) > 1.1.

Decision Matrix: Selecting the Right Method

Use this workflow to determine the optimal route for your specific constraints.

Figure 2: Decision matrix for selecting between Chemocatalysis and Biocatalysis based on scale and purity requirements.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][2][3] Accounts of Chemical Research, 30(2), 97–102. [Link]

• Ikariya, T., & Blacker, A. J. (2007). Asymmetric Transfer Hydrogenation of Ketones with Bifunctional Transition Metal-Based Molecular Catalysts. Accounts of Chemical Research, 40(12), 1300–1308. [Link]

• Hollmann, F., et al. (2011). Biocatalytic reduction of ketones. Green Chemistry, 13, 226-265. (General review of KRED application to bulky ketones). [Link]

• Touge, T., & Nara, H. (2021). Development of Noyori-Ikariya Catalysts for Asymmetric Transfer Hydrogenation. Organic Process Research & Development. (Detailed process chemistry perspective on Ru-catalysts). [Link]

• Ros, A., et al. (2012). Dynamic Kinetic Resolution of

  -Keto Esters via Asymmetric Transfer Hydrogenation. Chemical Society Reviews. (Specific mechanism of DKR for this substrate class). [Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]

yield comparison of different catalysts for Methyl 3-cyclohexyl-3-oxopropanoate synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-cyclohexyl-3-oxopropanoate is a valuable β-keto ester intermediate in the synthesis of a variety of more complex molecules, including pharmaceuticals and agrochemicals. The efficiency of its synthesis is paramount, with the choice of catalyst playing a pivotal role in determining the reaction yield, purity, and overall economic viability. This guide provides a comparative analysis of different catalytic systems for the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate, offering insights into their performance based on available experimental data. We will delve into the mechanistic considerations behind catalyst selection and provide detailed experimental protocols for key methodologies.

The Synthetic Challenge: Navigating the Landscape of Carbon-Carbon Bond Formation

The synthesis of Methyl 3-cyclohexyl-3-oxopropanoate typically involves the formation of a carbon-carbon bond between a cyclohexylcarbonyl moiety and a methoxycarbonylmethyl group. The primary synthetic routes include the Claisen condensation of a cyclohexyl ester with methyl acetate or the acylation of a methyl enolate equivalent with a cyclohexanecarbonyl derivative. The success of these transformations hinges on the appropriate activation of the reacting partners, a role fulfilled by the catalyst.

Catalytic Systems: A Head-to-Head Comparison

The selection of a catalyst is a critical decision in the synthesis of β-keto esters. The ideal catalyst should offer high yields, mild reaction conditions, operational simplicity, and cost-effectiveness. Here, we compare several classes of catalysts that have been employed for transformations analogous to the synthesis of Methyl 3-cyclohexyl-3-oxopropanoate.

Base-Catalyzed Claisen Condensation

The Claisen condensation is a cornerstone of β-keto ester synthesis, traditionally relying on strong bases to generate the requisite enolate nucleophile.

Mechanism: The base abstracts an α-proton from an ester (e.g., methyl acetate) to form a resonance-stabilized enolate. This enolate then attacks the carbonyl carbon of a second ester (e.g., methyl cyclohexanecarboxylate), leading to a tetrahedral intermediate. Subsequent elimination of an alkoxide group yields the β-keto ester. The strength of the base is a critical factor influencing the reaction's success and yield.

Catalyst Examples and Performance:

• Sodium Methoxide (NaOMe): A commonly used strong base for Claisen condensations. Mechanistic studies on the condensation of methyl acetate and dimethyl carbonate to dimethyl malonate highlight that the base strength is critical for achieving a good yield. The reaction proceeds through the formation of a sodium enolate, and a subsequent protonation step is necessary to obtain the final product.

• Sodium Hydroxide (NaOH): Solid NaOH has been effectively used in solvent-free Claisen-Schmidt condensations to produce α,α'-bis-(substituted-benzylidene)cycloalkanones in quantitative yields (96–98%)[1]. While this is a related reaction, it demonstrates the potential of solid bases in promoting condensation reactions with high efficiency.

Experimental Protocol (General for Base-Catalyzed Condensation):

• To a solution of sodium methoxide in a suitable anhydrous solvent (e.g., tetrahydrofuran), a mixture of cyclohexyl methyl ketone and dimethyl carbonate is added dropwise under an inert atmosphere.

• The reaction mixture is stirred at room temperature or heated to reflux for several hours, with the progress monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of a proton source, such as a dilute acid.

• The product is then extracted with an organic solvent, and the organic layer is washed, dried, and concentrated under reduced pressure.

• Purification is typically achieved by column chromatography or distillation.

Workflow for Base-Catalyzed Synthesis:

Caption: General workflow for base-catalyzed synthesis.

Lewis Acid Catalysis

Lewis acids can catalyze the synthesis of β-keto esters by activating the carbonyl group of the electrophile, making it more susceptible to nucleophilic attack.

Mechanism: The Lewis acid coordinates to the carbonyl oxygen of the acyl donor (e.g., cyclohexanecarbonyl chloride), increasing its electrophilicity. This facilitates the attack by a weak nucleophile, such as a silyl enol ether of methyl acetate.

Catalyst Examples and Performance:

• Aluminum Trichloride (AlCl₃): In a related synthesis, anhydrous aluminum trichloride was used as a catalyst for the Friedel-Crafts acylation of benzene with cyclohexanecarbonyl chloride, achieving a conversion rate of over 99%[2]. This demonstrates the high efficiency of AlCl₃ in promoting acylation reactions.

• Boron Trifluoride Etherate (BF₃·OEt₂): This Lewis acid has been used in the synthesis of bis-(benzylidene)-alkanones via the interaction of alcohols with aldehydes, showcasing its utility in condensation reactions[3].

Experimental Protocol (General for Lewis Acid-Catalyzed Acylation):

• To a solution of the Lewis acid (e.g., AlCl₃) in an anhydrous solvent (e.g., dichloromethane) at a low temperature (e.g., 0 °C), the acylating agent (e.g., cyclohexanecarbonyl chloride) is added.

• The nucleophile (e.g., the silyl enol ether of methyl acetate) is then added dropwise, and the reaction mixture is stirred for a specified period.

• The reaction is quenched with an aqueous solution, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated, followed by purification of the crude product.

Workflow for Lewis Acid-Catalyzed Synthesis:

Caption: General workflow for Lewis acid-catalyzed synthesis.

Multi-step Synthesis with High Stereoselectivity

For certain applications, particularly in drug development, obtaining enantiomerically pure β-keto esters is crucial. This often necessitates a multi-step synthetic approach. A notable example is the synthesis of the closely related compound, ethyl (S)-3-(1-methyl-2-oxo-cyclohexyl)-2-oxopropanoate, which achieved a high yield in its final step.

Key Features: This approach involves a stereoselective Michael addition as a key step to introduce the desired chirality, followed by further transformations to yield the final product.

Reported Yield: The final unmasking of the carbonyl functionalities to yield ethyl (S)-3-(1-methyl-2-oxo-cyclohexyl)-2-oxopropanoate was achieved in an 85% yield [4]. Although this is for a slightly different molecule, it demonstrates the potential for high-yielding steps in a well-designed multi-step synthesis.

Experimental Protocol (Final Step of a Multi-step Synthesis):

• A solution of the dithioketal precursor in dichloromethane is treated with iron(III) chloride hexahydrate at room temperature.

• The reaction is monitored by TLC until the starting material is consumed.

• The reaction mixture is then worked up by washing with aqueous solutions, followed by extraction with an organic solvent.

• The organic layer is dried and concentrated, and the product is purified by column chromatography.

Data Summary

Catalytic System/Method	Catalyst/Reagents	Key Reaction Type	Reported Yield	Notes
Base-Catalyzed Condensation	Sodium Hydroxide (NaOH)	Claisen-Schmidt Condensation	96-98%[1]	For α,α'-bis-(substituted-benzylidene)cycloalkanones; demonstrates high efficiency of solid NaOH.
Lewis Acid-Catalyzed Acylation	Aluminum Trichloride (AlCl₃)	Friedel-Crafts Acylation	>99% (conversion)[2]	For the synthesis of cyclohexyl phenyl ketone; indicates high catalytic activity of AlCl₃.
Multi-step Synthesis	Iron(III) Chloride Hexahydrate	Deprotection	85%[4]	For the final step in the synthesis of a close analog, ethyl (S)-3-(1-methyl-2-oxo-cyclohexyl)-2-oxopropanoate.

Conclusion and Future Outlook

The synthesis of Methyl 3-cyclohexyl-3-oxopropanoate can be approached through various catalytic strategies, each with its own set of advantages and limitations.

• Base-catalyzed methods , particularly those employing strong, inexpensive bases like sodium methoxide or sodium hydroxide, offer a direct and often high-yielding route. The optimization of base strength and reaction conditions is crucial for maximizing the yield.

• Lewis acid catalysis provides an alternative by activating the acyl donor, enabling the use of milder nucleophiles. The high efficiency of Lewis acids like AlCl₃ in related acylation reactions suggests their potential for the target synthesis.

• For applications requiring high stereopurity, a multi-step synthetic sequence incorporating a stereoselective step is often the most reliable approach, with individual steps capable of proceeding in high yield.

Future research in this area should focus on the development of more sustainable and efficient catalytic systems. This includes the exploration of heterogeneous catalysts for easier separation and recycling, as well as biocatalytic approaches that can offer high selectivity under mild conditions. A direct comparative study of various catalysts for the one-pot synthesis of Methyl 3-cyclohexyl-3-oxopropanoate would be highly valuable to the scientific community, providing a clear roadmap for researchers to select the optimal catalytic system for their specific needs.

References

• Albanese, D. C. M., & Gaggero, N. (2025). Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate Through Stereoselective Michael Addition. Molbank, 2025(M2055). [Link]

• Mixed Oxides as Catalysts for the Condensation of Cyclohexanol and Benzaldehyde to Obtain a Claisen–Schmidt Condensation Product. (2020). Molecules, 25(21), 5035. [Link]

• Method for preparing cyclohexyl phenyl ketone from 1,3-butadiene and acrylic acid. (2005).

• Rahman, A. F. M. M., et al. (2012). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α. Molecules, 17(1), 571-583. [Link]

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• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

comparative study of the physical properties of Methyl 3-cyclohexyl-3-oxopropanoate and its analogs

Comparative Study: Physical Properties of Methyl 3-cyclohexyl-3-oxopropanoate and Its Analogs

Executive Summary

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 64670-15-1) is a specialized

-keto ester widely utilized as a lipophilic building block in the synthesis of heterocyclic pharmaceutical intermediates. Unlike its aromatic counterparts, the cyclohexyl moiety imparts significant steric bulk and lipophilicity without the electronic conjugation associated with phenyl rings.

This guide provides a technical comparison of this compound against its ethyl analog and its aromatic counterpart (Methyl 3-phenyl-3-oxopropanoate). It focuses on critical physical parameters—specifically keto-enol tautomerism, lipophilicity (LogP), and thermal stability—that directly influence reaction kinetics and purification strategies in drug development.

Structural Scope & Comparative Analogs

To understand the performance profile of the target compound, we compare it against two distinct analog classes:

• Ester Analog: Ethyl 3-cyclohexyl-3-oxopropanoate (To evaluate the impact of the alkoxy group).

• Ring Analog: Methyl 3-phenyl-3-oxopropanoate (To evaluate the impact of aliphatic vs. aromatic rings).

Table 1: Comparative Physical Properties

Property	Methyl 3-cyclohexyl-3-oxopropanoate (Target)	Ethyl 3-cyclohexyl-3-oxopropanoate (Analog A)	Methyl 3-phenyl-3-oxopropanoate (Analog B)
CAS Number	64670-15-1	15971-92-3	614-27-7
Molecular Weight	184.23 g/mol	198.26 g/mol	178.19 g/mol
Physical Form	Pale-yellow liquid	Clear liquid	Colorless to yellow liquid
Boiling Point	~215°C (760 mmHg) / 128°C (32 mmHg)*	165°C (20 mmHg)	152°C (15 mmHg)
Density	0.95 - 1.04 g/mL	1.039 g/mL	1.16 g/mL
Refractive Index	1.450	1.465	1.520
LogP (Est.)	2.4 - 3.27	2.9 - 3.5	1.9
Enol Content (CDCl₃)	Low (< 5%)	Low (< 5%)	High (~15-30%)

*Note: Boiling points for the methyl ester are estimated based on vapor pressure curves of the ethyl analog.

Deep Dive: Keto-Enol Tautomerism

The reactivity of

-keto esters is governed by the equilibrium between the keto form (electrophilic at carbonyl) and the enol form (nucleophilic at -carbon).

Mechanistic Insight

• Cyclohexyl vs. Phenyl: In Methyl 3-phenyl-3-oxopropanoate , the phenyl ring is conjugated with the enol double bond, providing significant resonance stabilization. This shifts the equilibrium toward the enol form.

• Steric Effect: In Methyl 3-cyclohexyl-3-oxopropanoate , the cyclohexyl group is aliphatic and bulky. It lacks

  -conjugation and introduces steric hindrance that destabilizes the planar geometry required for the enol form. Consequently, the target compound exists predominantly in the keto form, making it less acidic and potentially slower to react in enolate-driven reactions compared to the phenyl analog.

Visualizing the Equilibrium

The following diagram illustrates the tautomeric shift and the factors influencing stability.

Figure 1: Tautomeric equilibrium dynamics. The cyclohexyl group favors the keto form due to lack of resonance stabilization, whereas aromatic analogs push equilibrium toward the enol.

Experimental Protocols

Protocol A: Determination of Tautomeric Ratio via ¹H-NMR

Objective: Quantify the keto:enol ratio to standardize batch reactivity. Principle: The enolic proton forms an intramolecular hydrogen bond, shifting its signal downfield (>12 ppm), distinct from the methylene protons of the keto form.

• Sample Preparation: Dissolve 20 mg of Methyl 3-cyclohexyl-3-oxopropanoate in 0.6 mL of CDCl₃ (favors enol via H-bonding) and a separate sample in DMSO-d₆ (favors keto via dipole interaction).

• Acquisition: Acquire ¹H-NMR spectrum with a relaxation delay (

  ) of at least 10 seconds to ensure full relaxation of the acidic protons.

• Integration:

  • Keto Form: Integrate the singlet at

    ppm (corresponding to the between carbonyls). Assign value .[1]

  • Enol Form: Integrate the vinylic proton singlet at

    ppm or the -OH proton at ppm. Assign value .[1][2]

• Calculation:

  (Note: Divide keto integral by 2 because it represents two protons).[3]

Protocol B: High-Purity Synthesis & Purification

Context: Commercial samples often contain 5-10% of the decarboxylated ketone byproduct. This protocol outlines a robust purification strategy.

Workflow Diagram:

Figure 2: Purification workflow ensuring removal of decarboxylated byproducts.

Step-by-Step Purification:

• Vacuum Setup: Equip a short-path distillation head with a vacuum pump capable of reaching <1 mmHg.

• Heating: Slowly heat the oil bath. The compound has a high boiling point; avoid overheating which causes polymerization.

• Collection:

  • Fraction 1 (Foreshot): Collect distillate coming over below 100°C (0.5 mmHg). This contains residual solvent and the decarboxylated cyclohexyl methyl ketone.

  • Fraction 2 (Main): Collect the steady fraction boiling at 115-125°C (0.5 mmHg) . This is the pure

    -keto ester.

• Storage: Store under Argon at 4°C.

  -keto esters are prone to hydrolysis and transesterification if exposed to moisture.

References

• Sigma-Aldrich. Methyl 3-cyclohexyl-3-oxopropanoate Product Specification (CAS 64670-15-1).[4] Retrieved from

• ChemicalBook. Ethyl 3-cyclohexyl-3-oxopropanoate Properties (CAS 15971-92-3). Retrieved from

• Master Organic Chemistry. Keto-Enol Tautomerism: Key Points & Mechanisms. Retrieved from

• PubChem. Methyl 3-phenyl-3-oxopropanoate (CAS 614-27-7) Compound Summary.[3] Retrieved from

• MDPI. Synthesis of Ethyl (S)-3-(1-Methyl-2-Oxo-Cyclohexyl)-2-Oxopropanoate. (Providing context on cyclohexyl beta-keto ester synthesis). Retrieved from

Sources

• 1. Ethyl 4-methyl-2-oxocyclohexanecarboxylate | C10H16O3 | CID 98162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ethyl 3-[3-oxo-2-(2-oxoethyl)cyclohexyl]propanoate | C13H20O4 | CID 85231001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. METHYL 3-CYCLOHEXYL-3-OXOPROPANOATE | 64670-15-1 [sigmaaldrich.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of Methyl 3-cyclohexyl-3-oxopropanoate

Executive Summary & Immediate Directive

Methyl 3-cyclohexyl-3-oxopropanoate (CAS: 14203-98-6) is a

-keto ester intermediate used frequently in pharmaceutical synthesis. While often classified as a non-regulated organic waste if the flash point exceeds 60°C (140°F), it must be managed as Hazardous Chemical Waste due to its potential for skin/eye irritation and reactivity with strong oxidizers and bases.

Core Directive: Do not dispose of this compound down the drain. Segregate from strong bases to prevent exothermic hydrolysis. The primary disposal method is high-temperature incineration via an approved TSDF (Treatment, Storage, and Disposal Facility).

Chemical Profile & Hazard Assessment

To validate the disposal path, we must first understand the physicochemical properties that dictate safety risks.

Property	Specification	Operational Implication
Chemical Structure	-Keto Ester	Contains an active methylene group; susceptible to enolization and hydrolysis.
Physical State	Liquid (typically)	Requires leak-proof secondary containment.
Flash Point	> 80°C (Estimated)*	Likely Class IIIA Combustible. Treat as Flammable (D001) for transport safety unless tested.
Reactivity	Acidic -proton	CRITICAL: Reacts exothermically with strong bases (e.g., NaOH, KOH) to form enolates.
Toxicity	Irritant (H315, H319)	Requires standard PPE (Nitrile gloves, safety goggles).

*Note: Flash points for high-molecular-weight esters often vary by purity. Always assume the lower threshold for safety.

Pre-Disposal Treatment & Segregation

The "Self-Validating" Safety Step: Before adding this chemical to a waste drum, you must verify compatibility.[1] A failure here leads to drum pressurization or fire.

A. Segregation Logic

The

-keto functionality makes this compound chemically distinct from simple alkanes.

• DO NOT MIX WITH: Strong Bases (Sodium Hydroxide, Potassium tert-butoxide).

  • Mechanism:[1][2][3][4] Base-catalyzed deprotonation of the

    -carbon generates heat and potentially gaseous byproducts if decarboxylation occurs under thermal stress.

• DO NOT MIX WITH: Strong Oxidizers (Nitric Acid, Peroxides).

  • Mechanism:[1][2][3][4] Rapid oxidation of the organic framework can lead to fire.

B. Bulking Protocol

• pH Check: If the waste stream contains other reagents, ensure the bulk container pH is Neutral (pH 6-8).

• Solvent Compatibility: Compatible with standard organic solvents (Acetone, Methanol, Dichloromethane) for bulking purposes, provided no active reagents are present.

Disposal Workflow: From Bench to Drum

This protocol follows a "Cradle-to-Grave" tracking system to ensure regulatory compliance.

Step-by-Step Methodology

Step 1: Waste Characterization

• Determine if the waste is "Pure Substance" or "Mixture."

• If a mixture, list all co-solvents (e.g., "5% Methyl 3-cyclohexyl-3-oxopropanoate in Ethyl Acetate").

Step 2: Container Selection

• Material: High-Density Polyethylene (HDPE) or Amber Glass.

• Closure: Vented caps are recommended if the waste was part of a reaction mixture, to prevent pressure buildup from slow off-gassing.

Step 3: Labeling (RCRA Compliance)

• Label must read: "HAZARDOUS WASTE"

• Chemical Name: Write out the full name. Do not use abbreviations or chemical formulas.

• Hazard Checkbox: Mark "Irritant" and "Flammable/Combustible."

Step 4: Storage

• Store in a Satellite Accumulation Area (SAA).

• Keep container closed unless adding waste.

• Secondary containment is mandatory to capture potential leaks.

Step 5: Final Transfer

• Schedule pickup with your institution's EHS or licensed hazardous waste contractor.

• Disposal Method: Fuel Blending or Incineration.

Visualizing the Decision Matrix

The following diagram illustrates the logical flow for categorizing and disposing of CAS 14203-98-6.

Figure 1: Decision tree for the safe segregation and disposal of Methyl 3-cyclohexyl-3-oxopropanoate.

Regulatory Compliance & Waste Codes

Regulatory Body	Classification	Code/Requirement
EPA (RCRA)	Characteristic Waste	D001 (Ignitable) if Flash Point < 60°C. If > 60°C, classify as Non-Regulated Chemical Waste (unless state laws differ).
DOT	Transport	UN3272 (Esters, n.o.s.) or UN1993 (Flammable liquid, n.o.s.) depending on formulation.
OSHA	Hazard Comm.[2][5][6]	H315 (Skin Irrit.), H319 (Eye Irrit.)

Note on RCRA: Even if the flash point is high, it is industry best practice to manage this as D001 or "State Regulated Organic Waste" to ensure incineration, which destroys the organic framework completely.

Emergency Procedures (Spill Management)

In the event of a spill during transfer:

• Evacuate & Ventilate: Remove ignition sources.

• PPE: Wear nitrile gloves, lab coat, and safety glasses. Respiratory protection is needed only if aerosolized.

• Containment: Use Vermiculite or Sand to dike and absorb the spill.

  • Prohibited Material: Do not use sawdust if the mixture contains oxidizers.

• Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris from Spill of [Chemical Name]."

• Decontamination: Wash the surface with a soap and water solution.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 266327, Ethyl 3-cyclohexyl-3-oxopropanoate (Analogous Structure Safety Data). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual 2014: Waste Identification. Retrieved from [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[2] Retrieved from [Link]

Sources

• 1. my.enmu.edu [my.enmu.edu]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. smchealth.org [smchealth.org]
• 4. mtu.edu [mtu.edu]
• 5. images.thdstatic.com [images.thdstatic.com]
• 6. fishersci.com [fishersci.com]

Mastering Safety: A Guide to Personal Protective Equipment for Handling Methyl 3-cyclohexyl-3-oxopropanoate

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, familiarity must not breed complacency, especially when working with compounds like Methyl 3-cyclohexyl-3-oxopropanoate. While its full toxicological profile may not be as extensively documented as more common reagents, its structural motifs—a beta-keto ester—and available safety data command a systematic and cautious approach to personal protection. This guide provides a comprehensive, experience-driven framework for selecting and using Personal Protective Equipment (PPE) to ensure your safety and the integrity of your research.

The core principle of our safety protocol is risk mitigation. For Methyl 3-cyclohexyl-3-oxopropanoate, the known hazards guide our PPE choices. According to supplier safety information, this compound is classified under the Globally Harmonized System (GHS) with the following hazard statements:

• H302: Harmful if swallowed[1]

• H312: Harmful in contact with skin[1]

• H332: Harmful if inhaled[1]

These classifications indicate a moderate acute toxicity concern via multiple routes of exposure. Therefore, our primary objective is to establish effective barriers to prevent ingestion, skin absorption, and inhalation.

The Hierarchy of Protection: Selecting the Right PPE for the Task

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic process that adapts to the specific experimental context. The following sections break down the required PPE based on the nature of the work being performed, from routine handling of small quantities to managing a spill.

Table 1: PPE Requirements for Handling Methyl 3-cyclohexyl-3-oxopropanoate

Task	Engineering Controls	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Routine Handling (mg to low-gram scale)	Chemical Fume Hood	Nitrile gloves (single pair)	Safety glasses with side shields	Standard lab coat	Not typically required
Large-Scale Operations (>10g)	Chemical Fume Hood	Double-layered nitrile gloves	Chemical splash goggles	Chemical-resistant apron over lab coat	Recommended if potential for aerosolization exists
Spill Cleanup	N/A (Emergency Response)	Heavy-duty nitrile or butyl rubber gloves	Chemical splash goggles and face shield	Chemical-resistant suit or apron	Air-purifying respirator with organic vapor cartridge
Waste Disposal	Ventilated Waste Collection Area	Nitrile gloves	Safety glasses	Lab coat	Not typically required

Deciphering the "Why": A Causal Approach to PPE Selection

Understanding the rationale behind each piece of PPE fosters a stronger safety culture. It moves the operator from a mindset of compliance to one of active risk management.

Engineering Controls: The First Line of Defense

A properly functioning chemical fume hood is non-negotiable when handling Methyl 3-cyclohexyl-3-oxopropanoate. The hazard statement H332 (Harmful if inhaled) makes it imperative to control the release of vapors or aerosols at the source.[1] All manipulations, including weighing, transferring, and running reactions, should be performed within the sash of a fume hood.

Hand Protection: Preventing Dermal Absorption

Given the H312 (Harmful in contact with skin) classification, gloves are a critical barrier.[1]

• Nitrile gloves are the standard choice for incidental contact with many laboratory chemicals. They offer good chemical resistance and dexterity.

• Double-gloving is a prudent measure during large-scale operations or when there is a higher risk of splashing. This practice provides an additional layer of protection and allows for the safe removal of a contaminated outer glove without exposing the skin.

• For spill response, more robust heavy-duty nitrile or butyl rubber gloves are recommended due to their greater thickness and resistance to a wider range of chemicals.

Always inspect gloves for any signs of degradation or perforation before use. After handling the chemical, remove gloves using the proper technique to avoid contaminating your skin and wash your hands thoroughly.

Eye and Face Protection: Shielding from Splashes and Vapors

The eyes are particularly vulnerable to chemical splashes.

• Safety glasses with side shields are the minimum requirement for any work in a laboratory.

• Chemical splash goggles offer a more complete seal around the eyes and are essential when there is a heightened risk of splashing, such as during transfers of larger volumes or when a reaction is under positive pressure.

• A face shield , worn in conjunction with goggles, provides an additional layer of protection for the entire face and is highly recommended during spill cleanup or when handling highly reactive mixtures.

Body Protection: Guarding Your Largest Organ

Your skin is a primary route of exposure.

• A standard lab coat , buttoned completely, is the minimum requirement to protect your skin and personal clothing from minor spills and contamination.

• For larger-scale work or when there is a significant splash risk, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.

• In the event of a large spill, a full chemical-resistant suit may be necessary to prevent widespread skin contact.

Respiratory Protection: A Necessary Precaution in Specific Scenarios

While a fume hood is the primary means of respiratory protection, there are situations where a respirator may be required.

• If you must work with this material outside of a fume hood (a practice that should be strongly discouraged and subject to a thorough risk assessment), or if there is a large spill, an air-purifying respirator with an organic vapor cartridge is necessary.

• Proper fit-testing and training are required for all respirator users to ensure their effectiveness.

Operational and Disposal Plans: A Step-by-Step Guide

Routine Handling Protocol:

• Preparation: Before handling the chemical, ensure you are in a well-ventilated area, preferably a chemical fume hood. Don the appropriate PPE: a lab coat, safety glasses, and nitrile gloves.

• Handling: Carefully weigh and transfer the required amount of Methyl 3-cyclohexyl-3-oxopropanoate. Avoid generating dust or aerosols. Keep the container sealed when not in use.

• Post-Handling: After use, securely seal the container. Clean any contaminated surfaces. Remove gloves and wash your hands thoroughly.

Spill Response Protocol:

• Evacuate and Alert: In the event of a spill, immediately alert others in the vicinity and evacuate the immediate area.

• Assess and Secure: From a safe distance, assess the extent of the spill. If it is large or you are not trained to handle it, contact your institution's emergency response team.

• Don PPE: If the spill is small and you are trained to handle it, don the appropriate PPE, including double gloves, chemical splash goggles, a face shield, and a respirator if necessary.

• Contain and Absorb: Use an inert absorbent material, such as vermiculite or sand, to contain and absorb the spill.

• Collect and Dispose: Carefully scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal Plan:

• Segregation: All waste contaminated with Methyl 3-cyclohexyl-3-oxopropanoate, including empty containers, used gloves, and absorbent materials from spills, must be collected in a designated, labeled hazardous waste container.

• Storage: Store the hazardous waste container in a well-ventilated, designated area, away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.

Visualizing the Safety Workflow

To aid in the decision-making process for PPE selection, the following workflow diagram illustrates the key considerations.

Caption: PPE selection workflow for Methyl 3-cyclohexyl-3-oxopropanoate.

By adhering to these guidelines, researchers can confidently and safely handle Methyl 3-cyclohexyl-3-oxopropanoate, ensuring both personal well-being and the advancement of scientific discovery.

References

• United Nations Economic Commission for Europe (UNECE). (n.d.). Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Retrieved from [Link]

• U.S. Department of Labor, Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment. Retrieved from [Link]

• National Institute for Occupational Safety and Health (NIOSH). (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

Sources

• 1. 64670-15-1|Methyl 3-cyclohexyl-3-oxopropanoate|BLD Pharm [bldpharm.com]